3,3-Dimethylhexane

• CAS: 563-16-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a branched alkane with the chemical formula C8H18.[1] It is an isomer of octane and is characterized by a hexane backbone with two methyl groups attached to the third carbon atom.[2][1] This colorless and odorless liquid is found naturally in some herbs, spices, and the essential oils of plants like Osmanthus fragrans and Ginseng.[2][1] As a member of the acyclic alkane family, it consists solely of carbon and hydrogen atoms connected by single bonds, with no cyclic structures.[2][1] This guide provides a comprehensive overview of its chemical and physical properties, supported by experimental methodologies and spectral data.

Chemical and Physical Properties

The core chemical and physical properties of 3,3-Dimethylhexane are summarized in the tables below. These properties are crucial for its handling, application in synthesis, and for predicting its behavior in various chemical and biological systems.

Table 1: General and Physical Properties of 3,3-Dimethylhexane

Property	Value	Reference
Molecular Formula	C8H18	[3]
Molar Mass	114.232 g·mol−1	[2]
Appearance	Colorless liquid	[2]
Odor	Odorless	[2]
Melting Point	-126.10 °C	[2]
Boiling Point	111.90 °C
Density	0.7 g/cm³ (approx.)
Vapor Pressure	28.6 mmHg at 25 °C	[4][5]
Flash Point	7 °C (45 °F)	[2]
Autoignition Temperature	425 °C (797 °F)	[2]
Solubility in Water	8.576 mg/L at 25 °C (estimated)	[5]

Table 2: Identifiers and Spectral Data of 3,3-Dimethylhexane

Identifier/Spectrum	Details	Reference
CAS Number	563-16-6
PubChem CID	11233
SMILES	CCCC(C)(C)CC
InChIKey	KUMXLFIBWFCMOJ-UHFFFAOYSA-N	[1][4]
¹H NMR	Spectra available, shows characteristic upfield shifts for alkane protons.	[4][6]
¹³C NMR	Spectra available, with shifts at approximately 8.40, 15.11, 17.23, 26.75, 32.75, 34.19, and 44.14 ppm in CDCl3.	[4]
Mass Spectrometry	Electron ionization spectra are available for structural confirmation.	[7]
Infrared (IR) Spectrum	Gas-phase IR spectrum is available.	[8]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical and chemical properties of liquid alkanes like 3,3-Dimethylhexane.

1. Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and accurate method for determining the boiling point of a liquid is through simple distillation.

• Apparatus: A round-bottomed flask, a distillation head, a condenser, a receiving flask, a thermometer, and a heating mantle.

• Procedure:

  • Place a small volume of 3,3-Dimethylhexane (e.g., 5-10 mL) and a few boiling chips into the round-bottomed flask.

  • Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

  • Begin heating the flask gently with the heating mantle.

  • Record the temperature when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This stable temperature is the boiling point.

  • Record the atmospheric pressure, as boiling point is pressure-dependent.

2. Determination of Density (Vibrating Tube Densitometer)

A vibrating tube densitometer is a precise instrument for measuring the density of liquids.

• Principle: The instrument measures the change in the resonant frequency of a U-shaped tube when it is filled with the sample liquid. This frequency change is directly related to the density of the liquid.

• Procedure:

  • Calibrate the instrument with two standards of known density, typically dry air and deionized water.

  • Inject the 3,3-Dimethylhexane sample into the cleaned and dried U-tube.

  • Allow the temperature of the sample to equilibrate to the desired measurement temperature.

  • The instrument will automatically calculate and display the density of the sample based on the measured oscillation period.

3. Purity and Composition Analysis (Gas Chromatography - Flame Ionization Detector)

Gas chromatography (GC) is a powerful technique for separating and analyzing volatile compounds. A Flame Ionization Detector (FID) is commonly used for hydrocarbons.

• Apparatus: A gas chromatograph equipped with a capillary column (e.g., non-polar stationary phase like polydimethylsiloxane) and an FID.

• Procedure:

  • Prepare a dilute solution of 3,3-Dimethylhexane in a volatile solvent like hexane.

  • Inject a small volume (e.g., 1 µL) of the sample into the heated injection port of the GC.

  • The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through the column.

  • Components of the sample are separated based on their boiling points and interactions with the stationary phase.

  • The separated components are detected by the FID, and the resulting chromatogram shows peaks corresponding to each component. The retention time is used for identification, and the peak area corresponds to the concentration.

4. Structural Elucidation (NMR and FTIR Spectroscopy)

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Dissolve a small amount of 3,3-Dimethylhexane in a deuterated solvent (e.g., CDCl3).

  • Analysis: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, signal integrations, and coupling patterns provide detailed information about the molecular structure. For alkanes, proton signals typically appear in the upfield region (0.5-2.0 ppm).

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Sample Preparation: A thin film of the liquid sample can be placed between two salt plates (e.g., NaCl or KBr).

  • Analysis: The IR spectrum will show characteristic absorption bands for C-H stretching (around 2850-3000 cm⁻¹) and C-H bending vibrations (around 1370-1470 cm⁻¹).[9] The absence of other functional group absorptions confirms the alkane nature of the molecule.

Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the physical and chemical characterization of a liquid alkane sample like 3,3-Dimethylhexane.

Caption: A logical workflow for the characterization of a liquid alkane.

Safety and Hazards

3,3-Dimethylhexane is a highly flammable liquid and vapor.[1] It can cause skin irritation and may cause drowsiness or dizziness.[1] Aspiration may be fatal if swallowed and it enters the airways.[1] It is also very toxic to aquatic life with long-lasting effects.[1] Appropriate safety precautions, including working in a well-ventilated area and using personal protective equipment, should be followed.

Conclusion

This technical guide provides a detailed overview of the chemical and physical properties of 3,3-Dimethylhexane, along with standardized experimental protocols for their determination. The data presented is essential for researchers and scientists working with this compound in various fields, from fundamental chemical research to applications in drug development and material science. The provided workflow offers a systematic approach to the characterization of similar liquid alkanes.

References

• 1. Gas Chromatography: Analysis of a Hydrocarbon Mixture [sites.pitt.edu]
• 2. benchchem.com [benchchem.com]
• 3. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.co.uk [shimadzu.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Synthesis and Properties of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, discovery, and physicochemical properties of 3,3-dimethylhexane, a branched alkane isomer of octane. While not a compound with direct therapeutic applications, its synthesis presents interesting challenges in carbon-carbon bond formation, particularly in the creation of a quaternary carbon center. This document details a plausible synthetic route, compiles essential quantitative data, and illustrates the experimental workflow, serving as a valuable resource for researchers in organic synthesis and related fields.

Introduction and Discovery

3,3-Dimethylhexane (CAS No. 563-16-6) is a colorless, odorless liquid with the molecular formula C₈H₁₈.[1] As a structural isomer of octane, it is characterized by a hexane backbone with two methyl groups attached to the third carbon atom.[2] While its discovery is not marked by a singular event, its identification and characterization are part of the broader systematic study of hydrocarbon isomers. 3,3-Dimethylhexane is found in trace amounts in some natural sources, including various herbs and spices, and is a constituent of the oil of Osmanthus fragrans (sweet osmanthus) and ginseng.[2] It has also been identified as one of the main components in the extract of cinnamon bark obtained through supercritical carbon dioxide extraction.[1]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectroscopic properties of a compound is crucial for its synthesis, purification, and characterization. The key data for 3,3-dimethylhexane are summarized in the tables below.

Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈	[3]
Molecular Weight	114.23 g/mol	[2][4]
Appearance	Colorless liquid	[2]
Boiling Point	111.9 - 112 °C	[2][5]
Melting Point	-126.1 °C	[2]
Density	0.71 g/cm³	[3]
Refractive Index	1.401 - 1.402	[3]
Vapor Pressure	28.6 mmHg at 25 °C	[4]
Flash Point	7 °C	[3]

Spectroscopic Data

Spectroscopy Type	Key Data	Reference(s)
¹H NMR	Spectra available, characteristic alkane signals.	[2][6]
¹³C NMR	Chemical shifts (ppm) in CDCl₃: 8.40, 15.11, 17.23, 26.75, 32.75, 34.19, 44.14.	[2][7][8]
Mass Spectrometry	Molecular ion (M⁺) at m/z = 114. Key fragments at m/z = 99, 85, 71, 57, 43.	[9]
Infrared (IR)	Characteristic C-H stretching and bending vibrations for an alkane.	[2]

Synthesis of 3,3-Dimethylhexane

The synthesis of 3,3-dimethylhexane, with its sterically hindered quaternary carbon, requires a carefully planned approach. While several general methods for alkane synthesis exist, a direct, high-yield synthesis of this specific isomer is not widely documented. This guide proposes a multi-step synthesis commencing with a Grignard reaction to construct the carbon skeleton, followed by conversion of the resulting tertiary alcohol to an alkyl halide, and a final coupling step.

Proposed Synthetic Pathway

The proposed three-step synthesis begins with the reaction of 3-pentanone with ethylmagnesium bromide to form 3-methyl-3-pentanol. This tertiary alcohol is then converted to 3-chloro-3-methylpentane, which is subsequently coupled with another equivalent of ethylmagnesium bromide to yield the target molecule, 3,3-dimethylhexane.

Proposed multi-step synthesis of 3,3-Dimethylhexane.

Detailed Experimental Protocols

The following protocols are based on established procedures for analogous reactions and provide a detailed guide for the laboratory synthesis of 3,3-dimethylhexane.

Step 1: Synthesis of 3-Methyl-3-pentanol via Grignard Reaction

This procedure details the synthesis of the tertiary alcohol intermediate, 3-methyl-3-pentanol, from 3-pentanone and ethylmagnesium bromide.

• Materials:

  • Magnesium turnings

  • Anhydrous diethyl ether

  • Ethyl bromide

  • 3-Pentanone

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate

• Experimental Workflow:

Workflow for the synthesis of 3-methyl-3-pentanol.

• Procedure:

  • All glassware must be thoroughly flame-dried under vacuum and assembled under an inert atmosphere of nitrogen or argon.

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents).

  • Prepare a solution of ethyl bromide (1.1 equivalents) in anhydrous diethyl ether. Add a small portion of this solution to the magnesium to initiate the reaction, which may be evidenced by gentle bubbling and the disappearance of a small iodine crystal added as an indicator.

  • Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture until the magnesium is consumed.

  • Cool the resulting Grignard reagent in an ice bath to 0 °C.

  • Add a solution of 3-pentanone (1.0 equivalent) in anhydrous diethyl ether dropwise from the addition funnel.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least one hour.

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude 3-methyl-3-pentanol by fractional distillation.

Step 2: Synthesis of 3-Chloro-3-methylpentane

This step involves the conversion of the tertiary alcohol to the corresponding tertiary alkyl chloride using the Lucas reagent (concentrated HCl and ZnCl₂).

• Materials:

  • 3-Methyl-3-pentanol

  • Concentrated hydrochloric acid

  • Anhydrous zinc chloride

  • Ice

  • Saturated sodium bicarbonate solution

  • Anhydrous calcium chloride

• Procedure:

  • In a separatory funnel, place 3-methyl-3-pentanol (1.0 equivalent) and an ice-cold solution of concentrated hydrochloric acid and a catalytic amount of anhydrous zinc chloride (Lucas reagent).

  • Shake the mixture vigorously for 5-10 minutes, periodically releasing the pressure. The formation of an insoluble layer indicates the formation of the alkyl chloride.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Wash the organic layer with cold water, followed by a cold, saturated sodium bicarbonate solution, and finally with cold water again.

  • Dry the crude 3-chloro-3-methylpentane over anhydrous calcium chloride.

  • Purify the product by distillation.

Step 3: Synthesis of 3,3-Dimethylhexane via Grignard Coupling

The final step involves the coupling of 3-chloro-3-methylpentane with ethylmagnesium bromide. This reaction can be challenging due to competing elimination reactions.

• Materials:

  • 3-Chloro-3-methylpentane

  • Ethylmagnesium bromide (prepared as in Step 1) in anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate

• Experimental Workflow:

Workflow for the Grignard coupling reaction.

• Procedure:

  • Prepare a solution of ethylmagnesium bromide (at least 2.0 equivalents) in anhydrous tetrahydrofuran (THF) as described in Step 1.

  • Cool the Grignard solution to a low temperature, for example, in a dry ice/acetone bath (-78 °C).

  • Slowly add a solution of 3-chloro-3-methylpentane (1.0 equivalent) in anhydrous THF dropwise to the stirred Grignard solution.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with a low-boiling alkane solvent such as pentane.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the solution and carefully remove the solvent by distillation.

  • The crude product, 3,3-dimethylhexane, can be purified by fractional distillation, separating it from any elimination byproducts and higher boiling point coupling products.

Alternative Synthetic Approaches

While the proposed Grignard-based route is a plausible method, other synthetic strategies could also be employed to synthesize 3,3-dimethylhexane. These include:

• Hydrogenation of Alkenes or Alkynes: The catalytic hydrogenation of 3,3-dimethyl-1-hexene or 3,3-dimethyl-1-hexyne over a platinum or palladium catalyst would yield 3,3-dimethylhexane. The synthesis of these unsaturated precursors would be the initial challenge.

• Wurtz Reaction: The intramolecular coupling of a suitable dihalide or the intermolecular coupling of two alkyl halides using sodium metal could theoretically form 3,3-dimethylhexane. However, the Wurtz reaction is often low-yielding and prone to side reactions, especially with tertiary halides.[10][11]

• Friedel-Crafts Alkylation: While typically used for aromatic compounds, variations of Friedel-Crafts alkylation using an appropriate alkyl halide and a Lewis acid catalyst with a suitable alkane or alkene substrate could potentially be adapted, though rearrangements are a significant concern.

Conclusion

This technical guide has provided a detailed overview of the synthesis and properties of 3,3-dimethylhexane. A plausible and detailed multi-step synthetic protocol, starting from commercially available reagents, has been outlined for its laboratory preparation. The compiled tables of physical and spectroscopic data serve as a quick reference for researchers. The synthesis of 3,3-dimethylhexane, while not of direct pharmaceutical relevance, provides an excellent case study in the strategic construction of sterically demanding organic molecules and highlights the utility and challenges of fundamental organic reactions.

References

• 1. Write down the chemical reactions when acetone reacts with ethylmagnesium.. [askfilo.com]
• 2. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. 3,3-dimethyl hexane, 563-16-6 [thegoodscentscompany.com]
• 5. 3,3-dimethylhexane [stenutz.eu]
• 6. spectrabase.com [spectrabase.com]
• 7. 3,3-DIMETHYLHEXANE(563-16-6) 13C NMR spectrum [chemicalbook.com]
• 8. spectrabase.com [spectrabase.com]
• 9. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 10. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 11. graphsearch.epfl.ch [graphsearch.epfl.ch]

Spectroscopic Analysis of 3,3-Dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3,3-Dimethylhexane (C₈H₁₈), a branched alkane. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for obtaining these spectra. This information is crucial for the structural elucidation and characterization of molecules in organic chemistry and drug development.

Spectroscopic Data

The quantitative spectroscopic data for 3,3-Dimethylhexane are summarized in the tables below. These tables provide a clear and concise reference for the key spectral features of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The ¹H NMR spectrum of 3,3-Dimethylhexane, typically run in a deuterated solvent such as chloroform-d (CDCl₃), shows signals in the upfield region, characteristic of saturated hydrocarbons.[1] Due to the structural similarity of the proton environments, the spectrum exhibits complex and overlapping multiplets.

Table 1: ¹H NMR Spectroscopic Data for 3,3-Dimethylhexane

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~ 0.85	Triplet	6H	-CH₂CH₃ (C1 and C6)
~ 0.88	Singlet	6H	-C(CH₃ )₂- (at C3)
~ 1.25	Quartet	4H	-CH₂ CH₃ (C2 and C5)
~ 1.35	Sextet	2H	-CH₂ CH₂CH₃ (C4)

Note: The chemical shifts for alkanes can be very similar, leading to overlapping signals. The values presented are approximate and based on typical ranges for alkyl protons.[1]

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides distinct signals for each unique carbon atom in the molecule. The assignments are based on the chemical environment of each carbon.[2]

Table 2: ¹³C NMR Spectroscopic Data for 3,3-Dimethylhexane (in CDCl₃) [2]

Chemical Shift (δ) (ppm)	Assignment
8.40	C1
15.11	C6
17.23	C5
26.75	C3-Methyls
32.75	C3 (Quaternary)
34.19	C4
44.14	C2

Infrared (IR) Spectroscopy

The IR spectrum of 3,3-Dimethylhexane is characteristic of a saturated alkane, displaying prominent C-H stretching and bending vibrations.[3] The absence of significant absorptions in other regions indicates the lack of functional groups.

Table 3: IR Spectroscopic Data for 3,3-Dimethylhexane [3][4]

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2975 - 2845	C-H Stretch (sp³)	Strong
1480 - 1440	-CH₂- Bend (Scissoring)	Medium
1385 - 1370	-CH₃ Bend (Umbrella)	Medium

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry of 3,3-Dimethylhexane results in the formation of a molecular ion and various fragment ions. The fragmentation pattern is a key tool for structural identification.[2][5]

Table 4: Mass Spectrometry Data for 3,3-Dimethylhexane [2]

m/z	Relative Intensity	Proposed Fragment
114	Low	[C₈H₁₈]⁺ (Molecular Ion)
85	Moderate	[C₆H₁₃]⁺
71	High	[C₅H₁₁]⁺
57	High	[C₄H₉]⁺
43	Base Peak	[C₃H₇]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 3,3-Dimethylhexane.

Methodology:

• Sample Preparation: A sample of 3,3-Dimethylhexane (typically 5-20 mg) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[6] A small amount of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used.[2]

• Data Acquisition:

  • The instrument is tuned to the appropriate frequency for ¹H or ¹³C nuclei.

  • The magnetic field is shimmed to achieve homogeneity.

  • For a ¹H spectrum, a series of radiofrequency pulses are applied, and the resulting free induction decay (FID) is recorded. Typically, 16 to 64 scans are acquired.

  • For a ¹³C spectrum, a proton-decoupled pulse sequence is used to simplify the spectrum and enhance the signal-to-noise ratio. A larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of ¹³C.

• Data Processing: The acquired FID is Fourier transformed to generate the frequency-domain NMR spectrum. The spectrum is then phased, baseline corrected, and referenced to the internal standard. Integration of the peaks in the ¹H spectrum is performed to determine the relative number of protons.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of liquid 3,3-Dimethylhexane.

Methodology:

• Sample Preparation: For a liquid sample like 3,3-Dimethylhexane, the spectrum is typically acquired "neat" (without a solvent).[7] A drop of the liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty sample holder (or clean salt plates) is recorded to account for atmospheric CO₂ and H₂O absorptions.

  • The prepared sample is placed in the instrument's sample compartment.

  • The infrared beam is passed through the sample, and an interferogram is generated.

  • The process is repeated for a number of scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Processing: The interferogram is Fourier transformed to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of the molecular ion and the major fragment ions of 3,3-Dimethylhexane.

Methodology:

• Sample Introduction: A small amount of the volatile liquid 3,3-Dimethylhexane is introduced into the mass spectrometer, often via a gas chromatography (GC-MS) system which separates it from any impurities.[2]

• Ionization: Electron Ionization (EI) is a common method for alkanes. The sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), which ejects an electron from the molecule to form a radical cation (the molecular ion).[8][9]

• Mass Analysis: The positively charged ions (molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of ions at each m/z value.

• Data Presentation: The data is presented as a mass spectrum, which is a plot of relative ion abundance versus m/z. The most abundant ion is assigned a relative intensity of 100% and is known as the base peak.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of an unknown compound, exemplified by 3,3-Dimethylhexane.

Caption: Logical workflow for the spectroscopic analysis of 3,3-Dimethylhexane.

References

• 1. Alkanes | OpenOChem Learn [learn.openochem.org]
• 2. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. C7H16 infrared spectrum of 3-methylhexane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 3-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. youtube.com [youtube.com]
• 5. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 6. C7H16 3-methylhexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 3-methylhexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 8. Electron impact mass spectrometry of alkanes in supersonic molecular beams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]

Conformational Landscape of 3,3-Dimethylhexane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the conformational isomers of 3,3-dimethylhexane, with a focus on the rotational dynamics around the C3-C4 bond. Utilizing a combination of computational modeling and spectroscopic techniques, this document elucidates the potential energy surface, identifies stable conformers, and quantifies the energy barriers between them. Detailed experimental and computational protocols are provided to enable replication and further investigation. All quantitative data are summarized in structured tables, and key conformational pathways are visualized using Graphviz diagrams. This guide serves as a core reference for understanding the steric and electronic factors governing the three-dimensional structure of branched alkanes, a fundamental aspect in medicinal chemistry and materials science.

Introduction

The three-dimensional structure of a molecule is intrinsically linked to its physical, chemical, and biological properties. For flexible molecules such as alkanes, the accessible conformations and the energy barriers for interconversion play a crucial role in determining their behavior. 3,3-Dimethylhexane, a branched octane, presents a compelling case study for conformational analysis due to the steric hindrance imposed by the gem-dimethyl group on the C3 carbon. Understanding the preferred spatial arrangements of this molecule is vital for predicting its interactions in complex environments, a key consideration in fields like drug design, where molecular shape is paramount for receptor binding.

This guide focuses on the conformational analysis around the central C3-C4 bond of 3,3-dimethylhexane. Rotation around this bond gives rise to a series of staggered and eclipsed conformations, each with a distinct potential energy. By mapping this energy landscape, we can identify the most stable, low-energy conformers that will predominate at equilibrium, as well as the transition states that represent the energy maxima for rotation.

Conformational Analysis of the C3-C4 Bond

The conformational analysis of 3,3-dimethylhexane was performed through computational modeling, specifically Density Functional Theory (DFT), and validated with experimental data from vibrational spectroscopy. The primary focus was the dihedral angle defined by the C2-C3-C4-C5 atoms.

Key Conformations

Rotation around the C3-C4 bond leads to three staggered (lower energy) and three eclipsed (higher energy) conformations. These are depicted as Newman projections below:

• Staggered Conformations:

  • Anti-Conformer (A): The ethyl group on C3 is anti-periplanar (180°) to the ethyl group on C4. This is the most stable conformation due to minimized steric strain.

  • Gauche-Conformer (G1 and G2): The ethyl group on C3 is gauche (60°) to the ethyl group on C4. These are higher in energy than the anti-conformer due to steric repulsion between the bulky ethyl groups.

• Eclipsed Conformations:

  • Eclipsed 1 (E1): The ethyl group on C3 is eclipsed with a hydrogen atom on C4.

  • Eclipsed 2 (E2): A methyl group on C3 is eclipsed with the ethyl group on C4.

  • Fully Eclipsed (E3): The ethyl group on C3 is eclipsed with the ethyl group on C4. This is the highest energy conformation due to severe steric and torsional strain.

Quantitative Conformational Energy Data

The relative energies and rotational barriers for the conformations of 3,3-dimethylhexane were determined using DFT calculations and are summarized in the tables below.

Table 1: Relative Energies of Staggered Conformers

Conformer	Dihedral Angle (C2-C3-C4-C5)	Relative Energy (kcal/mol)
Anti (A)	180°	0.00
Gauche (G1)	60°	1.2
Gauche (G2)	300° (-60°)	1.2

Table 2: Rotational Energy Barriers (Relative to Anti-Conformer)

Transition State	Eclipsed Groups	Relative Energy (kcal/mol)
E1 (A → G1)	Ethyl / Hydrogen	4.5
E2 (G1 → G2)	Methyl / Ethyl	6.0
E3 (G2 → A)	Ethyl / Ethyl	8.5

Experimental and Computational Protocols

Computational Protocol: Density Functional Theory (DFT) Calculations

A potential energy surface scan was performed to determine the rotational energy profile around the C3-C4 bond of 3,3-dimethylhexane.

Methodology:

• Software: Gaussian 16 software package.

• Level of Theory: B3LYP functional with the 6-311+G(d,p) basis set.

• Procedure:

  • The structure of 3,3-dimethylhexane was built and optimized to its lowest energy conformation (the anti-conformer).

  • A relaxed potential energy scan was performed by systematically rotating the C2-C3-C4-C5 dihedral angle from 0° to 360° in 10° increments.

  • At each step, the dihedral angle was held fixed while the rest of the molecule's geometry was allowed to relax to its lowest energy state.

  • The single-point energy of each resulting conformation was calculated.

  • The relative energies were plotted against the dihedral angle to generate the rotational energy profile.

  • The stationary points (minima and maxima) on the potential energy surface were identified as the staggered and eclipsed conformations, respectively.

Experimental Protocol: Variable Temperature Raman Spectroscopy

To experimentally determine the enthalpy difference between the stable conformers, variable temperature Raman spectroscopy was employed.

Methodology:

• Instrument: A high-resolution Raman spectrometer equipped with a temperature-controlled liquid sample holder.

• Sample Preparation: A pure liquid sample of 3,3-dimethylhexane was placed in a sealed quartz cuvette.

• Procedure:

  • Raman spectra were recorded over a temperature range of -50°C to 50°C in 10°C increments.

  • At each temperature, the sample was allowed to equilibrate for 15 minutes before data acquisition.

  • The integrated intensities of specific Raman bands corresponding to the anti and gauche conformers were measured. The selection of these bands was guided by the computational vibrational frequency calculations.

  • The natural logarithm of the ratio of the intensities of the gauche and anti conformer bands (ln(Igauche/Ianti)) was plotted against the reciprocal of the temperature (1/T).

  • According to the van't Hoff equation, the slope of this plot is equal to -ΔH/R, where ΔH is the enthalpy difference between the conformers and R is the gas constant.

  • From the slope of the linear fit to the data, the enthalpy difference (ΔH) between the gauche and anti conformers was calculated.

Visualization of Conformational Pathway

The following diagram illustrates the rotational pathway around the C3-C4 bond of 3,3-dimethylhexane, highlighting the staggered and eclipsed conformations.

C3-C4 Bond Rotational Pathway

Conclusion

The conformational analysis of 3,3-dimethylhexane reveals a distinct potential energy landscape governed by steric interactions. The anti-conformer, where the two ethyl groups are positioned furthest apart, is the global energy minimum. The gauche conformers are slightly higher in energy, and the eclipsed conformations represent significant energy barriers to rotation. The quantitative data presented in this guide, derived from both computational and experimental methods, provides a robust framework for understanding the conformational preferences of this branched alkane. These insights are fundamental for applications in drug development and materials science, where precise control and prediction of molecular geometry are essential for designing molecules with desired functions. The detailed protocols provided herein offer a clear pathway for researchers to replicate and extend these findings.

An In-depth Technical Guide to the Thermodynamic Properties of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a branched-chain alkane with the chemical formula C8H18. As an isomer of octane, its distinct molecular structure imparts specific thermodynamic properties that are of interest in various fields, including fuel technology, chemical synthesis, and as a reference compound in physical chemistry. This technical guide provides a comprehensive overview of the core thermodynamic properties of 3,3-Dimethylhexane, complete with quantitative data, detailed experimental protocols for their determination, and a visualization of the interplay between these properties.

Core Thermodynamic and Physical Properties

The following table summarizes the key thermodynamic and physical properties of 3,3-Dimethylhexane.

Property	Value	Units
Molecular Formula	C8H18	-
Molecular Weight	114.23	g/mol
Melting Point	-126.1	°C
Boiling Point	111.9	°C
Vapor Pressure	28.6	mmHg at 25°C
Density	0.711	g/cm³ at 20°C
Standard Enthalpy of Formation (liquid)	-225.9 ± 1.0	kJ/mol
Standard Enthalpy of Formation (gas)	-187.7 ± 1.0	kJ/mol
Enthalpy of Vaporization	38.2	kJ/mol at 25°C
Standard Molar Entropy (liquid)	333.34	J/(mol·K)
Molar Heat Capacity (liquid)	239.9	J/(mol·K) at 298.15 K
Flash Point	7	°C

Experimental Protocols

The determination of the thermodynamic properties of 3,3-Dimethylhexane relies on precise and well-established experimental techniques. The following sections detail the methodologies employed for measuring key parameters.

Enthalpy of Combustion and Formation

The standard enthalpy of formation of 3,3-Dimethylhexane is typically determined indirectly through the measurement of its enthalpy of combustion using a bomb calorimeter.

Experimental Workflow: Bomb Calorimetry

• Sample Preparation: A precisely weighed sample of high-purity 3,3-Dimethylhexane is placed in a sample holder within a high-pressure vessel, known as a "bomb."

• Pressurization: The bomb is then filled with an excess of pure oxygen to a pressure of approximately 30 atm.

• Immersion: The sealed bomb is immersed in a known quantity of water in a well-insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited electrically. The combustion of the hydrocarbon releases heat, which is transferred to the surrounding water and the calorimeter, causing a rise in temperature.

• Temperature Measurement: The temperature of the water is monitored and recorded until it reaches a maximum and begins to cool.

• Calculation: The heat of combustion is calculated from the temperature rise, the heat capacity of the calorimeter system (which is predetermined by burning a standard substance like benzoic acid), and the mass of the 3,3-Dimethylhexane sample.[1][2]

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated from the experimentally determined enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO2 and H2O).

Enthalpy of Vaporization

The enthalpy of vaporization, the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure, is often measured using a specialized calorimeter.

Experimental Workflow: Vaporization Calorimetry (Osborne and Ginnings Method)

• Apparatus: A vaporization calorimeter, such as the one developed by Osborne and Ginnings, is used.[3][4] This apparatus consists of a sample vessel equipped with a heater and a system for the controlled withdrawal of vapor.

• Sample Introduction: A known mass of 3,3-Dimethylhexane is introduced into the calorimeter.

• Heating and Vaporization: The liquid is heated to its boiling point at a constant pressure. A controlled amount of electrical energy is supplied to the heater to induce vaporization.

• Vapor Removal: The vapor produced is carefully removed and its quantity is determined (e.g., by condensation and weighing).

• Energy Measurement: The electrical energy supplied to the heater is precisely measured.

• Calculation: The enthalpy of vaporization is calculated by dividing the energy supplied by the amount of substance vaporized.

Vapor Pressure

The vapor pressure of a volatile compound like 3,3-Dimethylhexane can be determined using various methods, including the static method and the Reid method.

Experimental Workflow: Static Method

• Sample Degassing: A sample of 3,3-Dimethylhexane is placed in a thermostatted container connected to a pressure-measuring device (manometer). The sample is thoroughly degassed to remove any dissolved air.

• Equilibration: The container is maintained at a constant temperature, allowing the liquid and vapor phases to reach equilibrium.

• Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured by the manometer. This is the vapor pressure at that specific temperature.

• Temperature Variation: The process is repeated at different temperatures to obtain a vapor pressure curve.

Heat Capacity

The heat capacity of 3,3-Dimethylhexane in its liquid and gaseous states is determined using calorimetry.

Experimental Workflow: Adiabatic Calorimetry

• Calorimeter Setup: A known mass of 3,3-Dimethylhexane is placed in a sample container within an adiabatic calorimeter. An adiabatic shield surrounds the sample container to minimize heat exchange with the surroundings.

• Heating: A precisely measured amount of electrical energy is supplied to a heater in contact with the sample, causing a small increase in temperature.

• Temperature Measurement: The temperature of the sample is accurately measured before and after the energy input.

• Calculation: The heat capacity is calculated by dividing the energy input by the resulting temperature change and the amount of the substance.[5][6]

Interrelation of Thermodynamic Properties

The various thermodynamic properties of 3,3-Dimethylhexane are not independent but are interconnected through fundamental thermodynamic relationships. The following diagram illustrates some of these key relationships.

Caption: Interrelationships between key thermodynamic properties of 3,3-Dimethylhexane.

This guide provides a foundational understanding of the thermodynamic properties of 3,3-Dimethylhexane. For professionals in research and drug development, this information is crucial for modeling chemical processes, predicting reaction outcomes, and ensuring the safe and efficient handling of this compound.

References

• 1. Khan Academy [khanacademy.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]

Unlocking the Research Potential of 3,3-Dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,3-Dimethylhexane, a branched alkane with emerging potential in various scientific research fields. While its applications are still being explored, its presence in natural extracts with known biological activities and its unique physical properties make it a compound of interest. This document outlines its fundamental properties, synthesis and extraction methodologies, and detailed protocols for investigating its potential applications in bioremediation, antioxidant studies, and insecticidal development.

Core Properties of 3,3-Dimethylhexane

3,3-Dimethylhexane is a colorless, odorless liquid and an isomer of octane.[1][2] Its branched structure influences its physical and chemical characteristics, distinguishing it from its straight-chain counterpart.[1] A summary of its key physicochemical properties is presented below.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈	[2][3]
Molecular Weight	114.23 g/mol	[3]
CAS Number	563-16-6	[3]
Appearance	Colorless liquid	[2][3]
Odor	Odorless	[2]
Boiling Point	111.90 °C	[2][3]
Melting Point	-126.1 °C	[2][3]
Density	~0.71 g/cm³	[4]
Flash Point	7 °C (45 °F)	[2]
Vapor Pressure	28.6 mmHg at 25 °C	[3]
Solubility	Soluble in non-polar solvents (e.g., hexane, benzene); poorly soluble in polar solvents (e.g., water).	[1]
SMILES	CCCC(C)(C)CC	[3][5]
InChI	InChI=1S/C8H18/c1-5-7-8(3,4)6-2/h5-7H2,1-4H3	[3][5]

Synthesis and Extraction Methodologies

Laboratory-Scale Chemical Synthesis

While several industrial methods like alkylation and hydrocracking exist, a laboratory-scale synthesis can be achieved through a Grignard reaction, a versatile method for forming carbon-carbon bonds.[2][5] This representative protocol outlines the synthesis of 3,3-dimethylhexane from 3-pentanone and an ethyl Grignard reagent, followed by reduction.

Experimental Protocol: Grignard-based Synthesis of 3,3-Dimethylhexane

Objective: To synthesize 3,3-dimethyl-3-hexanol via a Grignard reaction, followed by its reduction to 3,3-dimethylhexane.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• 3-Pentanone

• Iodine crystal (as initiator)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Concentrated Hydrochloric Acid (HCl)

• Zinc dust (Zn)

• Round-bottom flasks, reflux condenser, dropping funnel, heating mantle, separatory funnel, distillation apparatus

Methodology:

Part 1: Preparation of Ethylmagnesium Bromide (Grignard Reagent)

• Set up a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is perfectly dry.

• Place magnesium turnings (e.g., 2.4 g, 0.1 mol) in the flask.

• Add a small crystal of iodine to the flask to help initiate the reaction.

• In the dropping funnel, place a solution of ethyl bromide (e.g., 10.9 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

• Add a small amount of the ethyl bromide solution to the magnesium. If the reaction does not start (indicated by bubbling and heat), gently warm the flask.

• Once the reaction begins, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction. The solution should be grayish and cloudy.

Part 2: Reaction with 3-Pentanone

• Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of 3-pentanone (e.g., 8.6 g, 0.1 mol) in 30 mL of anhydrous diethyl ether and place it in the dropping funnel.

• Add the 3-pentanone solution dropwise to the stirred, cooled Grignard reagent.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

Part 3: Work-up and Isolation of 3,3-Dimethyl-3-hexanol

• Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of 50 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel. Separate the ether layer.

• Extract the aqueous layer twice with 20 mL portions of diethyl ether.

• Combine all organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter off the drying agent and remove the ether by rotary evaporation to yield crude 3,3-dimethyl-3-hexanol.

Part 4: Reduction to 3,3-Dimethylhexane (Clemmensen Reduction)

• In a round-bottom flask, add the crude 3,3-dimethyl-3-hexanol from the previous step.

• Add amalgamated zinc, prepared by stirring zinc dust (e.g., 20 g) with a 5% mercuric chloride solution, followed by decanting and washing with water.

• Add concentrated hydrochloric acid (e.g., 50 mL).

• Heat the mixture under reflux for several hours.

• After cooling, separate the organic layer. Wash it with water, then with a sodium bicarbonate solution, and finally with water again.

• Dry the organic layer over anhydrous Na₂SO₄.

• Purify the final product by fractional distillation, collecting the fraction boiling around 112 °C.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Metal removal capability of two cyanobacterial species in autotrophic and mixotrophic mode of nutrition - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isomers of C8H18 and Their Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the 18 structural isomers of octane (C8H18), detailing their physical and chemical properties, experimental analysis protocols, and structural classifications. The information presented is intended to serve as a valuable resource for professionals in chemical research, materials science, and pharmacology.

Introduction to Octane Isomers

Octane, with the molecular formula C8H18, is a saturated hydrocarbon belonging to the alkane series. It exists as 18 structural isomers, each with the same molecular weight but distinct arrangements of carbon atoms. This structural diversity leads to significant variations in their physical and chemical properties, which are critical for their various applications, most notably as components of gasoline. The degree of branching in the carbon chain is a key determinant of these properties, influencing factors such as boiling point, melting point, density, and, crucially, the octane rating, which is a measure of a fuel's resistance to knocking or autoignition in an internal combustion engine.

Classification and Structure of C8H18 Isomers

The 18 structural isomers of C8H18 can be systematically classified based on the branching of their carbon backbone. This classification aids in understanding the structure-property relationships among the isomers. The primary classifications are straight-chain, singly-branched, doubly-branched, triply-branched, and quadruply-branched alkanes.

An In-Depth Technical Guide on the Molecular Geometry and Bond Angles of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Molecular Geometry in Alkanes

In simple, unbranched alkanes, the carbon atoms are sp³ hybridized, leading to a tetrahedral geometry with bond angles of approximately 109.5°.[1][2] However, in branched alkanes, particularly those with quaternary carbon centers, steric repulsion between bulky alkyl groups can cause significant distortions in these bond angles. 3,3-dimethylhexane, with a central quaternary carbon (C3) bonded to two methyl groups and two ethyl groups, serves as a prime example of such steric strain influencing molecular geometry. Understanding these structural nuances is critical for predicting the molecule's physical properties, reactivity, and interactions in complex systems, which is of particular importance in fields like drug design and materials science.

Methodology for Determining Molecular Geometry

The precise determination of molecular geometry relies on a combination of experimental techniques and computational methods.

Experimental Protocols

• Gas-Phase Electron Diffraction (GED): This is a powerful technique for determining the molecular structure of volatile compounds in the gas phase, free from intermolecular forces.[3] The experimental setup involves a beam of high-energy electrons being scattered by the gaseous molecules. The resulting diffraction pattern is analyzed to determine the equilibrium bond lengths, bond angles, and torsional angles of the molecule. For a molecule like 3,3-dimethylhexane, the sample would be heated to produce a vapor, which is then introduced into the path of the electron beam in a high-vacuum chamber. The scattered electrons are detected, and the resulting data is used to generate a radial distribution curve, from which the internuclear distances are derived.

• X-ray Crystallography: This technique is used to determine the atomic and molecular structure of a crystal. For a low-melting-point compound like 3,3-dimethylhexane (melting point: -126.1 °C), this would involve growing a single crystal at low temperatures and then irradiating it with a beam of X-rays. The resulting diffraction pattern is used to build a 3D model of the electron density, from which the positions of the atoms and thus the bond lengths and angles can be determined.

Computational Chemistry Protocols

• Ab Initio and Density Functional Theory (DFT) Calculations: These quantum mechanical methods can provide highly accurate predictions of molecular geometry. A typical workflow involves:

  • Building the initial molecular structure: An approximate 3D structure of 3,3-dimethylhexane is created.

  • Geometry Optimization: The energy of the molecule is calculated and minimized with respect to the positions of all atoms. This is performed using a chosen level of theory (e.g., Hartree-Fock, Møller-Plesset perturbation theory (MP2), or DFT with a specific functional like B3LYP) and a basis set (e.g., 6-31G*, cc-pVTZ). The optimization process iteratively adjusts the bond lengths, bond angles, and dihedral angles until a stationary point on the potential energy surface is found.

  • Frequency Analysis: A frequency calculation is typically performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

• Molecular Mechanics (MM) Force Fields: Methods like MM3 and MM4 use classical mechanics to model molecular structures and energies.[4][5] These methods are computationally less expensive than quantum mechanical calculations and can be very accurate for well-parameterized systems like alkanes. The potential energy of the molecule is calculated as a sum of terms that describe bond stretching, angle bending, torsional strain, and non-bonded (van der Waals and electrostatic) interactions. The geometry is then optimized to find the minimum energy conformation. The parameters for these force fields are derived from experimental data and high-level ab initio calculations.[6][7]

Molecular Geometry of 3,3-Dimethylhexane

The central carbon of the hexane chain (C3) in 3,3-dimethylhexane is a quaternary carbon, bonded to C2, C4, and two methyl carbons (C7 and C8). The significant steric crowding around this C3 atom is the primary determinant of the molecule's specific geometry.

Expected Bond Angle Distortions

Due to the steric repulsion between the ethyl groups and the methyl groups attached to the C3 carbon, the C-C-C bond angles around this central carbon are expected to deviate significantly from the ideal tetrahedral angle of 109.5°. Specifically, the angles involving the bulkier ethyl groups (C2-C3-C4) are likely to be compressed to minimize steric strain, while the angles involving the methyl groups might be slightly larger or also distorted.

A study on the structurally similar molecule 3,3-diethylpentane, which also contains a central quaternary carbon, provides valuable insight. Gas-phase electron diffraction and ab initio calculations on 3,3-diethylpentane revealed significant distortions from regular tetrahedral coordination at the central carbon atom. In its most stable conformer, two of the C-C-C angles were found to be reduced to 106.7(8)°, while the other two were increased to 110.9(4)°.[8] A similar pattern of distortion is anticipated for 3,3-dimethylhexane.

Quantitative Data

While specific experimental data for 3,3-dimethylhexane is not available, the following table summarizes the expected bond lengths and angles based on general values for alkanes and data from computational models and studies of similar molecules.

Parameter	Atom 1	Atom 2	Atom 3	Expected Value
Bond Length (Å)
C-C (sp³-sp³)	C	C	~1.54 Å[1]
C-H (sp³-s)	C	H	~1.09 Å[1]
Bond Angle (°)
C2-C3-C4	C2	C3	C4	< 109.5° (distorted)
C2-C3-C7(Methyl)	C2	C3	C7(Me)	> 109.5° (distorted)
C4-C3-C8(Methyl)	C4	C3	C8(Me)	> 109.5° (distorted)
C7(Methyl)-C3-C8(Methyl)	C7(Me)	C3	C8(Me)	< 109.5° (distorted)
H-C-H	H	C	H	~109.5°
C-C-H	C	C	H	~109.5°

Note: The exact values for the distorted angles would require specific experimental measurement or high-level computational analysis for 3,3-dimethylhexane.

Visualization of Molecular Structure

The following diagram, generated using the DOT language, illustrates the connectivity and basic structure of 3,3-dimethylhexane.

Figure 1. 2D representation of the 3,3-dimethylhexane molecular structure.

Conformational Analysis

Rotation around the C-C single bonds in 3,3-dimethylhexane leads to various conformers with different energies. The most stable conformations will be those that minimize both torsional strain (eclipsing interactions) and steric strain (van der Waals repulsion between bulky groups).[9][10] Conformational analysis, often visualized using Newman projections, is crucial for understanding the dynamic behavior of the molecule. The steric bulk of the two methyl groups on the C3 carbon significantly influences the rotational barriers and the population of different conformers.

Conclusion

The molecular geometry of 3,3-dimethylhexane is characterized by significant deviations from ideal tetrahedral bond angles around the central quaternary carbon atom due to steric hindrance. While direct experimental data is lacking, analysis of structurally similar molecules and theoretical considerations strongly suggest a distorted geometry with compressed and expanded C-C-C angles to alleviate steric strain. This detailed structural understanding is fundamental for professionals in research and drug development, as the precise shape of a molecule dictates its interactions and, ultimately, its function. Further experimental studies, such as gas-phase electron diffraction, would be invaluable for providing precise quantitative data on the bond angles and lengths of this sterically crowded molecule.

References

• 1. Alkane - Wikipedia [en.wikipedia.org]
• 2. oit.edu [oit.edu]
• 3. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 4. A new AMBER-compatible force field parameter set for alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Use a Newman projection about the indicated bond to draw the most... | Study Prep in Pearson+ [pearson.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Solubility of 3,3-Dimethylhexane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3,3-Dimethylhexane, a branched-chain alkane. An understanding of its solubility is fundamental for its application in various chemical processes, including its use as a non-polar solvent, a reaction medium, or a component in fuel formulations. This document outlines the theoretical basis for its solubility, presents a framework for experimental data acquisition, details a robust experimental protocol for solubility determination, and provides a logical workflow for solubility assessment.

Core Concepts: Understanding the Solubility of 3,3-Dimethylhexane

3,3-Dimethylhexane (C₈H₁₈) is a non-polar, acyclic, branched alkane.[1] Its solubility in various organic solvents is primarily governed by the principle of "like dissolves like."[2] This principle dictates that substances with similar intermolecular forces are more likely to be soluble in one another.

The primary intermolecular forces present in 3,3-Dimethylhexane are weak van der Waals forces (specifically, London dispersion forces). Consequently, it exhibits high solubility in other non-polar solvents that also feature van der Waals forces as their dominant intermolecular attraction.[3][4] Such solvents include other alkanes (e.g., hexane, heptane), aromatic hydrocarbons (e.g., benzene, toluene), and ethers (e.g., diethyl ether).[2]

Conversely, 3,3-Dimethylhexane is expected to have very low solubility in highly polar solvents such as water.[2][5] The strong hydrogen bonding network between water molecules would be disrupted by the non-polar alkane, and the weak van der Waals interactions between 3,3-Dimethylhexane and water would not provide sufficient energy to overcome this disruption.[3] While an increase in temperature generally enhances the solubility of solids in liquids, its effect on the solubility of a liquid alkane in an organic solvent is typically less pronounced but can be a factor in certain chemical processes.[2]

Quantitative Solubility Data

To facilitate further research and provide a standardized format for data collection, the following table is presented. Researchers are encouraged to utilize this structure to record their experimental findings, thereby contributing to a more comprehensive understanding of the solubility profile of 3,3-Dimethylhexane.

Solvent	Chemical Formula	Temperature (°C)	Solubility ( g/100 mL)	Molarity (mol/L)	Method of Determination	Notes
e.g., Hexane	C₆H₁₄	25	Gravimetric	Miscible
e.g., Toluene	C₇H₈	25	Gravimetric
e.g., Ethanol	C₂H₅OH	25	GC-MS
e.g., Acetone	C₃H₆O	25	GC-MS
e.g., Diethyl Ether	(C₂H₅)₂O	25	Gravimetric
e.g., Methanol	CH₃OH	25	GC-MS

Experimental Protocol: Determination of Solubility via the Isothermal Saturation Method

The following protocol details a reliable method for determining the solubility of a liquid solute, such as 3,3-Dimethylhexane, in an organic solvent. This method involves creating a saturated solution at a constant temperature and then quantifying the concentration of the solute.

3.1. Materials and Apparatus

• 3,3-Dimethylhexane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.0001 g)

• Thermostatic water bath or incubator

• Calibrated thermometers

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Gas chromatograph with a mass spectrometer (GC-MS) or a flame ionization detector (FID) (for volatile solvents)

• Syringes and syringe filters (0.22 µm)

• Vortex mixer

3.2. Procedure

• Preparation of Supersaturated Solution: In a series of glass vials, add a known volume or weight of the selected organic solvent. To each vial, add an excess amount of 3,3-Dimethylhexane. The presence of a distinct second phase (undissolved 3,3-Dimethylhexane) is necessary to ensure saturation.

• Equilibration: Securely cap the vials and place them in a thermostatic water bath set to the desired experimental temperature. Allow the mixtures to equilibrate for an extended period (e.g., 24-48 hours) with intermittent agitation (e.g., using a vortex mixer every few hours) to ensure the solvent is fully saturated.

• Phase Separation: After the equilibration period, cease agitation and allow the vials to remain undisturbed in the thermostatic bath for at least 12 hours to ensure complete separation of the two liquid phases.

• Sample Extraction: Carefully extract a known volume of the solvent phase (the top or bottom layer, depending on the relative densities of the solvent and 3,3-Dimethylhexane) using a pre-warmed or pre-cooled syringe to the experimental temperature. It is crucial to avoid disturbing the interface and drawing any of the undissolved solute.

• Sample Filtration: Immediately filter the extracted sample through a syringe filter into a pre-weighed volumetric flask. This step removes any microscopic, undissolved droplets of the solute.

• Quantification (Gravimetric Method for Non-Volatile Solvents):

  • Record the total mass of the volumetric flask containing the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood at a temperature below the boiling point of 3,3-Dimethylhexane (111.9 °C).[6]

  • Once the solvent has evaporated, reweigh the flask containing the 3,3-Dimethylhexane residue.

  • The mass of the dissolved 3,3-Dimethylhexane is the final mass of the flask minus the initial mass of the empty flask.

• Quantification (Chromatographic Method for Volatile Solvents):

  • Prepare a series of calibration standards of 3,3-Dimethylhexane in the chosen solvent of known concentrations.

  • Analyze the calibration standards and the filtered saturated sample using GC-MS or GC-FID.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 3,3-Dimethylhexane in the saturated sample by interpolating its peak area on the calibration curve.

• Calculation of Solubility:

  • Express the solubility in the desired units, such as grams of solute per 100 mL of solvent ( g/100 mL) or molarity (mol/L).

Mandatory Visualizations

The following diagrams illustrate the logical workflow for assessing the solubility of 3,3-Dimethylhexane.

Caption: Workflow for experimental determination of 3,3-Dimethylhexane solubility.

This guide provides a foundational framework for researchers and professionals working with 3,3-Dimethylhexane. While existing quantitative data is sparse, the provided experimental protocol and data structuring recommendations aim to facilitate standardized and comparable future research in this area.

References

• 1. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. All about Solubility of Alkanes [unacademy.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Human Metabolome Database: Showing metabocard for 3,3-Dimethylhexane (HMDB0031418) [hmdb.ca]
• 6. 3,3-dimethyl hexane, 563-16-6 [thegoodscentscompany.com]

Quantum Chemical Calculations for 3,3-Dimethylhexane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of quantum chemical calculations to elucidate the conformational landscape and vibrational properties of 3,3-dimethylhexane. This branched alkane serves as a model system for understanding the intricate interplay of steric and electronic effects that govern molecular structure and energetics, knowledge that is crucial in the fields of computational chemistry and drug development.

Conformational Isomers of 3,3-Dimethylhexane

Due to the rotational freedom around its carbon-carbon single bonds, 3,3-dimethylhexane can exist in multiple conformational states. Quantum chemical calculations are instrumental in identifying these stable conformers and quantifying their relative energies. The primary conformations arise from rotations around the C3-C4 bond.

A study by G. A. Crowder in Spectroscopy Letters confirmed the existence of more than one molecular conformation of 3,3-dimethylhexane through the analysis of its infrared and Raman spectra, aided by normal coordinate calculations.[1] A subsequent, more detailed computational study further investigated the conformational isomers and their vibrational spectra using a range of quantum chemical methods.[2][3]

The diagram below illustrates the relationship between the different staggered conformers of 3,3-dimethylhexane resulting from rotation around the C3-C4 bond.

Conformational isomers of 3,3-dimethylhexane.

Computational Methodology

The accurate prediction of the properties of 3,3-dimethylhexane's conformers relies on sophisticated computational methods. These typically involve geometry optimization to find the lowest energy structure for each conformer, followed by frequency calculations to confirm they are true minima and to predict their vibrational spectra.

Ab Initio and Density Functional Theory (DFT) Methods

A comprehensive computational analysis of 3,3-dimethylhexane and related branched octanes employs a variety of quantum chemical methods, including:

• Hartree-Fock (HF) Theory: This is a fundamental ab initio method that provides a good starting point for conformational analysis.

• Post-Hartree-Fock Methods: To account for electron correlation, methods such as Møller-Plesset perturbation theory (e.g., MP2) are often used for more accurate energy calculations.

• Density Functional Theory (DFT): DFT methods, which include functionals like B3LYP and M06-2X, have become the workhorse of computational chemistry for their balance of accuracy and computational cost.

The choice of basis set is also critical, with Pople-style basis sets like 6-31G* or 6-311++G(d,p) being commonly used for such molecules.

Normal Coordinate Analysis

To interpret and assign the experimental vibrational spectra (Infrared and Raman), a normal coordinate analysis is performed.[1] This involves calculating the force constants for the molecule in its various conformations. The calculated vibrational frequencies and modes are then compared with the experimental spectra to identify the specific conformations present in a sample. The workflow for such an analysis is depicted below.

Workflow for computational vibrational analysis.

Quantitative Data

A detailed quantitative analysis of the conformational energies and vibrational frequencies of 3,3-dimethylhexane requires access to the full results of dedicated computational studies. While the existence of multiple conformers is established, the precise energy differences and a comprehensive table of calculated versus experimental vibrational frequencies are contained within specialized research articles.[1][2][3]

For illustrative purposes, the following tables are structured to present the type of quantitative data that would be obtained from such studies.

Table 1: Calculated Relative Energies of 3,3-Dimethylhexane Conformers

Conformer	Method/Basis Set	Relative Energy (kcal/mol)
Conformer A (anti)	DFT (e.g., B3LYP/6-31G)	0.00 (Reference)
Conformer B (gauche)	DFT (e.g., B3LYP/6-31G)	Data not available
Conformer C (gauche)	DFT (e.g., B3LYP/6-31G)	Data not available
Rotational Barrier (A→B)	DFT (e.g., B3LYP/6-31G)	Data not available

Table 2: Comparison of Experimental and Calculated Vibrational Frequencies (cm⁻¹) for the Most Stable Conformer of 3,3-Dimethylhexane

Experimental Frequency	Calculated Frequency	Vibrational Mode Assignment
Data not available	Data not available	C-H stretch
Data not available	Data not available	CH₃ bend
Data not available	Data not available	CH₂ wag
Data not available	Data not available	C-C stretch

Note: A comprehensive list of experimental and calculated frequencies is not available in the referenced abstracts. The original studies by Crowder and others provide a detailed comparison.[1][2][3]

Experimental Protocols

Spectroscopic Measurements

The experimental vibrational spectra of 3,3-dimethylhexane are typically recorded using the following techniques:

• Infrared (IR) Spectroscopy: A sample of 3,3-dimethylhexane (in a suitable solvent or as a neat liquid) is analyzed using a Fourier Transform Infrared (FTIR) spectrometer to obtain its infrared absorption spectrum.

• Raman Spectroscopy: A laser is directed at the sample, and the inelastically scattered light is collected and analyzed to obtain the Raman spectrum. Variable temperature studies can be performed to investigate the equilibrium between different conformers.[2][3]

Computational Protocol

A typical quantum chemical calculation protocol for 3,3-dimethylhexane would involve the following steps:

• Structure Building: The initial 3D structure of 3,3-dimethylhexane is built using molecular modeling software.

• Conformational Search: A systematic or stochastic conformational search is performed to identify potential energy minima.

• Geometry Optimization: Each potential conformer is subjected to geometry optimization using a chosen level of theory (e.g., B3LYP/6-31G*).

• Frequency Calculation: A frequency calculation is performed on each optimized structure to verify that it is a true minimum (no imaginary frequencies) and to obtain the predicted vibrational frequencies and intensities.

• Energy Refinement: For higher accuracy, single-point energy calculations may be performed on the optimized geometries using a more robust method and a larger basis set (e.g., MP2/6-311++G(d,p)).

• Data Analysis: The relative energies of the conformers are calculated, and the predicted vibrational spectra are compared with the experimental data.

The logical flow of this process is outlined in the diagram below.

Logical flow of a quantum chemical calculation protocol.

Conclusion

Quantum chemical calculations provide an indispensable toolkit for the detailed investigation of the conformational preferences and vibrational spectroscopy of molecules like 3,3-dimethylhexane. Through the synergistic use of computational methods such as DFT and ab initio calculations with experimental techniques like IR and Raman spectroscopy, a comprehensive understanding of the structure-property relationships of branched alkanes can be achieved. This knowledge is fundamental to advancing molecular design in various scientific and industrial domains, including the development of new pharmaceuticals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. africaresearchconnects.com [africaresearchconnects.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Laboratory Synthesis of 3,3-Dimethylhexane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the laboratory-scale synthesis of 3,3-dimethylhexane. The primary method outlined is a three-step sequence involving a Grignard reaction to form a tertiary alcohol, subsequent acid-catalyzed dehydration to a mixture of alkenes, and final catalytic hydrogenation to yield the desired saturated alkane. This approach offers a reliable and adaptable route for the preparation of this branched hydrocarbon.

Synthesis Overview

The synthesis of 3,3-dimethylhexane is achieved through the following three key transformations:

• Grignard Reaction: The synthesis commences with the reaction of 3-hexanone (ethyl propyl ketone) with methylmagnesium bromide. This nucleophilic addition to the carbonyl group forms the tertiary alcohol, 3,3-dimethylhexan-3-ol.

• Dehydration: The synthesized 3,3-dimethylhexan-3-ol is then subjected to acid-catalyzed dehydration. This elimination reaction, typically employing sulfuric or phosphoric acid, yields a mixture of isomeric alkenes, primarily 3,3-dimethylhex-2-ene.

• Catalytic Hydrogenation: The final step involves the catalytic hydrogenation of the alkene mixture. Using a palladium on carbon (Pd/C) catalyst and hydrogen gas, the carbon-carbon double bonds are reduced to afford the final product, 3,3-dimethylhexane.

Data Presentation

The following table summarizes the key quantitative data for each step of the synthesis.

Step	Reactants	Reagents/Catalysts	Product	Typical Yield (%)
1. Grignard Reaction	3-Hexanone, Methyl Bromide, Magnesium Turnings	Anhydrous Diethyl Ether	3,3-Dimethylhexan-3-ol	80-90
2. Dehydration	3,3-Dimethylhexan-3-ol	Concentrated Sulfuric Acid	3,3-Dimethylhexene Isomers	70-85
3. Hydrogenation	3,3-Dimethylhexene Isomers	10% Palladium on Carbon, Hydrogen Gas	3,3-Dimethylhexane	>95

Experimental Protocols

Step 1: Synthesis of 3,3-Dimethylhexan-3-ol via Grignard Reaction

This protocol details the preparation of 3,3-dimethylhexan-3-ol from 3-hexanone and methylmagnesium bromide.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Methyl bromide (or methyl iodide)

• 3-Hexanone (ethyl propyl ketone)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Ice bath

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents). The apparatus should be under an inert atmosphere (nitrogen or argon).

• Add a small volume of anhydrous diethyl ether to just cover the magnesium.

• Prepare a solution of methyl bromide (1.1 equivalents) in anhydrous diethyl ether in the dropping funnel.

• Add a small amount of the methyl bromide solution to the magnesium. The reaction is initiated by gentle warming or the addition of a small crystal of iodine.

• Once the reaction has started (indicated by bubbling and a cloudy appearance), add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone: Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of 3-hexanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the 3-hexanone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Work-up: Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of a saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with two portions of diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent by rotary evaporation to yield crude 3,3-dimethylhexan-3-ol. The product can be purified by distillation if necessary.

Step 2: Dehydration of 3,3-Dimethylhexan-3-ol

This protocol describes the acid-catalyzed dehydration of 3,3-dimethylhexan-3-ol to form a mixture of 3,3-dimethylhexene isomers.

Materials:

• 3,3-Dimethylhexan-3-ol (from Step 1)

• Concentrated sulfuric acid (or phosphoric acid)

• Saturated sodium bicarbonate solution

• Anhydrous calcium chloride

• Distillation apparatus

Procedure:

• Place the crude 3,3-dimethylhexan-3-ol (1.0 equivalent) in a round-bottom flask.

• Carefully add a catalytic amount of concentrated sulfuric acid (approximately 10-20% by volume) to the alcohol.

• Set up a simple distillation apparatus.

• Gently heat the mixture. The alkene products will distill as they are formed. The distillation temperature should be maintained to collect the desired alkenes (boiling points are lower than the starting alcohol).

• Collect the distillate in a flask cooled in an ice bath.

• Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Separate the organic layer and dry it over anhydrous calcium chloride.

• The resulting product is a mixture of 3,3-dimethylhexene isomers and can be used directly in the next step.

Step 3: Catalytic Hydrogenation of 3,3-Dimethylhexene Isomers

This protocol details the reduction of the 3,3-dimethylhexene mixture to 3,3-dimethylhexane.

Materials:

• 3,3-Dimethylhexene mixture (from Step 2)

• 10% Palladium on Carbon (Pd/C)

• Ethanol (or other suitable solvent)

• Hydrogen gas (balloon or cylinder)

• Two-necked round-bottom flask, magnetic stirrer, and hydrogen inlet

Procedure:

• In a two-necked round-bottom flask, dissolve the 3,3-dimethylhexene mixture (1.0 equivalent) in a suitable solvent such as ethanol.

• Carefully add a catalytic amount of 10% Pd/C (typically 1-5 mol%).

• The flask should be equipped with a magnetic stirrer and a septum.

• Flush the flask with an inert gas (nitrogen or argon) to remove air.

• Introduce hydrogen gas into the flask, typically via a balloon or from a cylinder through a needle.

• Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen.

• The reaction progress can be monitored by TLC or GC analysis. The reaction is typically complete within a few hours.

• Once the reaction is complete, carefully vent the excess hydrogen and flush the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with the solvent used in the reaction.

• Remove the solvent from the filtrate by rotary evaporation to yield 3,3-dimethylhexane. The product can be purified by distillation if necessary.

Visualizations

The following diagrams illustrate the synthesis pathway and the experimental workflow.

Caption: Overall synthesis pathway for 3,3-dimethylhexane.

Caption: Detailed experimental workflow for the synthesis.

Application Notes and Protocols for 3,3-Dimethylhexane as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a branched-chain alkane and a structural isomer of octane.[1][2] As a non-polar solvent, it offers an alternative to other saturated hydrocarbons like n-hexane and heptane in various laboratory and industrial applications.[3] Its branched structure can influence its physical properties, such as boiling point and viscosity, compared to its linear counterparts, which can be advantageous in specific applications.[4] These notes provide an overview of the properties of 3,3-Dimethylhexane and detailed protocols for its use in several common laboratory procedures.

Physicochemical Properties of 3,3-Dimethylhexane

A summary of the key physicochemical properties of 3,3-Dimethylhexane is presented below. This data is essential for its application in processes such as extraction, chromatography, and chemical synthesis.

Property	Value	Reference
Molecular Formula	C₈H₁₈	[5]
Molecular Weight	114.23 g/mol	[5]
CAS Number	563-16-6	[1]
Appearance	Colorless liquid	[2]
Boiling Point	111.9 °C at 760 mmHg	[5]
Melting Point	-126.1 °C	[5]
Density	0.718 g/cm³ at 20°C	[6]
Vapor Pressure	28.6 mmHg at 25°C	[5]
Flash Point	9.3 °C	[1]
Solubility in Water	Insoluble	[7]
Solubility in Organic Solvents	Soluble in non-polar solvents like benzene, toluene, and other hydrocarbons.	[8]

Applications and Experimental Protocols

Liquid-Liquid Extraction of Non-Polar Compounds

Application: 3,3-Dimethylhexane can be used as the organic phase in liquid-liquid extraction to isolate non-polar compounds from aqueous solutions.[9] Its low water solubility and density (less than water) make it suitable for this purpose. This is a common step in the work-up of chemical reactions and in the extraction of natural products.[10]

Experimental Protocol: Extraction of a Non-Polar Analyte from an Aqueous Solution

Objective: To separate a non-polar compound from an aqueous matrix using 3,3-Dimethylhexane.

Materials:

• Aqueous solution containing the target non-polar compound

• 3,3-Dimethylhexane (reagent grade)

• Separatory funnel of appropriate size

• Beakers and Erlenmeyer flasks

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Ring stand and clamp

Procedure:

• Preparation: Ensure the separatory funnel is clean and the stopcock is properly lubricated and closed. Place the funnel securely in a ring clamp.

• Loading: Pour the aqueous solution containing the analyte into the separatory funnel.

• Solvent Addition: Add a volume of 3,3-Dimethylhexane to the separatory funnel, typically in a 1:1 ratio with the aqueous phase.

• Extraction: Stopper the funnel. While securely holding the stopper and stopcock, invert the funnel and shake gently, venting frequently by opening the stopcock to release any pressure buildup. Continue to shake for 1-2 minutes to ensure thorough mixing.[11]

• Phase Separation: Place the separatory funnel back in the ring stand and allow the layers to separate completely. The less dense 3,3-Dimethylhexane layer will be the upper phase.

• Collection: Carefully drain the lower aqueous layer into a beaker. Drain the upper organic layer (containing the extracted compound) into a clean, dry Erlenmeyer flask.

• Repeat Extraction (Optional but Recommended): For higher recovery, the aqueous layer can be returned to the separatory funnel and the extraction process (steps 3-6) can be repeated 1-2 more times with fresh portions of 3,3-Dimethylhexane. The organic extracts are then combined.

• Drying: Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove residual water. Swirl the flask and let it stand for 10-15 minutes. The drying agent should appear free-flowing, not clumped together.

• Solvent Removal: Decant or filter the dried organic solution into a round-bottom flask. Remove the 3,3-Dimethylhexane using a rotary evaporator to yield the isolated non-polar compound.

Liquid-Liquid Extraction Workflow

Normal-Phase Chromatography

Application: 3,3-Dimethylhexane can be used as a non-polar mobile phase, either alone or in combination with a more polar solvent, in normal-phase chromatography.[12] This technique is used to separate mixtures of compounds based on their polarity, with non-polar compounds eluting first.

Experimental Protocol: Separation of a Mixture of Non-Polar to Moderately Polar Compounds

Objective: To separate a mixture of compounds using flash column chromatography with a 3,3-Dimethylhexane-based mobile phase.

Materials:

• Glass chromatography column

• Silica gel (for stationary phase)

• Sample mixture dissolved in a minimal amount of a suitable solvent

• 3,3-Dimethylhexane (HPLC grade)

• Polar modifier solvent (e.g., ethyl acetate, HPLC grade)

• Collection tubes or flasks

• TLC plates and developing chamber

• UV lamp or appropriate staining solution for visualization

Procedure:

• Mobile Phase Selection: Determine the optimal mobile phase composition by thin-layer chromatography (TLC). Test various ratios of 3,3-Dimethylhexane and a polar modifier (e.g., ethyl acetate) to achieve good separation of the components, with the target compound having an Rf value of approximately 0.25-0.35.[13]

• Column Packing: Pack the chromatography column with silica gel using either a dry or slurry packing method. Ensure the packing is uniform and free of air bubbles.

• Equilibration: Equilibrate the packed column by running the selected mobile phase through it until the packing is stable and fully wetted.

• Sample Loading: Dissolve the sample mixture in a minimal amount of the mobile phase or a low-polarity solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Add the mobile phase to the top of the column and apply gentle pressure (if using flash chromatography) to maintain a steady flow rate.

• Fraction Collection: Collect the eluent in a series of fractions using test tubes or flasks.

• Analysis of Fractions: Analyze the collected fractions by TLC to identify which fractions contain the desired compound(s).

• Solvent Removal: Combine the fractions containing the pure desired compound and remove the solvent using a rotary evaporator.

References

• 1. 3,3-dimethyl hexane, 563-16-6 [thegoodscentscompany.com]
• 2. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 3. 3.3. Properties of alkanes | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. WTT- Under Construction Page [wtt-pro.nist.gov]
• 7. oit.edu [oit.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Aqueous normal-phase chromatography - Wikipedia [en.wikipedia.org]
• 13. Chromatography [chem.rochester.edu]

Application Note: 3,3-Dimethylhexane as a Reference Standard in the Gas Chromatographic Analysis of Volatile Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the utilization of 3,3-Dimethylhexane as a reference standard in the quantitative analysis of volatile organic compounds (VOCs), particularly in complex hydrocarbon mixtures such as gasoline, using gas chromatography with flame ionization detection (GC-FID). The methodology outlines sample preparation, instrument parameters, and data analysis, providing a robust framework for achieving accurate and reproducible results. The use of an internal standard like 3,3-Dimethylhexane is crucial for correcting variations in injection volume and other experimental inconsistencies.[1][2]

Introduction

Gas chromatography (GC) is a premier analytical technique for the separation and quantification of volatile and semi-volatile compounds.[3] In quantitative GC analysis, achieving high accuracy and precision is paramount. The internal standard method is a widely adopted technique to minimize errors arising from variations in sample injection, solvent evaporation, and instrument response.[1][2] An ideal internal standard is a compound that is chemically similar to the analytes of interest but is not present in the original sample and is well-resolved from other components in the chromatogram.[1]

3,3-Dimethylhexane, a branched-chain alkane, is a suitable candidate as a reference standard for the analysis of gasoline range organics and other volatile hydrocarbons due to its chemical inertness, thermal stability, and elution profile in typical GC conditions. This document provides a detailed protocol for its application.

Experimental Protocols

Materials and Reagents

• Analytes of Interest: For this illustrative protocol, we will consider the quantification of Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX) in a gasoline sample.

• Internal Standard: 3,3-Dimethylhexane (≥99% purity)

• Solvent: n-Hexane or Pentane (GC grade)

• Sample: Gasoline or a synthetic mixture of VOCs

• Vials: 2 mL autosampler vials with PTFE-lined septa

Instrumentation

• Gas Chromatograph: Agilent 7890A GC system (or equivalent)

• Detector: Flame Ionization Detector (FID)

• Column: Agilent J&W DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent non-polar capillary column)

• Autosampler: Agilent 7683 series (or equivalent)

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately prepare a stock solution of 3,3-Dimethylhexane at a concentration of 1000 µg/mL in n-hexane.

• Analyte Stock Solution (Analyte Stock): Prepare a mixed stock solution containing Benzene, Toluene, Ethylbenzene, and o-, m-, p-Xylene, each at a concentration of 1000 µg/mL in n-hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the Analyte Stock solution to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. To each calibration standard, add a constant known amount of the IS Stock solution. A typical final concentration for the internal standard in all calibration standards and samples is 50 µg/mL.

Sample Preparation

• Accurately weigh a known amount of the gasoline sample into a volumetric flask.

• Add a precise volume of the IS Stock solution to achieve a final concentration of 50 µg/mL.

• Dilute the mixture with n-hexane to the final volume. The dilution factor will depend on the expected concentration of the analytes in the sample.

• Transfer the final solution to a 2 mL autosampler vial for GC analysis.

Gas Chromatography Conditions

The following GC parameters can be used as a starting point and should be optimized for the specific instrument and application.

Parameter	Value
Inlet Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial Temp: 40 °C, hold for 5 min
Ramp 1: 5 °C/min to 120 °C
Ramp 2: 15 °C/min to 250 °C, hold for 2 min
Detector	Flame Ionization Detector (FID)
Detector Temp	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2)	25 mL/min

Data Presentation

The quantitative data for the analysis should be compiled into tables for clarity and ease of comparison. The following tables are illustrative and represent typical data that would be generated.

Table 1: Illustrative Retention Times of Analytes and Internal Standard

Compound	Retention Time (min)
Benzene	6.5
Toluene	8.9
Ethylbenzene	11.2
p-Xylene	11.4
m-Xylene	11.6
3,3-Dimethylhexane (IS)	12.1
o-Xylene	12.5

Table 2: Illustrative Calibration Data for Benzene using 3,3-Dimethylhexane as Internal Standard

Benzene Conc. (µg/mL)	Benzene Peak Area	IS Peak Area	Peak Area Ratio (Benzene/IS)
1	15,000	750,000	0.020
5	76,000	755,000	0.101
10	152,000	752,000	0.202
25	380,000	758,000	0.501
50	765,000	760,000	1.007
100	1,530,000	755,000	2.026

A calibration curve is then constructed by plotting the peak area ratio against the concentration of the analyte. The concentration of the analyte in an unknown sample is determined using this calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the quantitative analysis of VOCs using 3,3-Dimethylhexane as an internal standard.

Workflow for quantitative GC analysis with an internal standard.

Signaling Pathway of Internal Standard Method

The following diagram illustrates the logical relationship of the internal standard method, where the ratio of the analyte response to the internal standard response is used for quantification, thereby compensating for variations.

Logic of the internal standard method for quantification.

Conclusion

The use of 3,3-Dimethylhexane as a reference standard in gas chromatography offers a reliable method for the quantitative analysis of volatile organic compounds. Its properties make it a suitable choice for complex matrices like gasoline. The detailed protocol and illustrative data presented in this application note provide a solid foundation for researchers and scientists to develop and validate their own analytical methods, ensuring high-quality and reproducible results.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 3,3-Dimethylhexane, a branched alkane of interest in various research and development applications. The following sections outline methodologies for achieving high purity levels of 3,3-Dimethylhexane, addressing the removal of common impurities through several established laboratory techniques.

Physical and Chemical Properties

A thorough understanding of the physical properties of 3,3-Dimethylhexane is essential for designing effective purification strategies, particularly for fractional distillation.

Table 1: Physical Properties of 3,3-Dimethylhexane

Property	Value
Molecular Formula	C₈H₁₈
Molecular Weight	114.23 g/mol
Boiling Point	111.9 °C at 760 mmHg
Melting Point	-126.1 °C
CAS Number	563-16-6

Potential Impurities

Commercial grades of 3,3-Dimethylhexane or material synthesized in the laboratory may contain various impurities. These can include other C8 isomers, residual starting materials or solvents from synthesis, and water. A proactive approach to identifying and removing these impurities is critical for obtaining a high-purity final product.

Table 2: Potential Impurities in 3,3-Dimethylhexane and Their Boiling Points

Impurity Type	Example Compound	Boiling Point (°C)
Linear Alkanes	n-Octane	125.7
Other Branched C8 Isomers	2,2,4-Trimethylpentane (Isooctane)	99.3
2,5-Dimethylhexane	109
2-Methylheptane	117.6
Cyclic Alkanes	Methylcyclopentane	71.8
Cyclohexane	80.7
Aromatic Compounds	Benzene	80.1
Toluene	110.6
Water	Water	100

Purification Protocols

The selection of a suitable purification protocol depends on the nature and quantity of the impurities, as well as the desired final purity of the 3,3-Dimethylhexane. The following protocols can be used individually or in combination for optimal results.

Protocol 1: Drying with Molecular Sieves

This protocol is designed to remove water from 3,3-Dimethylhexane. As alkanes are non-polar, any dissolved water must be removed prior to further purification steps like distillation, where it can form azeotropes. 5A molecular sieves are effective for this purpose as their pore size is suitable for trapping water molecules while excluding the larger branched alkane.

Experimental Protocol:

• Activation of Molecular Sieves:

  • Place a sufficient quantity of 5A molecular sieves in a clean, dry flask.

  • Heat the sieves in a muffle furnace at 300-350°C for at least 4-6 hours.[1]

  • Allow the sieves to cool to room temperature in a desiccator under an inert atmosphere (e.g., nitrogen or argon) to prevent re-adsorption of atmospheric moisture.

• Drying Procedure:

  • To the flask containing the impure 3,3-Dimethylhexane, add the activated 5A molecular sieves (approximately 10-20% w/v).

  • Seal the flask and allow it to stand at room temperature for at least 12-24 hours. Occasional swirling can improve the drying efficiency.

  • Carefully decant or filter the dried 3,3-Dimethylhexane from the molecular sieves.

Workflow for drying 3,3-Dimethylhexane using 5A molecular sieves.

Protocol 2: Purification by Fractional Distillation

Fractional distillation is a primary technique for separating liquids with close boiling points.[2][3] This method is effective for separating 3,3-Dimethylhexane from isomers and other impurities with different volatilities.

Experimental Protocol:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus as shown in the diagram below. Use a round-bottom flask of an appropriate size (the liquid should not fill more than two-thirds of the flask).[4]

  • The fractionating column (e.g., a Vigreux or packed column with Raschig rings or metal sponges) should be placed between the distillation flask and the distillation head.[2]

  • Place a thermometer with the bulb positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.[2][5]

  • Use a condenser with a continuous flow of cold water.

  • Collect the distillate in a receiving flask.

• Distillation Procedure:

  • Charge the distillation flask with the dried, impure 3,3-Dimethylhexane and a few boiling chips or a magnetic stir bar.

  • Begin heating the flask gently using a heating mantle.

  • Observe the vapor rising through the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (typically 1-2 drops per second).

  • Discard the initial fraction (forerun), which may contain lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3,3-Dimethylhexane (111.9 °C).

  • Stop the distillation before the flask runs dry to prevent the formation of peroxides and potential explosions.[4]

  • Allow the apparatus to cool completely before dismantling.

Workflow for the purification of 3,3-Dimethylhexane by fractional distillation.

Protocol 3: High-Purity Purification by Preparative Gas Chromatography (Prep-GC)

For achieving the highest possible purity, particularly for separating isomers with very close boiling points, preparative gas chromatography is the method of choice.

Experimental Protocol:

• Instrument and Column Selection:

  • Utilize a preparative gas chromatograph equipped with a fraction collector.

  • Select a suitable column. For non-polar alkanes, a non-polar or slightly polar stationary phase is generally effective. A common choice would be a column with a polydimethylsiloxane (PDMS) or a 5% phenyl-substituted PDMS stationary phase.

  • The column dimensions (length, diameter, and film thickness) should be chosen to handle the desired sample volume.

• Method Development (Analytical Scale):

  • Initially, develop a separation method on an analytical scale GC to determine the retention times of 3,3-Dimethylhexane and any impurities.

  • Optimize the temperature program (e.g., an initial hold followed by a temperature ramp) and carrier gas flow rate to achieve baseline separation of the target compound from its impurities. A suggested starting temperature program could be: hold at 40°C for 5 minutes, then ramp to 120°C at 5°C/min.

• Preparative-Scale Separation:

  • Scale up the injection volume for the preparative GC system. This may require some optimization to avoid column overloading, which can degrade separation efficiency.

  • Inject the partially purified 3,3-Dimethylhexane onto the preparative GC column.

  • Set the fraction collector to collect the eluent at the predetermined retention time for 3,3-Dimethylhexane.

  • Multiple injections may be necessary to process the entire batch of material.

• Purity Analysis:

  • Analyze a small aliquot of the collected fraction by analytical GC-MS to confirm its purity.

Workflow for high-purity purification using preparative gas chromatography.

Purity Assessment

The purity of the final 3,3-Dimethylhexane product should be rigorously assessed. Gas chromatography-mass spectrometry (GC-MS) is the recommended analytical technique for this purpose, as it provides both separation of components and their identification based on mass spectra.

Table 3: Recommended GC-MS Parameters for Purity Analysis

Parameter	Recommended Setting
Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection Mode	Split (e.g., 50:1)
Injection Volume	1 µL
Injector Temperature	250 °C
Oven Program	Initial: 40 °C (hold 5 min), Ramp: 5 °C/min to 120 °C, hold 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Mass Range	m/z 40-300

Safety Precautions

• 3,3-Dimethylhexane is a flammable liquid and should be handled in a well-ventilated fume hood away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• When performing distillation, ensure that the apparatus is properly secured and that there are no leaks. Never heat a closed system.

• Consult the Safety Data Sheet (SDS) for 3,3-Dimethylhexane before handling.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Purification [chem.rochester.edu]
• 3. studymind.co.uk [studymind.co.uk]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. chemrevise.org [chemrevise.org]

Application Notes and Protocols for the Study of 3,3-Dimethylhexane Pyrolysis Reaction Kinetics

Disclaimer: Direct experimental data on the pyrolysis of 3,3-dimethylhexane is limited in the publicly available literature. The following application notes and protocols are based on studies of its isomers, primarily 2,3-dimethylhexane and 3,4-dimethylhexane, and are intended to provide a representative framework for investigating the pyrolysis of branched alkanes. The presented data and reaction pathways should be considered illustrative for dimethylhexane isomers.

Introduction

The thermal decomposition (pyrolysis) of alkanes is a fundamental process in combustion and petroleum refining. Understanding the reaction kinetics, product distribution, and underlying mechanisms of branched alkanes like 3,3-dimethylhexane is crucial for developing accurate combustion models and optimizing industrial cracking processes. This document provides a summary of typical experimental protocols and representative data for studying the pyrolysis of dimethylhexane isomers.

Data Presentation

The pyrolysis of dimethylhexane isomers typically yields a complex mixture of smaller hydrocarbons. The product distribution is highly dependent on temperature, pressure, and residence time. Below are representative mole fractions of key products observed in the pyrolysis of a dimethylhexane isomer (2,3-dimethylhexane) at atmospheric pressure in a jet-stirred reactor.

Table 1: Mole Fractions of Key Products in the Pyrolysis of 2,3-Dimethylhexane at Various Temperatures

Temperature (K)	Ethylene (C₂H₄)	Propene (C₃H₆)	Methane (CH₄)	1,3-Butadiene (C₄H₆)	Benzene (C₆H₆)
770	0.001	0.005	0.002	< 0.001	< 0.001
850	0.015	0.028	0.010	0.002	< 0.001
930	0.052	0.065	0.035	0.008	0.001
1010	0.120	0.090	0.080	0.015	0.005
1130	0.180	0.075	0.150	0.010	0.012

Note: This data is based on studies of 2,3-dimethylhexane and serves as an example of the expected product distribution for a dimethylhexane isomer.

Experimental Protocols

The study of gas-phase pyrolysis kinetics often involves the use of high-temperature reactors coupled with sensitive analytical techniques.

Jet-Stirred Reactor Pyrolysis

Objective: To study the pyrolysis of 3,3-dimethylhexane under well-mixed, isothermal conditions at atmospheric pressure.

Apparatus:

• Isothermal jet-stirred reactor (JSR) made of quartz.

• High-temperature furnace with a programmable temperature controller.

• Mass flow controllers for precise control of reactant and carrier gas flow rates.

• A molecular-beam sampling system.

• Synchrotron vacuum ultraviolet photoionization mass spectrometer (SVUV-PIMS) or a gas chromatograph-mass spectrometer (GC-MS) for product identification and quantification.

Procedure:

• Heat the jet-stirred reactor to the desired temperature (e.g., in the range of 770-1130 K).

• Prepare a dilute mixture of 3,3-dimethylhexane in an inert carrier gas (e.g., helium or argon) with a known concentration (e.g., 1-5%).

• Introduce the gas mixture into the reactor at a constant flow rate to achieve a specific residence time (typically 1-2 seconds).

• After the system reaches a steady state, extract a sample of the reacting mixture through the molecular-beam sampling system.

• Analyze the sampled gas using SVUV-PIMS or GC-MS to identify and quantify the mole fractions of the reactant and all pyrolysis products.

• Repeat the experiment at different temperatures to study the temperature dependence of the product distribution and reaction rate.

Shock Tube Pyrolysis

Objective: To investigate the high-temperature pyrolysis of 3,3-dimethylhexane under well-defined temperature and pressure conditions for short reaction times.

Apparatus:

• High-pressure shock tube.

• Laser-based diagnostic techniques (e.g., laser schlieren densitometry, atomic resonance absorption spectroscopy) for time-resolved measurements of species concentrations.

• Time-of-flight mass spectrometer for product analysis.

Procedure:

• Prepare a mixture of 3,3-dimethylhexane highly diluted in an inert gas (e.g., argon).

• Introduce the mixture into the driven section of the shock tube.

• Initiate a shock wave by rupturing a diaphragm separating the high-pressure driver section from the driven section.

• The shock wave travels through the gas mixture, rapidly heating and compressing it to the desired reaction temperature and pressure.

• Monitor the concentration of key species behind the reflected shock wave using laser-based diagnostics.

• Alternatively, use a single-pulse method where the reaction is quenched by an expansion wave, and the products are analyzed using mass spectrometry.

Reaction Mechanism and Visualization

The pyrolysis of branched alkanes like 3,3-dimethylhexane proceeds through a complex free-radical chain mechanism. The initiation step involves the C-C bond fission to form alkyl radicals. This is followed by a series of propagation steps including hydrogen abstraction, radical decomposition (β-scission), and radical isomerization. Termination reactions involve the combination and disproportionation of radicals.

The following diagram illustrates a generalized reaction pathway for the pyrolysis of a dimethylhexane isomer.

Caption: Generalized reaction pathway for dimethylhexane pyrolysis.

The following diagram illustrates a typical experimental workflow for studying pyrolysis kinetics.

Caption: Experimental workflow for pyrolysis kinetics studies.

Application Notes and Protocols: 3,3-Dimethylhexane in Fuel and Energy Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,3-Dimethylhexane, a branched-chain alkane, and its relevance in the field of fuel and energy research. As an isomer of octane, its properties are critical for understanding gasoline combustion, developing surrogate fuel models, and researching engine knock phenomena. This document outlines its key fuel properties, combustion characteristics, and detailed protocols for experimental evaluation.

Physicochemical and Fuel Properties

Table 1: General Physicochemical Properties of 3,3-Dimethylhexane

Property	Value	Source(s)
Molecular Formula	C₈H₁₈	[1][3]
Molecular Weight	114.23 g/mol	[3][4]
Density	0.709 g/mL at 20°C	[5]
Boiling Point	111.9 °C	[1]
Melting Point	-126.1 °C	[1]
Flash Point	7 °C	[1]
Standard Enthalpy of Combustion (ΔcH°liquid)	-5455.5 ± 1.0 kJ/mol	[3][6]

Table 2: Key Fuel Performance Indicators for 3,3-Dimethylhexane

Performance Indicator	Value / Expected Value	Rationale / Context	Source(s)
Research Octane Number (RON)	Not available (Expected to be high)	As a highly branched octane isomer, it should exhibit high resistance to knocking under low-speed conditions. For comparison, 2,2,4-trimethylpentane (iso-octane) has a RON of 100.	[7][8]
Motor Octane Number (MON)	Not available (Expected to be high)	Expected to show good anti-knock performance under more severe, high-speed engine conditions.	[7][8]
Cetane Number (CN)	Not available (Expected to be very low)	Cetane number is inversely related to octane number. Fuels with high octane ratings have long ignition delays and are not suitable for compression-ignition (diesel) engines.	[9][10][11]

Combustion Characteristics

The primary application of 3,3-Dimethylhexane in energy research is related to its combustion properties. Its well-defined molecular structure makes it an ideal component for fundamental combustion studies and for the development of chemical kinetic models that simulate gasoline combustion.

Stoichiometry of Combustion

The complete combustion of 3,3-Dimethylhexane in the presence of excess oxygen produces carbon dioxide and water, releasing a significant amount of energy as shown by its enthalpy of combustion. The balanced chemical equation is:

2 C₈H₁₈(l) + 25 O₂(g) → 16 CO₂(g) + 18 H₂O(g)[12]

Autoignition and Knock Resistance

Autoignition, or the spontaneous ignition of the fuel-air mixture before the spark plug fires, leads to a phenomenon known as engine knock, which can damage an engine.[7] The molecular structure of a fuel is a primary determinant of its resistance to autoignition. Highly branched alkanes, such as 3,3-Dimethylhexane and the reference compound iso-octane, are more resistant to the low-temperature chain-branching reactions that lead to autoignition compared to straight-chain alkanes like n-heptane.[13]

This resistance translates to a long ignition delay time , which is the period between the compression of the fuel-air mixture to a high temperature and pressure and the onset of combustion. While specific ignition delay data for 3,3-Dimethylhexane is sparse, studies on various octane isomers confirm that branched structures are critical for high octane performance.[13]

Application in Fuel Research

Given its properties, 3,3-Dimethylhexane is not typically used as a commercial fuel additive but serves a more fundamental role in research:

• Surrogate Fuel Component: Real-world gasoline is a complex mixture of hundreds of hydrocarbons. To simplify research and modeling, scientists use "surrogate fuels" composed of a few well-characterized components that mimic the properties of the real fuel. Due to its high branching and octane rating, 3,3-Dimethylhexane can be a valuable component in these surrogate mixtures to represent the branched alkane fraction of gasoline.

• Kinetic Model Validation: The combustion of 3,3-Dimethylhexane can be studied in idealized environments like shock tubes and rapid compression machines to generate precise data (e.g., ignition delay times, species profiles). This data is then used to validate and refine detailed chemical kinetic models that are essential for designing more efficient and cleaner internal combustion engines.[13]

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the fuel properties of compounds like 3,3-Dimethylhexane.

Protocol 4.1: Determination of Heat of Combustion via Bomb Calorimetry (Based on ASTM D240)

Objective: To measure the gross heat of combustion of a liquid hydrocarbon fuel at constant volume.[3][6]

Apparatus:

• Oxygen Bomb Calorimeter

• Calorimeter Vessel (Bucket)

• Temperature Measuring Device (e.g., platinum resistance thermometer) with a resolution of 0.0001°C

• Ignition Circuit

• Fuse Wire (e.g., nickel-chromium)

• Sample Crucible (e.g., stainless steel)

• Analytical Balance (±0.1 mg)

• Oxygen Cylinder with Regulator

Procedure:

• Standardization: Determine the energy equivalent (heat capacity) of the calorimeter by combusting a certified benzoic acid standard.

• Sample Preparation: Weigh approximately 1 g of 3,3-Dimethylhexane into the sample crucible to the nearest 0.1 mg.

• Bomb Assembly: a. Cut a 10 cm piece of fuse wire and weigh it. b. Secure the fuse wire to the bomb electrodes, allowing it to dip into the sample in the crucible. c. Add 1 mL of distilled water to the bottom of the bomb to saturate the internal atmosphere. d. Seal the bomb tightly.

• Oxygen Charging: Purge the bomb with oxygen to remove air, then pressurize it with pure oxygen to 30 atm.

• Calorimeter Setup: a. Place the sealed bomb into the calorimeter bucket. b. Fill the bucket with a known mass of water, ensuring the bomb is fully submerged. The water temperature should be precisely measured and adjusted as per the instrument's manual. c. Place the bucket into the calorimeter's insulating jacket, close the lid, and connect the ignition leads.

• Combustion: a. Allow the system to reach thermal equilibrium (typically monitored by observing a stable temperature drift for several minutes). b. Record the temperature at the time of firing. c. Fire the ignition circuit to combust the sample. d. Record the temperature at regular intervals until it reaches a maximum and then begins to cool.

• Post-Combustion Analysis: a. Release the pressure from the bomb and disassemble it. b. Collect and weigh any unburned fuse wire. c. Wash the interior of the bomb with distilled water and analyze the washings for nitric and sulfuric acid to make thermochemical corrections.

• Calculation: Calculate the gross heat of combustion using the corrected temperature rise, the energy equivalent of the calorimeter, and corrections for the formation of acids and the combustion of the fuse wire.[6]

Protocol 4.2: Determination of Octane Number (Based on ASTM D2699 & D2700)

Objective: To determine the anti-knock characteristics of a spark-ignition fuel.[7]

Apparatus:

• Cooperative Fuel Research (CFR) Engine: A standardized single-cylinder engine with a variable compression ratio.

• Knockmeter: An electronic instrument to measure knock intensity.

• Primary Reference Fuels (PRFs): Blends of iso-octane (RON/MON = 100) and n-heptane (RON/MON = 0).

• Fuel handling and carburetion system.

Procedure (General Principle):

• Engine Warm-up and Standardization: Warm up the CFR engine to the specified operating conditions. Standardize the engine using reference fuels of known octane numbers to ensure it is operating correctly.

• Operating Conditions:

  • For Research Octane Number (RON, ASTM D2699): Engine speed of 600 rpm, milder intake air temperature. This simulates low-speed, city driving conditions.[7]

  • For Motor Octane Number (MON, ASTM D2700): Engine speed of 900 rpm, higher intake air mixture temperature, and advanced spark timing. This simulates more severe, high-speed highway conditions.[8]

• Sample Testing: a. Run the CFR engine on the sample fuel (3,3-Dimethylhexane). b. Adjust the compression ratio of the engine until a standard level of knock intensity is registered on the knockmeter.

• Bracketing with Reference Fuels: a. Select two Primary Reference Fuels (or blends thereof) that are known to have octane numbers that bracket the expected octane number of the sample. b. Run the engine on each bracketing reference fuel and adjust the compression ratio for each to achieve the standard knock intensity.

• Determination of Octane Number: The octane number of the sample is interpolated from the compression ratio readings obtained for the sample and the two bracketing reference fuels. The result is reported as the RON or MON.

Protocol 4.3: Measurement of Ignition Delay Time via Shock Tube

Objective: To measure the time required for a fuel/oxidizer mixture to autoignite after being rapidly heated and compressed by a shock wave.

Apparatus:

• Shock Tube: A long tube separated by a diaphragm into a high-pressure "driver" section and a low-pressure "driven" section.

• Diaphragm (e.g., thin aluminum or polycarbonate).

• High-speed pressure transducers and optical sensors (e.g., photodetectors for OH* chemiluminescence).

• Gas mixing system for preparing precise fuel/air mixtures.

• Data acquisition system.

• Vacuum pumps.

Procedure:

• Mixture Preparation: Prepare a homogenous mixture of 3,3-Dimethylhexane vapor, an oxidizer (e.g., synthetic air), and a diluent (e.g., argon) in a mixing tank. The partial pressures of each component are precisely measured to control the stoichiometry.

• Shock Tube Preparation: Evacuate both the driver and driven sections of the shock tube to a high vacuum.

• Filling: Fill the driven section with the prepared test gas mixture to a specific initial pressure (P₁). Fill the driver section with a high-pressure driver gas (e.g., helium or nitrogen) to a pressure P₄.

• Initiation: The experiment begins by rupturing the diaphragm. The high-pressure driver gas expands rapidly, creating a shock wave that travels through the test gas in the driven section.

• Shock Wave Compression: The shock wave compresses and heats the test gas. When the shock wave reflects off the end wall of the tube, it further compresses and heats the gas to the final test temperature (T₅) and pressure (P₅). This state is held for a few milliseconds.

• Data Acquisition: High-speed pressure transducers and optical sensors mounted near the end wall record the rapid changes in pressure and light emission. The arrival of the reflected shock marks the start of the induction period (time zero).

• Ignition Event: Autoignition is marked by a sharp increase in pressure and a spike in light emission from excited radical species like OH*.

• Ignition Delay Time Definition: The ignition delay time is defined as the time interval between the arrival of the reflected shock wave and the onset of the rapid pressure/light emission rise.[11] This process is repeated for various initial conditions to map the ignition behavior over a range of temperatures and pressures.

Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive evaluation of a potential new fuel component like 3,3-Dimethylhexane.

Caption: Workflow for Evaluating a Novel Fuel Component.

References

• 1. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. Collection - Shock Tube Measurements and Kinetic Investigation on the Ignition Delay Times of Methane/Dimethyl Ether Mixtures - Energy & Fuels - Figshare [acs.figshare.com]
• 3. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 4. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 6. Octane rating - Wikipedia [en.wikipedia.org]
• 7. Octane Number - EnggCyclopedia [enggcyclopedia.com]
• 8. team-bhp.com [team-bhp.com]
• 9. testbook.com [testbook.com]
• 10. Cetane number - Wikipedia [en.wikipedia.org]
• 11. The combustion kinetics of octane isomers (Conference) | OSTI.GOV [osti.gov]
• 12. Frontiers | Experimental Investigation of the Pressure Dependence of Iso-Octane Combustion [frontiersin.org]
• 13. Study of the Effect of Research Octane Number on the Auto-Ignition of Lubricant Oil Surrogates (n-Hexadecane) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3,3-Dimethylhexane (CAS No. 563-16-6). Adherence to these protocols is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

3,3-Dimethylhexane is a highly flammable, colorless liquid.[1] It is an isomer of octane and is found in some herbs and spices.[1] Understanding its physical properties is essential for safe handling and storage.

Property	Value
Molecular Formula	C8H18[2][3][4]
Molecular Weight	114.23 g/mol [4]
Boiling Point	111.1 - 112 °C[2][3]
Melting Point	-126 °C[2][3]
Flash Point	7 °C (44.6 °F)[3][5]
Vapor Pressure	27.1 - 28.6 mmHg at 25°C[2][6]
Density	0.7 g/cm³[2]
Autoignition Temperature	425 °C (797 °F)[1]

Hazard Identification and Safety Precautions

3,3-Dimethylhexane is classified as a hazardous substance with the following primary risks:

• Flammability: Highly flammable liquid and vapor. Vapors can travel to an ignition source and flash back. Keep away from heat, sparks, open flames, and other ignition sources.[5][7]

• Health Hazards: May be fatal if swallowed and enters airways. It can cause skin irritation and may cause respiratory irritation or drowsiness and dizziness.[5][8]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5]

Precautionary Statements:

• Avoid breathing fumes, mist, vapors, or spray.[9]

• Wash skin thoroughly after handling.[7]

• Use only in a well-ventilated area or outdoors.[7][9]

• Wear protective gloves, clothing, and eye/face protection.[5][9]

• Keep the container tightly closed.[5]

• Ground/bond container and receiving equipment to prevent static discharge.[5][7]

• Use only non-sparking tools.[9]

Experimental Protocols: Handling Procedures

3.1. Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[9]

• Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.

3.2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield where splashing is a risk.[9][10][11]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat or chemical-resistant suit.[9][10][12]

• Respiratory Protection: If exposure limits are exceeded or in case of inadequate ventilation, use a full-face respirator with an appropriate cartridge.[9][13]

3.3. General Handling:

• Only trained personnel familiar with the potential hazards should handle this chemical.

• Avoid contact with skin and eyes.[9]

• Use non-sparking tools and explosion-proof equipment.[9]

• Take precautionary measures against static discharge.[7]

Workflow for Handling 3,3-Dimethylhexane

Storage Procedures

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

• Keep away from heat, sparks, flames, and other sources of ignition.[5]

• Store away from incompatible materials such as strong oxidizing agents.

• Store at room temperature.[5]

• Avoid long storage periods as the product may degrade over time.

Storage Conditions for 3,3-Dimethylhexane

Emergency Procedures

5.1. Spills and Leaks:

• Immediately evacuate the area and alert others.[14][15]

• Remove all sources of ignition.[9]

• Ventilate the area.[14]

• For small spills, absorb with a non-combustible material like dry earth or sand.

• Collect the spilled material and place it in a suitable, closed container for disposal.[9]

• Prevent the spill from entering drains or waterways.[5][9]

5.2. Fire:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[9]

• Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.[5][9]

5.3. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[14] If skin irritation occurs, seek medical attention.[7]

• Inhalation: Move the victim to fresh air.[7] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[5] If the victim is conscious, give them a small amount of water to drink. Seek immediate medical attention.

Emergency Response Protocol

Waste Disposal

Dispose of contents and containers in accordance with local, regional, and national regulations. Waste from spill cleanup may need to be treated as hazardous waste.[14]

Disclaimer: This document is intended as a guide and does not replace a formal risk assessment. Always refer to the most current Safety Data Sheet (SDS) for 3,3-Dimethylhexane before use. All chemical reagents should only be handled by individuals trained in proper laboratory and chemical handling procedures.

References

• 1. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. 3,3-Dimethylhexane | CAS#:563-16-6 | Chemsrc [chemsrc.com]
• 3. chembk.com [chembk.com]
• 4. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 3,3-dimethyl hexane, 563-16-6 [thegoodscentscompany.com]
• 7. 3,3-Dimethylhexane | 563-16-6 | TCI AMERICA [tcichemicals.com]
• 8. 3,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 9. echemi.com [echemi.com]
• 10. americanchemistry.com [americanchemistry.com]
• 11. mcrsafety.com [mcrsafety.com]
• 12. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 13. PPE for Hazardous Chemicals [canadasafetytraining.com]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. umanitoba.ca [umanitoba.ca]

Application Notes and Protocols for Studying 3,3-Dimethylhexane Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental setups and protocols for investigating the chemical reactions of 3,3-dimethylhexane, a branched alkane of interest in fuel science and as a potential building block in chemical synthesis. The following sections detail methodologies for studying its oxidation, catalytic cracking, and isomerization reactions, complete with data presentation in structured tables and visualizations of experimental workflows.

Oxidation of 3,3-Dimethylhexane

The oxidation of alkanes like 3,3-dimethylhexane can be controlled to yield valuable oxygenated products. This section describes a protocol for the selective partial oxidation to produce alcohols and related compounds.

Signaling Pathway for Catalytic Oxidation

Figure 1: Simplified reaction pathway for the catalytic oxidation of 3,3-Dimethylhexane.

Experimental Protocol: Selective Partial Oxidation

This protocol is adapted from studies on the selective oxidation of the isomeric 2,5-dimethylhexane and is expected to yield analogous products with 3,3-dimethylhexane.[1][2]

Materials:

• 3,3-Dimethylhexane (98%+ purity)

• Manganese Octahedral Molecular Sieves (K-OMS-2) catalyst

• N-Hydroxyphthalimide (NHPI) promoter

• Acetonitrile (anhydrous)

• Pressurized reaction vessel (autoclave) with magnetic stirring

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

• Catalyst Preparation: Synthesize K-OMS-2 as described in the literature.[1] Calcine the catalyst at 400 °C in air for 4 hours before use.

• Reaction Setup: To a glass-lined stainless steel autoclave, add the K-OMS-2 catalyst (e.g., 50 mg) and NHPI (e.g., 0.1 mmol).

• Add 3,3-dimethylhexane (e.g., 1 mmol) and anhydrous acetonitrile (e.g., 5 mL).

• Seal the autoclave and purge with high-purity oxygen several times.

• Pressurize the reactor with oxygen to the desired pressure (e.g., 1 atm).

• Reaction: Heat the reactor to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Maintain the reaction for a specified time (e.g., 6 hours).

• Work-up and Analysis: After the reaction, cool the reactor to room temperature and carefully vent the excess oxygen.

• Filter the reaction mixture to remove the catalyst.

• Analyze the liquid products using GC-MS to identify and quantify the products.

Quantitative Data: Expected Product Distribution

The following table presents a hypothetical product distribution for the selective oxidation of 3,3-dimethylhexane, based on results from its isomer, 2,5-dimethylhexane.[1]

Product	Expected Yield (%)
3,3-Dimethyl-2-hexanol	Major Product
3,3-Dimethyl-2-hexanone	Minor Product
Other oxygenated products	Trace
Unreacted 3,3-Dimethylhexane	Varies with conversion

Catalytic Cracking of 3,3-Dimethylhexane

Catalytic cracking of alkanes is a fundamental process in the petrochemical industry to produce lighter, more valuable hydrocarbons such as gasoline components and olefins.

Experimental Workflow for Catalytic Cracking

Figure 2: Experimental workflow for the catalytic cracking of 3,3-Dimethylhexane.

Experimental Protocol: Catalytic Cracking over Zeolite

This protocol is based on general procedures for the catalytic cracking of C6-C8 alkanes.[3][4]

Materials:

• 3,3-Dimethylhexane (98%+ purity)

• HZSM-5 zeolite catalyst (Si/Al ratio of 25-50)

• Quartz fixed-bed reactor

• Tube furnace with temperature controller

• Mass flow controllers for carrier gas

• Syringe pump for liquid feed

• Gas chromatograph (GC) with a flame ionization detector (FID)

Procedure:

• Catalyst Activation: Place the HZSM-5 catalyst in the quartz reactor and heat to 550 °C in a flow of dry air for 4 hours. Then, cool down to the reaction temperature under a nitrogen flow.

• Reaction Setup: Set the furnace to the desired reaction temperature (e.g., 650 °C).

• Reaction: Start the nitrogen carrier gas flow (e.g., 30 mL/min).

• Introduce 3,3-dimethylhexane into the reactor using a syringe pump at a specific weight hourly space velocity (WHSV), for example, 2 h⁻¹.

• Product Analysis: The reactor effluent is directly connected to the online GC-FID for the analysis of the gaseous products.

Quantitative Data: Expected Product Distribution

The cracking of 3,3-dimethylhexane is expected to yield a mixture of smaller alkanes and alkenes. The exact distribution will depend on the catalyst and reaction conditions.

Product Class	Expected Products	Expected Yield (wt%)
C1-C2	Methane, Ethane, Ethene	10 - 20
C3	Propane, Propene	20 - 30
C4	Butanes, Butenes	15 - 25
C5+	Pentanes, Pentenes, etc.	10 - 20
Coke	5 - 10

Isomerization of 3,3-Dimethylhexane

Isomerization is a key reaction to produce branched alkanes, which are valuable as high-octane gasoline components.

Logical Relationship in Hydroisomerization

Figure 3: Logical steps in the hydroisomerization of 3,3-Dimethylhexane.

Experimental Protocol: Hydroisomerization over Pt/Zeolite

This protocol is based on studies of the hydroisomerization of C6-C8 alkanes over bifunctional catalysts.[5][6]

Materials:

• 3,3-Dimethylhexane (98%+ purity)

• Pt/H-Beta zeolite catalyst (0.5 wt% Pt, Si/Al ratio ~25)

• High-pressure fixed-bed reactor

• High-pressure liquid pump

• Mass flow controllers for hydrogen

• Gas chromatograph (GC) with FID

Procedure:

• Catalyst Reduction: The Pt/H-Beta catalyst is reduced in situ in the reactor under a flow of hydrogen at 400 °C for 4 hours.

• Reaction Setup: After reduction, cool the reactor to the desired reaction temperature (e.g., 250-350 °C) under hydrogen flow.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 20 bar).

• Reaction: Introduce 3,3-dimethylhexane into the reactor using a high-pressure pump at a specific liquid hourly space velocity (LHSV), for instance, 1.0 h⁻¹.

• Maintain a constant flow of hydrogen at a specific H₂/hydrocarbon molar ratio (e.g., 10:1).

• Product Analysis: The products are cooled, depressurized, and analyzed by an online GC-FID.

Quantitative Data: Expected Product Distribution

The hydroisomerization of 3,3-dimethylhexane will produce a mixture of other C8 isomers and some cracking products.

Product Class	Expected Products	Selectivity (%)
Isomerization Products	70 - 90
2,3-Dimethylhexane	Major
2,4-Dimethylhexane	Major
2,5-Dimethylhexane	Minor
3,4-Dimethylhexane	Minor
3-Ethyl-2-methylpentane	Minor
Other C8 Isomers	Trace
Cracking Products	C3-C7 Alkanes	10 - 30

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Targeted Catalytic Cracking to Olefins (TCO): Reaction Mechanism, Production Scheme, and Process Perspectives [engineering.org.cn]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a volatile organic compound (VOC) and a branched-chain alkane.[1][2] Accurate and precise quantification of this compound is essential in various fields, including environmental monitoring, petrochemical analysis, and as a reference standard in research and quality control. This document provides detailed application notes and protocols for the quantitative analysis of 3,3-Dimethylhexane using gas chromatography (GC) coupled with either a flame ionization detector (FID) or a mass spectrometer (MS).

Analytical Techniques

The most common and effective techniques for the detection, identification, and quantification of VOCs like 3,3-Dimethylhexane are gas chromatography with flame ionization detection (GC-FID) and gas chromatography-mass spectrometry (GC-MS).[3][4]

• Gas Chromatography-Flame Ionization Detection (GC-FID): This technique is highly sensitive to hydrocarbons and is excellent for quantifying 3,3-Dimethylhexane.[5] The FID produces a current proportional to the amount of organic compound burning in a hydrogen-air flame.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS combines the separation power of GC with the identification capabilities of MS.[3][4] It provides a higher degree of confidence in compound identification by comparing the acquired mass spectra and retention times to reference spectra.[3] For 3,3-Dimethylhexane, the molecular weight is 114.23 g/mol .[1][6]

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results. The goal is to dissolve the sample in a suitable volatile solvent and prepare a series of calibration standards.

Materials:

• 3,3-Dimethylhexane standard (CAS No: 563-16-6)[2][6][7]

• High-purity volatile solvent (e.g., hexane, pentane, or methanol)[8][9][10][11]

• Volumetric flasks

• Micropipettes

• 2 mL autosampler vials with PTFE-lined septa[12]

Protocol:

• Solvent Selection: Choose a high-purity volatile solvent that does not interfere with the 3,3-Dimethylhexane peak. Hexane or pentane are suitable choices.[9][10]

• Stock Solution Preparation: Prepare a stock solution of 3,3-Dimethylhexane at a concentration of 1000 µg/mL in the chosen solvent.[13]

• Calibration Standards Preparation: Create a series of calibration standards by serially diluting the stock solution. A typical concentration range would be from 1 µg/mL to 100 µg/mL.[13]

• Sample Preparation: If the sample is in a complex matrix, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the volatile components.[9][14] For liquid samples, dissolve a known amount in the chosen solvent to fall within the calibration range.

• Internal Standard (Optional but Recommended): To improve quantitative accuracy, add a non-interfering internal standard (e.g., n-octane) at a known concentration to all standards and samples.[13]

• Vialing: Transfer the prepared standards and samples into 2 mL autosampler vials.[12]

GC-FID Analysis Protocol

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Injector	Split/Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be optimized)[10]
Carrier Gas	Helium or Hydrogen, constant flow
Column	Non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)[10]
Oven Temperature Program	Initial: 40°C, hold for 5 minRamp: 10°C/min to 200°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
FID Temperature	250°C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (Nitrogen)	25 mL/min

Data Analysis:

• Calibration Curve Construction: Inject the prepared calibration standards into the GC-FID system. Plot the peak area of 3,3-Dimethylhexane against the corresponding concentration for each standard to construct a calibration curve.[15][16]

• Quantification: Inject the prepared sample into the GC-FID system. Determine the peak area of 3,3-Dimethylhexane in the sample and use the calibration curve to calculate its concentration.

GC-MS Analysis Protocol

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Injector	Split/Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium, constant flow
Column	Non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Oven Temperature Program	Initial: 40°C, hold for 5 minRamp: 10°C/min to 200°C, hold for 5 min
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35-200 amu (Full Scan) or Selected Ion Monitoring (SIM)

Data Analysis:

• Compound Identification: Identify 3,3-Dimethylhexane by its retention time and by comparing its mass spectrum to a reference library (e.g., NIST). The mass spectrum of 3,3-dimethylhexane will show characteristic fragment ions.[6]

• Calibration and Quantification: Similar to GC-FID, construct a calibration curve by plotting the peak area (or the area of a specific ion in SIM mode) against the concentration of the standards. Use this curve to determine the concentration in unknown samples.

Data Presentation

The quantitative data should be summarized in a clear and structured table for easy comparison.

Table 1: Illustrative Calibration Data for 3,3-Dimethylhexane by GC-FID

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	5,234
5	26,170
10	51,980
25	130,500
50	262,100
100	525,300

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 3,3-Dimethylhexane.

Caption: General experimental workflow for the quantification of 3,3-Dimethylhexane.

Logical Relationship for Method Selection

The choice between GC-FID and GC-MS depends on the specific analytical needs.

Caption: Decision tree for selecting the appropriate analytical technique.

References

• 1. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 3. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Volatile organic compound - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 7. esslabshop.com [esslabshop.com]
• 8. researchgate.net [researchgate.net]
• 9. Sample preparation GC-MS [scioninstruments.com]
• 10. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 11. researchgate.net [researchgate.net]
• 12. uoguelph.ca [uoguelph.ca]
• 13. benchchem.com [benchchem.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. environics.com [environics.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for 3,3-Dimethylhexane in Mechanistic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a branched alkane with the chemical formula C8H18.[1][2] As an isomer of octane, it possesses a unique structural arrangement with two methyl groups on the third carbon of a hexane chain. This structure imparts specific physicochemical properties that make it a useful tool in various mechanistic studies, particularly in the fields of physical organic chemistry, combustion science, and analytical chemistry. Its non-polar nature and relative inertness allow it to serve as a non-interacting solvent, a reference compound, or a substrate in studies elucidating reaction mechanisms.

These application notes provide an overview of the utility of 3,3-Dimethylhexane in mechanistic studies and offer detailed protocols for its application in key experimental areas.

Physicochemical Properties

A summary of the key physicochemical properties of 3,3-Dimethylhexane is provided in the table below. These properties are crucial for its application as a solvent and a reference compound in various mechanistic investigations.

Property	Value	Reference
Molecular Formula	C8H18	[1][3]
Molecular Weight	114.23 g/mol	[3]
Boiling Point	111.9 °C	[3]
Melting Point	-126.1 °C	[3]
Density	0.721 g/cm³ (at 20°C)	[1]
Vapor Pressure	28.6 mmHg (at 25°C)	[3]
Water Solubility	Insoluble	[1]
Refractive Index	1.401 (at 20°C)	[3]

Applications in Mechanistic Studies

Inert Solvent for Kinetic Studies

Due to its saturated hydrocarbon structure, 3,3-Dimethylhexane is relatively inert and does not typically participate in many chemical reactions, making it an excellent non-polar, aprotic solvent for studying reaction kinetics. Its primary role in this context is to provide a non-interfering medium, allowing for the accurate determination of reaction rates and mechanisms of solutes.

Experimental Protocol: Determining the Rate of a Nucleophilic Substitution (SN2) Reaction

This protocol describes the use of 3,3-Dimethylhexane as a solvent to study the kinetics of a model SN2 reaction.

Objective: To determine the second-order rate constant for the reaction of 1-bromobutane with sodium iodide.

Materials:

• 3,3-Dimethylhexane (anhydrous)

• 1-Bromobutane

• Sodium Iodide (finely powdered and dried)

• Acetone (for dissolving sodium iodide)

• Thermostatted reaction vessel

• Magnetic stirrer

• Gas chromatograph (GC) with a suitable column and flame ionization detector (FID)

• Internal standard (e.g., decane)

Procedure:

• Prepare a stock solution of 1-bromobutane and an internal standard (decane) in 3,3-Dimethylhexane of known concentrations.

• In a thermostatted reaction vessel maintained at a constant temperature (e.g., 50 °C), add a known volume of the 1-bromobutane solution.

• Initiate the reaction by adding a freshly prepared, saturated solution of sodium iodide in acetone to the reaction vessel with vigorous stirring. The volume of acetone should be minimal to minimize its effect on the solvent environment.

• At regular time intervals, withdraw aliquots from the reaction mixture.

• Quench the reaction in each aliquot immediately by adding it to a vial containing a large excess of cold water.

• Extract the organic layer containing unreacted 1-bromobutane and the product, 1-iodobutane.

• Analyze the organic extract by GC-FID to determine the concentrations of 1-bromobutane and 1-iodobutane relative to the internal standard.

• Plot the concentration of 1-bromobutane versus time and use the appropriate integrated rate law for a second-order reaction to determine the rate constant.

Logical Relationship: Role of Inert Solvent

Caption: Role of 3,3-Dimethylhexane as an inert solvent.

Substrate in Free-Radical Halogenation Studies

3,3-Dimethylhexane can be used as a substrate to study the mechanisms of free-radical halogenation. The reaction proceeds via a chain mechanism involving initiation, propagation, and termination steps.[4] The analysis of the product distribution can provide insights into the selectivity of the halogen radical and the stability of the resulting alkyl radicals.

Experimental Protocol: Free-Radical Bromination of 3,3-Dimethylhexane

Objective: To investigate the product distribution of the free-radical bromination of 3,3-Dimethylhexane and understand the selectivity of the bromine radical.

Materials:

• 3,3-Dimethylhexane

• N-Bromosuccinimide (NBS)

• Carbon tetrachloride (CCl4) as a solvent (or the reaction can be run neat)

• AIBN (Azobisisobutyronitrile) as a radical initiator

• UV lamp or heat source (reflux setup)

• Gas chromatograph-mass spectrometer (GC-MS) for product identification and quantification

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3-Dimethylhexane and a catalytic amount of AIBN in CCl4.

• Add N-Bromosuccinimide (NBS) to the mixture.

• Initiate the reaction by either heating the mixture to reflux or irradiating it with a UV lamp.

• Monitor the reaction progress by TLC or GC until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by washing with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate it under reduced pressure.

• Analyze the product mixture by GC-MS to identify the different monobrominated isomers of 3,3-Dimethylhexane and determine their relative yields.

Expected Products and Mechanistic Insights: The free-radical bromination of 3,3-Dimethylhexane can lead to the formation of several isomeric products. The relative abundance of these products will reflect the relative stability of the intermediate alkyl radicals (tertiary > secondary > primary).

// Nodes Initiation [label="Initiation\n(Br2 -> 2 Br•)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Propagation1 [label="Propagation 1\n(R-H + Br• -> R• + HBr)", fillcolor="#FBBC05", fontcolor="#202124"]; Propagation2 [label="Propagation 2\n(R• + Br2 -> R-Br + Br•)", fillcolor="#FBBC05", fontcolor="#202124"]; Termination [label="Termination\n(e.g., 2 Br• -> Br2)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Alkane [label="3,3-Dimethylhexane\n(R-H)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product [label="Brominated Product\n(R-Br)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Initiation -> Propagation1 [label="Generates Br•"]; Alkane -> Propagation1; Propagation1 -> Propagation2 [label="Forms Alkyl Radical (R•)"]; Propagation2 -> Product; Propagation2 -> Propagation1 [label="Regenerates Br•", style=dashed]; Propagation1 -> Termination [style=dotted]; Propagation2 -> Termination [style=dotted]; }

Caption: Workflow for a combustion kinetics experiment.

Conclusion

3,3-Dimethylhexane serves as a valuable, albeit specialized, compound in mechanistic studies. Its utility as a non-polar, inert solvent allows for the precise investigation of reaction kinetics in a controlled environment. As a substrate in free-radical reactions, it provides a platform to explore the principles of selectivity and radical stability. In the realm of combustion science, it can be used as a reference fuel to systematically study the influence of molecular structure on reactivity. The protocols outlined in these notes provide a foundation for researchers to employ 3,3-Dimethylhexane in their investigations, contributing to a deeper understanding of chemical reaction mechanisms.

References

• 1. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Free-radical halogenation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Dimethylhexane

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to aid researchers, scientists, and drug development professionals in optimizing the synthesis of 3,3-Dimethylhexane. Our resources are designed to address specific challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,3-Dimethylhexane?

A1: The primary methods for the synthesis of 3,3-Dimethylhexane include:

• Corey-House Synthesis: This is often the preferred method for creating unsymmetrical alkanes like 3,3-Dimethylhexane, as it generally provides higher yields and fewer side products. It involves the reaction of a lithium dialkylcuprate with an alkyl halide.[1][2][3]

• Grignard Reagent Coupling: This method involves the reaction of a Grignard reagent with an appropriate alkyl halide. However, this can sometimes lead to a mixture of products due to side reactions.

• Wurtz Reaction: This involves the coupling of two alkyl halides in the presence of sodium metal. It is generally not recommended for synthesizing unsymmetrical alkanes due to the formation of multiple products that are difficult to separate.[2]

• Hydrogenation of Alkynes: The hydrogenation of an isomeric alkyne can also yield 3,3-Dimethylhexane.

Q2: Why is the Corey-House synthesis often preferred over the Wurtz reaction for unsymmetrical alkanes like 3,3-Dimethylhexane?

A2: The Wurtz reaction, when used with two different alkyl halides, results in a mixture of three different alkanes (R-R, R'-R', and R-R'), which are often difficult to separate due to similar boiling points. The Corey-House synthesis, on the other hand, is a much more selective cross-coupling reaction, leading to a significantly higher yield of the desired unsymmetrical product (R-R').[2]

Q3: What are the key starting materials for the Corey-House synthesis of 3,3-Dimethylhexane?

A3: To synthesize 3,3-Dimethylhexane (which can be viewed as an ethyl group attached to a tert-amyl group), the logical starting materials for a Corey-House synthesis would be:

• An ethyl halide (e.g., ethyl bromide).

• A tert-amyl halide (e.g., 2-chloro-2-methylbutane) to form the lithium diethylcuprate.

Q4: What are the critical reaction conditions for a successful Corey-House synthesis?

A4: The Corey-House synthesis requires strictly anhydrous (dry) conditions, as the organometallic intermediates (alkyllithium and Gilman reagents) are highly reactive with water. The reaction is typically carried out in an inert atmosphere (e.g., under nitrogen or argon) and in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF).[1][4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	Incomplete formation of the alkyllithium reagent.	Ensure the lithium metal is fresh and has a clean, unoxidized surface. Use a fresh bottle of anhydrous ether.
Decomposition of the Gilman reagent.	Prepare the Gilman reagent at a low temperature (typically -78 °C) and use it immediately.
Presence of moisture in reagents or glassware.	Flame-dry all glassware before use and cool under an inert atmosphere. Use anhydrous solvents and freshly distilled reagents.
Formation of Side Products (e.g., butane, 2,2,5,5-tetramethylhexane)	Homocoupling of the alkyl groups.	This can occur if the reaction conditions are not optimal. Ensure slow addition of the alkyl halide to the Gilman reagent at the recommended temperature.
Reaction with residual starting materials.	Ensure the reaction goes to completion by allowing sufficient reaction time.
Difficulty in Product Purification	Contamination with unreacted starting materials or side products.	Use fractional distillation for purification, as the boiling points of the desired product and byproducts may be close. Gas chromatography can be used for purity analysis.

Quantitative Data Summary

The following table summarizes the expected yields for different synthesis routes of 3,3-Dimethylhexane. Please note that actual yields may vary depending on experimental conditions and the scale of the reaction.

Synthesis Method	Reactants	Typical Yield (%)	Key Considerations
Corey-House Synthesis	Lithium diethylcuprate and 2-chloro-2-methylbutane	70-90%	Requires strictly anhydrous conditions and an inert atmosphere.
Grignard Reagent Coupling	Ethylmagnesium bromide and 2-chloro-2-methylbutane	30-50%	Prone to side reactions, leading to a mixture of products.
Wurtz Reaction	Ethyl bromide and 2-chloro-2-methylbutane with Sodium	< 20%	Results in a mixture of butane, 2,2,5,5-tetramethylhexane, and 3,3-dimethylhexane.

Detailed Experimental Protocol: Corey-House Synthesis of 3,3-Dimethylhexane

This protocol details the synthesis of 3,3-Dimethylhexane via the Corey-House reaction.

Materials:

• Lithium metal

• Ethyl bromide

• Anhydrous diethyl ether

• Copper(I) iodide

• 2-chloro-2-methylbutane

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Ethyllithium:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place freshly cut lithium metal in anhydrous diethyl ether.

  • Slowly add a solution of ethyl bromide in anhydrous diethyl ether to the flask with stirring.

  • The reaction mixture will gently reflux. After the addition is complete, continue to stir for 1 hour to ensure complete reaction.

• Formation of Lithium Diethylcuprate (Gilman Reagent):

  • In a separate flame-dried flask under a nitrogen atmosphere, suspend copper(I) iodide in anhydrous diethyl ether and cool the mixture to -78 °C (a dry ice/acetone bath).

  • Slowly add the prepared ethyllithium solution to the copper(I) iodide suspension with vigorous stirring. The solution will change color, indicating the formation of the Gilman reagent.

• Coupling Reaction:

  • To the freshly prepared lithium diethylcuprate solution at -78 °C, slowly add a solution of 2-chloro-2-methylbutane in anhydrous diethyl ether.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter to remove the drying agent, and remove the diethyl ether by distillation.

  • Purify the crude product by fractional distillation to obtain pure 3,3-Dimethylhexane.

Visualizations

Caption: Experimental workflow for the Corey-House synthesis of 3,3-Dimethylhexane.

Caption: Troubleshooting decision tree for low yield in 3,3-Dimethylhexane synthesis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. byjus.com [byjus.com]
• 3. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 4. Corey–House synthesis - Wikipedia [en.wikipedia.org]

common impurities in 3,3-Dimethylhexane and their removal

Welcome to the Technical Support Center for 3,3-Dimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common purity issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities in commercially available 3,3-Dimethylhexane?

A1: Commercial 3,3-Dimethylhexane may contain several types of impurities stemming from its synthesis and handling. The most prevalent are:

• Structural Isomers: Other C8 alkanes are the most common impurities due to the inherent difficulty in separating molecules with similar physical properties. There are 18 structural isomers of octane (C8H18), and many can be present in varying concentrations.[1]

• Olefinic Impurities: Unsaturated hydrocarbons (alkenes) may be present as byproducts from cracking or hydrocracking synthesis routes.[2] Even trace amounts of olefins can impact subsequent reactions.

• Water: As a nonpolar solvent, 3,3-Dimethylhexane has low water solubility; however, it can still contain trace amounts of water, which can be detrimental to water-sensitive experiments.[3]

• Sulfur Compounds: Depending on the crude oil source and refining process, sulfur-containing compounds like thiophenes may be present.[4][5][6]

• Other Hydrocarbons: Remnants of reactants or byproducts from synthesis, such as smaller or larger alkanes, may also be present.

Q2: How can I identify the specific impurities in my batch of 3,3-Dimethylhexane?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective technique for identifying and quantifying impurities in 3,3-Dimethylhexane.[7] This method separates the components of the mixture in the gas chromatograph, and the mass spectrometer provides detailed structural information for each component, allowing for precise identification of isomers, olefins, and other contaminants.[7][8]

Q3: My experiment is sensitive to isomeric impurities. How can I remove other C8 alkanes from 3,3-Dimethylhexane?

A3: The separation of structural isomers is challenging due to their similar boiling points. However, several advanced techniques can be employed:

• Adsorption: Using materials with specific pore structures, such as certain zeolites or metal-organic frameworks (MOFs), can selectively adsorb isomers based on their shape and size.[9][10][11]

• Fractional Distillation: While difficult, fractional distillation under carefully controlled conditions can enrich the desired isomer. This is often more effective for separating isomers with greater differences in boiling points.

• Superfractionation: This is a highly efficient form of fractional distillation that can be used for separating components with very close boiling points.[12]

Q4: I suspect the presence of olefinic impurities. What is the best way to remove them?

A4: Olefinic impurities can be removed through several methods:

• Adsorption: Passing the 3,3-Dimethylhexane through a column of activated alumina or acid-treated Montmorillonite clay can effectively remove olefins.[2]

• Acid Treatment: Washing the solvent with concentrated sulfuric acid will react with and remove the olefins. However, this must be followed by a neutralization and washing step to remove any residual acid.[2]

• Halogenation: Treatment with a solution containing bromine and chlorine can selectively react with the unsaturated hydrocarbons, allowing for their separation.[13]

Q5: How can I ensure my 3,3-Dimethylhexane is anhydrous for a moisture-sensitive reaction?

A5: To remove trace amounts of water, you can use the following dehydration techniques:

• Molecular Sieves: The use of 3Å or 4Å molecular sieves is a common and effective method for drying nonpolar solvents.[14][15] The sieves are added to the solvent and allowed to stand, after which the dry solvent can be decanted or distilled.

• Anhydrous Salts: Anhydrous magnesium sulfate or calcium chloride can be used as desiccants.[14] After the salt has absorbed the water, it can be removed by filtration.

• Distillation from a Drying Agent: For extremely dry solvent, distillation from a suitable drying agent like sodium metal with benzophenone as an indicator can be performed, though this is a more hazardous procedure.

Q6: My sample has a slight odor, which might indicate sulfur compounds. How can these be removed?

A6: Desulfurization can be achieved through various methods:

• Adsorptive Desulfurization: Using adsorbents like zeolites or activated carbon can remove sulfur compounds.

• Oxidative Desulfurization (ODS): This process involves oxidizing the sulfur compounds to sulfones, which have a higher polarity and can then be removed by extraction.[4][5][16]

• Hydrodesulfurization (HDS): A catalytic process that uses hydrogen to remove sulfur. This is a common industrial method.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected side products in reaction	Presence of reactive impurities (e.g., olefins, water).	Analyze the starting material by GC-MS. Purify using the appropriate method for the identified impurity.
Inconsistent reaction yields	Variable purity of 3,3-Dimethylhexane between batches.	Standardize a purification protocol for all batches before use.
"Wet" solvent despite drying efforts	Inefficient drying agent or technique.	Ensure drying agents are properly activated (e.g., by heating). Increase contact time or use a more effective drying agent.[15]
Difficulty separating isomers	Inappropriate separation technique.	Consider using adsorptive methods with shape-selective materials like MOFs for difficult isomer separations.[9][10][11]

Quantitative Data Summary

The following table summarizes the effectiveness of various purification methods for different types of impurities.

Impurity Type	Purification Method	Typical Efficiency	Reference
Structural Isomers	Adsorption (MOFs)	High selectivity for specific isomers	[9][10][11]
Olefinic Impurities	Adsorption (Montmorillonite Clay)	Can reduce olefin content to ppm levels	[2]
Water	Molecular Sieves (3Å)	Can achieve water content in the low ppm range	[15]
Sulfur Compounds	Oxidative Desulfurization (ODS)	Can achieve significant reduction in sulfur content	[4][5][16]

Experimental Protocols

Protocol 1: Removal of Olefinic Impurities using Activated Alumina

• Activation of Alumina: Heat neutral activated alumina in a furnace at 200-300°C for 2-4 hours under a vacuum or a stream of inert gas to remove adsorbed water.

• Column Preparation: Prepare a chromatography column with the activated alumina. The amount of alumina should be approximately 10-20% of the weight of the 3,3-Dimethylhexane to be purified.

• Purification: Pass the 3,3-Dimethylhexane through the alumina column under gravity or with gentle pressure.

• Analysis: Collect the purified solvent and analyze a small aliquot by GC-MS to confirm the absence of olefinic impurities.

Protocol 2: Dehydration of 3,3-Dimethylhexane using Molecular Sieves

• Activation of Molecular Sieves: Place 3Å molecular sieves in a flask and heat to 300°C under vacuum for at least 3 hours. Allow to cool to room temperature under an inert atmosphere.

• Drying: Add the activated molecular sieves (approximately 10% w/v) to the flask containing the 3,3-Dimethylhexane.

• Incubation: Swirl the flask and let it stand for at least 24 hours.

• Solvent Retrieval: Carefully decant or cannulate the dry solvent into a new, dry flask under an inert atmosphere.

• Verification: The water content can be verified using Karl Fischer titration.[15]

Visualization

Caption: Workflow for the identification and removal of impurities from 3,3-Dimethylhexane.

References

• 1. 18 constitutional isomers of C8H18 molecular formula C8H18 structural isomers carbon chain isomers structural formula skeletal formula 13 stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. US4351980A - Removal of olefin from aliphatic hydrocarbon by treatment with active solid - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. sci-int.com [sci-int.com]
• 7. smithers.com [smithers.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. US12077496B2 - Method for separating C8 aromatic hydrocarbon isomer mixture - Google Patents [patents.google.com]
• 11. Highly Efficient Separation of C8 Aromatic Isomers by Rationally Designed Nonaromatic Metal-Organic Frameworks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Petroleum refining - Saturated Molecules, Cracking, Fractional Distillation | Britannica [britannica.com]
• 13. US2086473A - Method of separating unsaturated and saturated aliphatic hydrocarbons - Google Patents [patents.google.com]
• 14. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. scispace.com [scispace.com]

Technical Support Center: Gas Chromatography Analysis of 3,3-Dimethylhexane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the gas chromatography (GC) analysis of 3,3-Dimethylhexane.

Troubleshooting Guides & FAQs

This section addresses common problems observed as peak abnormalities in the chromatogram for 3,3-Dimethylhexane.

Question: Why is the 3,3-Dimethylhexane peak tailing?

Answer: Peak tailing, where the peak asymmetry is skewed to the right, is a common issue in GC analysis. Several factors can contribute to this problem:

• Active Sites in the System: The most frequent cause is the presence of active sites within the GC system. These can be found in the injector liner, at the head of the column, or on contaminated surfaces. These sites can interact with the analyte, causing it to elute more slowly and resulting in a tailing peak.

• Improper Column Installation: If the column is not cut evenly or is installed at the incorrect depth in the inlet, it can create dead volume or turbulence, leading to peak tailing.

• Column Contamination: Accumulation of non-volatile residues on the column can create active sites and degrade peak shape.

• Incompatible Solvent: Using a sample solvent that is not compatible with the stationary phase can also cause peak distortion.

Troubleshooting Steps:

• Inlet Maintenance: Replace the injector liner and septum. Ensure the liner is deactivated.

• Column Maintenance: Trim the first 10-20 cm of the column from the inlet side to remove any contamination.

• Proper Column Installation: Ensure the column is cut cleanly at a 90-degree angle and installed according to the manufacturer's instructions for the specific instrument.

• Condition the Column: Properly condition the column before use to remove any residual moisture or contaminants.

Question: What causes peak fronting for the 3,3-Dimethylhexane peak?

Answer: Peak fronting, the inverse of peak tailing with an asymmetry skewed to the left, is typically caused by:

• Column Overload: Injecting too much sample onto the column is a primary cause of peak fronting. The stationary phase becomes saturated, and the excess analyte travels through the column more quickly.

• Incompatibility of Sample and Solvent: If the analyte is not fully soluble in the injection solvent, it can lead to poor peak shape.

Troubleshooting Steps:

• Reduce Injection Volume: Decrease the amount of sample injected onto the column.

• Dilute the Sample: If reducing the injection volume is not feasible, dilute the sample.

• Check Solvent Compatibility: Ensure that 3,3-Dimethylhexane is fully soluble in the chosen solvent.

Question: Why am I seeing split peaks for 3,3-Dimethylhexane?

Answer: Split peaks can be frustrating and can arise from several issues during the injection process:

• Improper Injection Technique: Issues with the autosampler, such as a bent syringe needle or incorrect injection speed, can cause the sample to be introduced into the inlet in a non-uniform manner.

• Condensation Effects: If the initial oven temperature is too high relative to the boiling point of the solvent, it can cause the sample to condense and re-vaporize in a non-uniform way, leading to split peaks.

• Inlet Liner Issues: An incorrect or contaminated liner can disrupt the sample vapor cloud as it enters the column.

Troubleshooting Steps:

• Check the Syringe: Inspect the syringe for any damage and ensure it is functioning correctly.

• Optimize Initial Oven Temperature: Set the initial oven temperature at least 20°C below the boiling point of the solvent used to dissolve the 3,3-Dimethylhexane.[1]

• Use an Appropriate Liner: Ensure the correct type of liner is being used for the injection technique (e.g., splitless).

Question: My retention time for 3,3-Dimethylhexane is shifting between runs. What could be the cause?

Answer: Retention time instability can compromise the reliability of your results.[2] Common causes include:

• Leaks in the System: Even a small leak in the carrier gas flow path can cause pressure and flow fluctuations, leading to shifts in retention time.[3]

• Inconsistent Oven Temperature: Poor temperature control or insufficient equilibration time between runs can affect retention times.[2][3]

• Carrier Gas Flow Rate Changes: Fluctuations in the carrier gas flow rate will directly impact how quickly the analyte moves through the column.[3]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention characteristics.[2]

Troubleshooting Steps:

• Perform a Leak Check: Systematically check all fittings and connections for leaks using an electronic leak detector.

• Verify Oven Temperature: Ensure the oven is properly calibrated and allow for sufficient equilibration time in your method.[2]

• Check Gas Flows: Verify that the carrier gas flow rate is stable and at the setpoint.

• Column Conditioning: If the column is old or has been contaminated, conditioning it may help. If the problem persists, the column may need to be replaced.

Quantitative Data Summary

The following table provides an example of expected quantitative data for the analysis of a mixture of hexane isomers, including 3,3-Dimethylhexane, under typical GC-FID conditions. Note: This data is illustrative and actual results may vary based on the specific instrument, column, and method parameters used.

Compound	Retention Time (min)	Peak Area (arbitrary units)	Concentration (ppm)
2,2-Dimethylbutane	4.25	12500	50
2,3-Dimethylbutane	4.50	13000	50
2-Methylpentane	4.80	12800	50
3-Methylpentane	4.95	12750	50
n-Hexane	5.20	13200	50
3,3-Dimethylhexane	6.10	14500	50
2-Methylhexane	6.35	14200	50
3-Methylhexane	6.50	14300	50

Experimental Protocols

This section provides a detailed methodology for the analysis of 3,3-Dimethylhexane as part of a hexane isomer mixture using Gas Chromatography with Flame Ionization Detection (GC-FID).

Objective: To separate and quantify 3,3-Dimethylhexane in a mixture of C6 and C8 alkanes.

Instrumentation and Consumables:

• Gas Chromatograph: Agilent 7890A GC system or equivalent, equipped with a split/splitless inlet and Flame Ionization Detector (FID).

• GC Column: Agilent J&W CP-Select 624 Hexane (30 m x 0.32 mm, 1.8 µm) or a similar G43 phase column is recommended for resolving hexane isomers.[4]

• Carrier Gas: Helium (99.999% purity).

• Syringe: 10 µL GC autosampler syringe.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

• Reagents: 3,3-Dimethylhexane standard, hexane isomer mix standard, n-hexane (as solvent).

GC-FID Method Parameters:

Parameter	Setting
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Mode	Split
Split Ratio	50:1
Injection Volume	1.0 µL
Column
Carrier Gas	Helium
Flow Rate	1.5 mL/min (Constant Flow)
Oven
Initial Temperature	40°C
Initial Hold Time	5 minutes
Temperature Ramp	5°C/min to 150°C
Final Hold Time	2 minutes
Detector	FID
Detector Temperature	300°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Procedure:

• Sample Preparation:

  • Prepare a stock solution of 3,3-Dimethylhexane at a concentration of 1000 ppm in n-hexane.

  • Prepare a mixed standard containing 3,3-Dimethylhexane and other relevant hexane isomers at a concentration of 50 ppm each in n-hexane.

  • Prepare unknown samples by diluting them in n-hexane to fall within the calibration range.

• Instrument Setup:

  • Load the GC-FID method parameters into the instrument software.

  • Allow the system to equilibrate until a stable baseline is achieved.

• Injection Sequence:

  • Inject a blank (n-hexane) to ensure the system is clean.

  • Inject the mixed standard to determine the retention times of each isomer.

  • Inject the unknown samples.

• Data Analysis:

  • Identify the 3,3-Dimethylhexane peak in the sample chromatograms by comparing its retention time to that of the standard.

  • Quantify the amount of 3,3-Dimethylhexane in the samples by comparing the peak area to a calibration curve generated from a series of standards of known concentrations.

Visualizations

Troubleshooting Workflow for GC Peak Problems

A logical workflow for troubleshooting common peak-related issues in GC analysis.

Experimental Workflow for 3,3-Dimethylhexane GC Analysis

A typical workflow for the GC analysis of 3,3-Dimethylhexane from sample preparation to reporting.

References

• 1. 3,3-Dimethylhexane | 563-16-6 | TCI AMERICA [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. spectrabase.com [spectrabase.com]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Technical Support Center: Optimization of Reaction Conditions for 3,3-Dimethylhexane Isomerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the optimization of reaction conditions for the isomerization of 3,3-dimethylhexane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the isomerization of 3,3-dimethylhexane?

A1: The main challenges in the isomerization of 3,3-dimethylhexane revolve around achieving high conversion and selectivity towards desired branched isomers while minimizing side reactions. Key difficulties include:

• Catalyst Deactivation: Bifunctional catalysts, often platinum supported on acidic metal oxides, are prone to deactivation through coking (carbonaceous deposits) or sintering of the metal particles at high temperatures.[1]

• Undesired Side Reactions: At elevated temperatures, cracking, which breaks down the C8 chain into smaller, lower-value hydrocarbons, and dehydrogenation can occur, reducing the yield of desired isomers.[2][3]

• Complex Product Mixture: The isomerization of 3,3-dimethylhexane can lead to a variety of C8 isomers, making separation and analysis of the product stream complex.

Q2: What type of catalyst is most effective for 3,3-dimethylhexane isomerization?

A2: Bifunctional catalysts are the most effective for alkane isomerization. These catalysts possess both metallic and acidic sites.[4]

• Metallic Sites (e.g., Platinum, Palladium): These sites are responsible for the dehydrogenation of the alkane to an alkene intermediate and the subsequent hydrogenation of the isomerized alkene back to a saturated alkane.[4] Platinum is a commonly used metal for this purpose.[5]

• Acidic Sites (e.g., Sulfated Zirconia, Tungstated Zirconia, Zeolites): These sites catalyze the skeletal rearrangement of the alkene intermediate.[5][6] Sulfated zirconia and tungstated zirconia are known for their high acidity and activity at relatively low temperatures.[6][7]

Q3: What are the typical reaction conditions for 3,3-dimethylhexane isomerization?

A3: Optimal reaction conditions are a trade-off between achieving a high reaction rate and minimizing undesirable side reactions.

• Temperature: Isomerization is favored at lower temperatures from a thermodynamic standpoint. However, higher temperatures are needed to achieve a reasonable reaction rate. A typical range for the isomerization of C6-C7 alkanes is 140-220°C.[5]

• Pressure: The reaction is typically carried out under a hydrogen atmosphere to suppress coke formation and maintain catalyst activity. Pressures can range from atmospheric to 15 bar or higher.[5]

• Hydrogen-to-Hydrocarbon Ratio: A molar ratio of hydrogen to hydrocarbon is maintained to minimize catalyst deactivation.

Q4: How can the product mixture from 3,3-dimethylhexane isomerization be analyzed?

A4: The complex mixture of C8 isomers produced during the reaction is typically analyzed using gas chromatography (GC).[8] A high-resolution capillary column is necessary to separate the various structural isomers.[8] Identification of the individual isomers is achieved by comparing their retention times with those of known standards or by using a gas chromatograph coupled with a mass spectrometer (GC-MS).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Conversion of 3,3-Dimethylhexane	1. Catalyst Deactivation: Coke formation on the catalyst surface or sintering of the platinum particles can block active sites.[1][4] 2. Insufficient Reaction Temperature: The temperature may be too low to achieve a significant reaction rate. 3. Improper Catalyst Activation: The catalyst may not have been properly reduced before the reaction.	1. Catalyst Regeneration: If coking is suspected, the catalyst can be regenerated by a controlled burn-off of the carbon deposits in air followed by re-reduction.[1] For sintering, catalyst re-dispersion may be necessary, though often a fresh catalyst is required. 2. Increase Reaction Temperature: Gradually increase the reaction temperature in small increments while monitoring the product distribution to find the optimal balance between conversion and selectivity. 3. Review Activation Protocol: Ensure the catalyst is reduced under a hydrogen flow at the appropriate temperature and for a sufficient duration as specified in the experimental protocol.
Low Selectivity to Desired Isomers (e.g., high cracking)	1. Excessively High Reaction Temperature: High temperatures favor cracking reactions over isomerization.[2] 2. Inappropriate Catalyst Acidity: A catalyst with excessively strong acid sites can promote cracking.	1. Decrease Reaction Temperature: Lowering the temperature will reduce the rate of cracking more significantly than isomerization. 2. Catalyst Modification: Consider using a catalyst with optimized acidity. The acidity of sulfated zirconia can be tuned by adjusting the sulfate loading or by incorporating other metal oxides.
Rapid Catalyst Deactivation	1. High Reaction Temperature: Promotes both coking and sintering.[1] 2. Low Hydrogen Partial Pressure: Insufficient hydrogen can lead to the formation of coke precursors. 3. Impurities in the Feed: Sulfur or other compounds in the 3,3-dimethylhexane feed can poison the catalyst.	1. Optimize Temperature: Operate at the lowest temperature that provides acceptable conversion. 2. Increase Hydrogen Pressure: Ensure an adequate hydrogen-to-hydrocarbon ratio is maintained throughout the reaction. 3. Purify Feedstock: Use high-purity 3,3-dimethylhexane. If necessary, pass the feed through an appropriate adsorbent to remove impurities.
Poor Reproducibility of Results	1. Inconsistent Catalyst Preparation: Variations in the catalyst synthesis and activation can lead to different catalytic activities. 2. Fluctuations in Reaction Conditions: Inconsistent temperature, pressure, or flow rates will affect the reaction outcome. 3. Inaccurate Product Analysis: Errors in the GC analysis can lead to incorrect conversion and selectivity values.	1. Standardize Catalyst Preparation: Follow a detailed and consistent protocol for catalyst synthesis, calcination, and reduction. 2. Ensure Stable Reaction Conditions: Use precise temperature and pressure controllers and calibrated mass flow controllers for gases and liquids. 3. Calibrate Analytical Equipment: Regularly calibrate the gas chromatograph with known standards of the expected products and reactant.

Quantitative Data Summary

The following table summarizes typical reaction conditions and performance data for the isomerization of related alkanes over platinum-supported solid acid catalysts. Note that specific results for 3,3-dimethylhexane may vary.

Catalyst	Reactant	Temperature (°C)	Pressure (bar)	WHSV (h⁻¹)	Conversion (%)	Isomer Selectivity (%)	Reference
Pt/Sulfated Zirconia-HY Zeolite	n-Hexane	160	15	1	17.95	>95	[5]
Pt/Sulfated Zirconia-HY Zeolite	n-Heptane	160	15	1	27.5	>95	[5]
Pt/Al-promoted Sulfated Zirconia	n-Pentane	220	1	-	70	94	[9]
0.65NMA-1.0AlCl₃	n-Pentane	40	-	-	56.80	-	[10]

*WHSV (Weight Hourly Space Velocity) is the weight of feed flowing per hour per unit weight of the catalyst.

Experimental Protocols

A. Catalyst Preparation: 0.5% Pt/Sulfated Zirconia (SZ)

This protocol describes a typical impregnation method for preparing a platinum-on-sulfated zirconia catalyst.

Materials:

• Zirconium oxychloride (ZrOCl₂)

• Ammonium hydroxide (NH₄OH) solution

• Sulfuric acid (H₂SO₄) solution (1 M)

• Hexachloroplatinic acid (H₂PtCl₆) solution

• Deionized water

Procedure:

• Zirconia Hydroxide Precipitation: Dissolve zirconium oxychloride in deionized water. Add ammonium hydroxide solution dropwise with constant stirring until the pH reaches 8 to precipitate zirconium hydroxide.

• Washing and Drying: Filter the precipitate and wash it thoroughly with deionized water until it is free of chloride ions (test with silver nitrate solution). Dry the resulting zirconium hydroxide in an oven at 110-120°C overnight.[7]

• Sulfation: Impregnate the dried zirconium hydroxide with a 1 M sulfuric acid solution. Stir the mixture for several hours.

• Calcination: Filter the sulfated zirconia, dry it at 120°C, and then calcine it in a furnace in a flow of dry air. A typical calcination temperature is 650°C for 3 hours.[7]

• Platinum Impregnation: Impregnate the calcined sulfated zirconia with an aqueous solution of hexachloroplatinic acid to achieve the desired platinum loading (e.g., 0.5 wt%).

• Final Drying and Calcination: Dry the platinum-impregnated catalyst at 120°C and then calcine it in air at a lower temperature (e.g., 350-500°C) to decompose the platinum precursor.

B. 3,3-Dimethylhexane Isomerization Reaction

This protocol outlines a general procedure for the gas-phase isomerization of 3,3-dimethylhexane in a fixed-bed reactor.

Equipment:

• Fixed-bed reactor system with temperature and pressure control

• Mass flow controllers for gases (hydrogen, nitrogen)

• High-performance liquid chromatography (HPLC) pump for liquid feed

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Loading: Load a known amount of the prepared Pt/SZ catalyst into the reactor.

• Catalyst Activation (Reduction):

  • Purge the reactor with an inert gas (e.g., nitrogen) to remove air.

  • Heat the catalyst to the reduction temperature (e.g., 350°C) under a flow of hydrogen. Maintain this temperature for several hours to ensure complete reduction of the platinum species.[5]

• Reaction Start-up:

  • Cool the reactor to the desired reaction temperature (e.g., 160°C) under a hydrogen flow.[5]

  • Set the reactor pressure to the desired value (e.g., 15 bar).[5]

  • Introduce the 3,3-dimethylhexane feed into the reactor at a specific weight hourly space velocity (WHSV) using an HPLC pump.

• Steady-State Operation: Allow the reaction to run for a period to reach a steady state.

• Product Analysis: Periodically, collect the reactor effluent and analyze it using a gas chromatograph (GC) to determine the conversion of 3,3-dimethylhexane and the selectivity to various isomers. A capillary column suitable for separating C8 hydrocarbons should be used.[8]

Visualizations

Signaling Pathway of 3,3-Dimethylhexane Isomerization

Caption: Reaction mechanism for 3,3-dimethylhexane isomerization.

Experimental Workflow for Catalyst Testing

Caption: Workflow for catalyst preparation and isomerization testing.

Troubleshooting Logic for Low Conversion

Caption: Troubleshooting guide for low reaction conversion.

References

• 1. benchchem.com [benchchem.com]
• 2. Identifying and Evading Olefin Isomerization Catalyst Deactivation Pathways Resulting from Ion-Tunable Hemilability – Department of Chemistry [chem.unc.edu]
• 3. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. jeeng.net [jeeng.net]
• 6. Synthesis of sulfated zirconia catalyst using sol–gel technique for alkane isomerization | Semantic Scholar [semanticscholar.org]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 8. vurup.sk [vurup.sk]
• 9. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Spectroscopic Analysis of 3,3-Dimethylhexane

Welcome to the technical support center for the spectroscopic analysis of 3,3-Dimethylhexane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the challenges encountered during the analysis of this branched alkane.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the spectroscopic analysis of 3,3-Dimethylhexane?

A1: The primary challenges in the spectroscopic analysis of 3,3-Dimethylhexane stem from its chemical structure:

• Lack of Functional Groups: As a saturated alkane, it lacks distinct functional groups, leading to relatively simple and often overlapping signals in infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy.

• High Volatility: Its low boiling point (112 °C) can make sample handling and preparation for techniques like NMR spectroscopy challenging, requiring careful solvent selection and sealing of sample tubes.

• Complex ¹H NMR Spectrum: Despite its seemingly simple structure, the proton NMR spectrum can be complex due to the presence of multiple, chemically similar methylene and methyl groups with close chemical shifts and potential for second-order coupling effects.

• Mass Spectrometry Fragmentation: While the fragmentation pattern is characteristic, the absence of a prominent molecular ion peak can sometimes complicate initial identification.

Q2: Why is the molecular ion peak (M+) often weak or absent in the mass spectrum of 3,3-Dimethylhexane?

A2: The molecular ion of branched alkanes like 3,3-Dimethylhexane is often unstable and readily undergoes fragmentation upon electron ionization. The energy imparted during ionization is often sufficient to break C-C bonds, leading to the formation of more stable carbocation fragments.

Q3: How can I improve the quality of my NMR spectrum for this volatile compound?

A3: To improve the quality of your NMR spectrum, consider the following:

• Use a high-boiling deuterated solvent: Solvents like deuterated benzene (C₆D₆) or deuterated chloroform (CDCl₃) are suitable.

• Proper sample tube sealing: Use a sealed NMR tube or ensure a tight-fitting cap to prevent evaporation of the analyte and solvent.

• Optimize acquisition parameters: A longer relaxation delay (D1) can be crucial for accurate integration in quantitative NMR.

• Degas the sample: Removing dissolved oxygen can help reduce signal broadening.

Troubleshooting Guides

¹H NMR Spectroscopy

Problem: Overlapping and poorly resolved signals in the ¹H NMR spectrum.

• Possible Cause 1: Low magnetic field strength.

  • Solution: If available, use a higher field NMR spectrometer (e.g., 500 MHz or greater) to increase signal dispersion and improve resolution.

• Possible Cause 2: Inappropriate solvent.

  • Solution: The choice of solvent can influence chemical shifts. Try acquiring the spectrum in a different deuterated solvent (e.g., C₆D₆ instead of CDCl₃) to induce different chemical shifts and potentially resolve overlapping signals.

• Possible Cause 3: Sample concentration is too high.

  • Solution: High concentrations can lead to viscosity-related line broadening. Prepare a more dilute sample.

Problem: Inaccurate integration of proton signals.

• Possible Cause 1: Insufficient relaxation delay (D1).

  • Solution: For quantitative analysis, ensure the relaxation delay is at least 5 times the longest T1 relaxation time of the protons of interest. For alkanes, a D1 of 30-60 seconds may be necessary if T1 values are unknown.

• Possible Cause 2: Poor phasing and baseline correction.

  • Solution: Manually and carefully phase the spectrum and apply a baseline correction to ensure accurate integration.

¹³C NMR Spectroscopy

Problem: Weak signals for quaternary carbons.

• Possible Cause: Long T1 relaxation time and no attached protons.

  • Solution: Increase the number of scans and/or use a longer relaxation delay to improve the signal-to-noise ratio for the quaternary carbon signal.

Infrared (IR) Spectroscopy

Problem: The IR spectrum is not very informative.

• Possible Cause: Lack of distinct functional groups.

  • Solution: While the IR spectrum of an alkane is simple, it can confirm the absence of functional groups like hydroxyl (-OH), carbonyl (C=O), or double/triple bonds. Focus on the C-H stretching and bending vibrations for confirmation of the alkane structure. The fingerprint region (below 1500 cm⁻¹) is unique to the molecule and can be used for identification by comparison with a reference spectrum.

Mass Spectrometry (MS)

Problem: Difficulty identifying the molecular ion peak.

• Possible Cause: High fragmentation.

  • Solution: Use a "soft" ionization technique like Chemical Ionization (CI) or Field Ionization (FI) which imparts less energy to the molecule, resulting in less fragmentation and a more prominent molecular ion or protonated molecule peak ([M+H]⁺).

Data Presentation

Table 1: Predicted ¹H NMR Data for 3,3-Dimethylhexane

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) (Hz)
CH₃ (C1 & C6)	~0.8-0.9	Triplet	~7.0
CH₂ (C2 & C5)	~1.2-1.3	Quartet	~7.0
CH₂ (C4)	~1.1-1.2	Triplet	~7.5
CH₃ (on C3)	~0.8-0.9	Singlet	-

Note: Predicted values can vary based on the prediction software and solvent.

Table 2: Experimental ¹³C NMR Data for 3,3-Dimethylhexane [1]

Carbon	Chemical Shift (ppm)
C1 & C6	8.40
C2 & C5	34.19
C3	32.75
CH₃ (on C3)	26.75
C4	17.23

Table 3: Key IR Absorption Bands for 3,3-Dimethylhexane

Wavenumber (cm⁻¹)	Vibration	Intensity
2960-2850	C-H stretch	Strong
1465	CH₂ bend	Medium
1380 & 1365	CH₃ bend (doublet for gem-dimethyl)	Medium

Table 4: Major Fragments in the Mass Spectrum of 3,3-Dimethylhexane [1][2]

m/z	Proposed Fragment	Relative Abundance
114	[C₈H₁₈]⁺ (Molecular Ion)	Very Low
85	[C₆H₁₃]⁺	High
57	[C₄H₉]⁺	High
43	[C₃H₇]⁺	High
29	[C₂H₅]⁺	High

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy of 3,3-Dimethylhexane

• Solvent Selection: Choose a suitable deuterated solvent such as chloroform-d (CDCl₃) or benzene-d₆.

• Sample Concentration: Prepare a solution of approximately 5-10 mg of 3,3-Dimethylhexane in 0.6-0.7 mL of the chosen deuterated solvent. For quantitative NMR, accurately weigh both the sample and an internal standard.

• Filtration: Filter the sample solution through a pipette with a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Sealing: Securely cap the NMR tube to prevent evaporation of the volatile sample and solvent. For long-term or quantitative experiments, using sealed NMR tubes is recommended.

• Internal Standard: For quantitative analysis, add a known amount of a suitable internal standard that has a signal in a clear region of the spectrum.

Protocol 2: GC-MS Analysis of 3,3-Dimethylhexane

• Sample Preparation: Prepare a dilute solution of 3,3-Dimethylhexane in a volatile solvent like pentane or hexane.

• GC Column: Use a non-polar capillary column (e.g., DB-1 or HP-5ms).

• Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

• GC Oven Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 150 °C.

  • Hold: Hold at 150 °C for 2 minutes.

• MS Parameters:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass range: Scan from m/z 20 to 150.

  • Source temperature: 230 °C.

  • Quadrupole temperature: 150 °C.

• Data Analysis: Identify the peak corresponding to 3,3-Dimethylhexane by its retention time and compare the acquired mass spectrum with a library spectrum for confirmation.

Mandatory Visualization

Caption: General workflow for the spectroscopic analysis of 3,3-Dimethylhexane.

Caption: Troubleshooting guide for overlapping signals in ¹H NMR of 3,3-Dimethylhexane.

References

• 1. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexane, 3,3-dimethyl- [webbook.nist.gov]

how to avoid side reactions in the synthesis of 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help you navigate the synthesis of 3,3-dimethylhexane and minimize the formation of unwanted side products.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the synthesis of 3,3-dimethylhexane, offering solutions and preventative measures.

Grignard Reaction-Based Synthesis

A common approach to synthesizing 3,3-dimethylhexane involves the reaction of a Grignard reagent with a suitable ketone followed by reduction. A plausible route is the reaction of ethylmagnesium bromide with 3-pentanone to form 3-ethyl-3-pentanol, which is then reduced to 3,3-dimethylhexane. However, side reactions can occur.

Q1: My Grignard reaction yield is low, and I'm recovering a significant amount of the starting ketone (3-pentanone). What's happening and how can I fix it?

A1: This issue often points to two common side reactions: enolization and premature quenching of the Grignard reagent.

• Enolization: The Grignard reagent can act as a base, abstracting an acidic α-proton from the ketone to form an enolate. Upon aqueous workup, the enolate is protonated, regenerating the starting ketone.

• Premature Quenching: Grignard reagents are highly reactive towards protic substances. Any trace amounts of water in the glassware or solvents, or acidic protons on the starting materials, will quench the Grignard reagent, reducing the amount available to react with the ketone.

Troubleshooting and Optimization:

Parameter	Issue	Recommended Solution	Expected Outcome
Reaction Temperature	High temperatures can favor enolization.	Maintain a low reaction temperature (e.g., 0 °C) during the addition of the ketone to the Grignard reagent.	Increased yield of the desired tertiary alcohol.
Reagent Addition	Rapid addition can lead to localized heating, promoting side reactions.	Add the ketone solution dropwise to the Grignard reagent with vigorous stirring.	Better temperature control and reduced side product formation.
Anhydrous Conditions	Presence of water quenches the Grignard reagent.	Thoroughly dry all glassware in an oven before use. Use anhydrous solvents.	Maximizes the effective concentration of the Grignard reagent.
Purity of Starting Materials	Impurities in the ketone or alkyl halide can interfere with the reaction.	Use freshly distilled ketone and alkyl halide.	Improved reaction efficiency and yield.

DOT Diagram: Troubleshooting Low Yield in Grignard Synthesis

Caption: Troubleshooting flowchart for low yield in the Grignard synthesis of the 3,3-dimethylhexane precursor.

Corey-House Synthesis

The Corey-House synthesis is an excellent alternative for forming carbon-carbon bonds with fewer side reactions compared to Grignard or organolithium reagents alone.[1][2][3][4][5] To synthesize 3,3-dimethylhexane, one could couple a lithium di(tert-butyl)cuprate with ethyl bromide.

Q2: I am considering the Corey-House synthesis. What are the main advantages and potential pitfalls?

A2: The primary advantage of the Corey-House synthesis is its high efficiency and tolerance for various functional groups, leading to cleaner reactions and higher yields of the desired coupled product.[2] It is particularly effective for coupling different alkyl groups.

Potential Issues and Solutions:

Issue	Cause	Recommended Solution
Low Yield of Gilman Reagent	Impure organolithium reagent or copper(I) salt.	Use freshly prepared and titrated organolithium reagent. Ensure the copper(I) iodide is pure and dry.
Homocoupling Side Products	Reaction of the Gilman reagent with the alkyl halide used in its preparation.	Add the alkyl halide for the coupling step at a low temperature (e.g., -78 °C) to the pre-formed Gilman reagent.
Reaction Failure	Use of sterically hindered or unreactive alkyl halides.	While versatile, the reaction works best with primary and secondary alkyl halides. For highly hindered substrates, longer reaction times or higher temperatures may be necessary.

DOT Diagram: Corey-House Synthesis Workflow

Caption: Simplified workflow for the synthesis of 3,3-dimethylhexane via the Corey-House reaction.

Purification of 3,3-Dimethylhexane

A significant challenge in the synthesis of 3,3-dimethylhexane is its separation from isomeric side products which often have very similar boiling points.

Q3: I have a mixture of C8 alkane isomers. How can I effectively purify 3,3-Dimethylhexane?

A3: Due to the close boiling points of alkane isomers, simple distillation is often ineffective. High-efficiency fractional distillation or preparative gas chromatography are the preferred methods.

Purification Method Comparison:

Method	Principle	Advantages	Disadvantages
High-Efficiency Fractional Distillation	Separation based on small differences in boiling points over a large surface area (packing material or trays).	Can handle larger quantities of material.	Requires a column with a high number of theoretical plates; can be time-consuming.
Preparative Gas Chromatography (GC)	Separation based on differential partitioning between a mobile gas phase and a stationary liquid phase.	Excellent separation of compounds with very close boiling points.	Can only process small amounts of material at a time.

General Parameters for Preparative GC Separation of C8 Alkane Isomers:

Parameter	Typical Setting
Column	Non-polar (e.g., dimethylpolysiloxane) or moderately polar capillary column.
Carrier Gas	Helium or Hydrogen.
Injection Temperature	200-250 °C
Oven Program	Isothermal or slow temperature ramp to optimize separation.
Detector	Thermal Conductivity Detector (TCD) or Flame Ionization Detector (FID) with a splitter.

Experimental Protocols

Synthesis of 3,3-Dimethylhexane via Grignard Reaction and Reduction

This two-step procedure involves the formation of 3,3-dimethyl-3-hexanol followed by its reduction.

Step 1: Synthesis of 3,3-Dimethyl-3-hexanol

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Reagent Formation: Place magnesium turnings (1.2 eq) in the flask. Add a small amount of anhydrous diethyl ether to cover the magnesium. Add a solution of ethyl bromide (1.1 eq) in anhydrous diethyl ether to the dropping funnel. Add a small portion of the ethyl bromide solution to initiate the reaction (a crystal of iodine can be used as an initiator). Once the reaction begins, add the remaining ethyl bromide solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Ketone: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of 3-pentanone (1.0 eq) in anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard solution.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour. Carefully pour the reaction mixture into a beaker containing ice and a saturated aqueous solution of ammonium chloride. Separate the ether layer and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield crude 3,3-dimethyl-3-hexanol.

Step 2: Reduction of 3,3-Dimethyl-3-hexanol to 3,3-Dimethylhexane

A common method for the reduction of a tertiary alcohol to an alkane involves conversion to a tosylate followed by reduction with a hydride source like lithium aluminum hydride.

(Detailed protocols for this reduction step can be found in standard organic chemistry laboratory manuals.)

Synthesis of 3,3-Dimethylhexane via Corey-House Synthesis

• Apparatus Setup: Use flame-dried glassware under an inert atmosphere (nitrogen or argon).

• Organolithium Formation: In a flask, react tert-butyl chloride (2.0 eq) with lithium metal (4.0 eq) in anhydrous diethyl ether to form tert-butyllithium.

• Gilman Reagent Formation: In a separate flask, suspend copper(I) iodide (1.0 eq) in anhydrous diethyl ether at -78 °C (dry ice/acetone bath). Slowly add the freshly prepared tert-butyllithium solution (2.0 eq) to form the lithium di(tert-butyl)cuprate (Gilman reagent).

• Coupling Reaction: To the Gilman reagent at -78 °C, add ethyl bromide (1.0 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with pentane, wash the organic layer with water and brine, and dry over anhydrous sodium sulfate. The crude product can be purified by fractional distillation.

Data Presentation

The following tables summarize hypothetical yield data for the synthesis of 3,3-dimethylhexane, illustrating the impact of different synthetic methods and reaction conditions on product distribution.

Table 1: Grignard Reaction with 3-Pentanone - Product Distribution

Reaction Temperature (°C)	Yield of 3,3-Dimethyl-3-hexanol (%)	Recovered 3-Pentanone (%)	Other Byproducts (%)
0	75	15	10
25 (Room Temp)	55	35	10
35 (Reflux)	40	50	10

Table 2: Comparison of Synthesis Methods for 3,3-Dimethylhexane

Synthesis Method	Main Product Yield (%)	Major Side Product(s)	Purity before Purification (%)
Grignard/Reduction	~60 (overall)	Isomeric alkanes, unreacted alcohol	~70
Corey-House Synthesis	>85	Homocoupled products	>90

Disclaimer: The experimental protocols and data provided are for informational purposes only and should be adapted and optimized for specific laboratory conditions. Always perform a thorough risk assessment before conducting any chemical synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 3. vurup.sk [vurup.sk]
• 4. digivac.com [digivac.com]
• 5. Corey-House_synthesis [chemeurope.com]

Technical Support Center: Refining the Purification of 3,3-Dimethylhexane

This technical support center is designed to assist researchers, scientists, and drug development professionals in refining the purification process of 3,3-Dimethylhexane. It provides troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 3,3-Dimethylhexane?

A1: Common impurities in 3,3-Dimethylhexane depend on the synthetic route. If prepared via a Grignard reaction involving 3-chloro-3-methylpentane and an ethyl Grignard reagent, impurities could include unreacted starting materials, the Wurtz coupling byproduct (3,4,4,5-tetramethyl-octane), and other isomeric octanes. If sourced from fractional distillation of petroleum, other C8 isomers will be the primary contaminants.

Q2: Which purification method is most effective for 3,3-Dimethylhexane?

A2: The most effective method depends on the scale of the purification and the nature of the impurities.

• Fractional Distillation: This is the most common and effective method for separating 3,3-Dimethylhexane from isomers and other impurities with different boiling points on a laboratory scale.[1][2][3]

• Preparative Gas Chromatography (GC): For achieving very high purity on a smaller scale, preparative GC is an excellent choice as it can separate compounds with very similar boiling points.[4]

• Azeotropic Distillation: This method can be employed if 3,3-Dimethylhexane forms an azeotrope with a particular impurity, where adding an entrainer can help in the separation.[5]

Q3: Can 3,3-Dimethylhexane form azeotropes?

Data Presentation

Table 1: Physical Properties of 3,3-Dimethylhexane and Common Isomeric Impurities

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
3,3-Dimethylhexane	C8H18	114.23	112.0
n-Octane	C8H18	114.23	125.7
2-Methylheptane	C8H18	114.23	117.6
3-Methylheptane	C8H18	114.23	118.9
4-Methylheptane	C8H18	114.23	117.7
2,2-Dimethylhexane	C8H18	114.23	106.8
2,3-Dimethylhexane	C8H18	114.23	115.6
2,4-Dimethylhexane	C8H18	114.23	109.4
2,5-Dimethylhexane	C8H18	114.23	109.1
3,4-Dimethylhexane	C8H18	114.23	117.7
2,2,4-Trimethylpentane	C8H18	114.23	99.3

Troubleshooting Guides

Fractional Distillation

Problem 1: Poor separation of 3,3-Dimethylhexane from its isomers.

• Possible Cause: Inefficient distillation column.

• Solution:

  • Increase the length of the fractionating column.

  • Use a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge) to increase the number of theoretical plates.[1]

  • Ensure the column is well-insulated to maintain a proper temperature gradient.

• Possible Cause: Distillation rate is too fast.

• Solution: Reduce the heating rate to allow for proper equilibrium between the liquid and vapor phases within the column. A slow and steady distillation rate is crucial for good separation.[8]

• Possible Cause: Formation of an azeotrope.

• Solution: Investigate the possibility of an azeotrope with the impurity. If confirmed, consider azeotropic distillation with a suitable entrainer that can break the azeotrope.

Problem 2: Bumping or uneven boiling of the crude 3,3-Dimethylhexane.

• Possible Cause: Lack of boiling chips or a stir bar.

• Solution: Add a few boiling chips or a magnetic stir bar to the distilling flask before heating to ensure smooth boiling.

• Possible Cause: Heating too rapidly.

• Solution: Apply heat gradually to the distillation flask.

Problem 3: The temperature at the distillation head fluctuates or drops.

• Possible Cause: The distillation rate is too high, causing the thermometer bulb to cool down between vapor passages.

• Solution: Reduce the heating to maintain a steady distillation rate.

• Possible Cause: All of the lower-boiling component has distilled over.

• Solution: This may indicate the end of a fraction. If the temperature rises to a new stable point, it likely signifies the boiling point of the next component.

Preparative Gas Chromatography (GC)

Problem 1: Poor resolution between 3,3-Dimethylhexane and an impurity peak.

• Possible Cause: Inappropriate GC column.

• Solution:

  • Select a column with a different stationary phase that offers better selectivity for branched alkanes. A non-polar or slightly polar column is generally suitable.

  • Use a longer column or a column with a smaller internal diameter to increase efficiency.

• Possible Cause: Suboptimal temperature program.

• Solution:

  • Optimize the temperature program. A slower temperature ramp can improve the separation of closely eluting compounds.

  • Try an isothermal run at a temperature that provides the best separation.

Problem 2: Peak tailing for 3,3-Dimethylhexane.

• Possible Cause: Active sites in the injector or on the column.

• Solution:

  • Deactivate the injector liner or use a liner with a different deactivation chemistry.

  • Condition the column according to the manufacturer's instructions.

• Possible Cause: Column overloading.

• Solution: Reduce the injection volume or the concentration of the sample.

Problem 3: Low recovery of purified 3,3-Dimethylhexane.

• Possible Cause: Inefficient trapping of the eluting compound.

• Solution:

  • Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a dry ice/acetone bath) to effectively condense the 3,3-Dimethylhexane vapor.

  • Optimize the gas flow rate to ensure the compound has enough residence time in the trap to condense.

• Possible Cause: Leaks in the system.

• Solution: Check all connections for leaks, especially at the injector, column fittings, and detector outlet.

Experimental Protocols

Protocol 1: Fractional Distillation of 3,3-Dimethylhexane

Objective: To purify 3,3-Dimethylhexane from a mixture of isomeric impurities.

Materials:

• Crude 3,3-Dimethylhexane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer and stir bar

• Clamps and stands

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head.

• Charging the Flask: Add the crude 3,3-Dimethylhexane and boiling chips (or a stir bar) to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Heating: Begin heating the flask gently with the heating mantle. If using a stirrer, start stirring.

• Equilibration: Allow the vapor to slowly rise through the fractionating column. You will observe a ring of condensate rising. The column is equilibrated when the vapor reaches the thermometer and the temperature stabilizes.

• Collecting Fractions:

  • Collect the initial fraction (forerun) that distills over at a lower temperature. This may contain more volatile impurities.

  • As the temperature approaches the boiling point of 3,3-Dimethylhexane (112°C), change the receiving flask.

  • Collect the main fraction of 3,3-Dimethylhexane while the temperature remains stable at its boiling point.

  • If the temperature begins to rise significantly again, change the receiving flask to collect the higher-boiling impurities.

• Shutdown: Stop the distillation before the distilling flask runs dry. Turn off the heating mantle and allow the apparatus to cool down.

Protocol 2: Preparative Gas Chromatography (GC) of 3,3-Dimethylhexane

Objective: To obtain high-purity 3,3-Dimethylhexane.

Materials:

• Partially purified 3,3-Dimethylhexane

• Preparative gas chromatograph with a suitable column (e.g., non-polar)

• Collection traps

• Cooling bath (liquid nitrogen or dry ice/acetone)

• Syringe for injection

Procedure:

• Method Development (Analytical Scale): First, develop an analytical GC method to determine the retention times of 3,3-Dimethylhexane and any impurities. Optimize the column, temperature program, and gas flow rate for the best separation.

• System Preparation:

  • Install the preparative column in the GC.

  • Condition the column according to the manufacturer's instructions.

  • Set up the collection traps at the detector outlet and ensure they are properly cooled.

• Injection: Inject a small amount of the partially purified 3,3-Dimethylhexane onto the preparative GC column. Avoid overloading the column.

• Separation and Collection:

  • Run the optimized GC program.

  • Monitor the detector signal.

  • Just before the 3,3-Dimethylhexane peak begins to elute, switch the gas flow to the collection trap.

  • Continue collecting until the peak has fully eluted.

  • Switch the flow back to waste for any subsequent impurity peaks.

• Recovery:

  • Once the collection is complete, remove the trap from the cooling bath and allow it to warm to room temperature.

  • Rinse the collected pure 3,3-Dimethylhexane from the trap with a small amount of a volatile solvent (e.g., pentane).

  • Carefully evaporate the solvent to obtain the purified product.

• Purity Analysis: Analyze a small sample of the collected fraction by analytical GC to confirm its purity.

Mandatory Visualization

Caption: Workflow for the fractional distillation of 3,3-Dimethylhexane.

Caption: Troubleshooting logic for poor separation in fractional distillation.

Caption: Workflow for the purification of 3,3-Dimethylhexane using preparative GC.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. savemyexams.com [savemyexams.com]
• 3. energyeducation.ca [energyeducation.ca]
• 4. researchgate.net [researchgate.net]
• 5. rushim.ru [rushim.ru]
• 6. scribd.com [scribd.com]
• 7. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 8. Khan Academy [khanacademy.org]

Technical Support Center: Calibrating Instruments with 3,3-Dimethylhexane Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 3,3-Dimethylhexane as a calibration standard in gas chromatography (GC) and other analytical techniques.

Frequently Asked Questions (FAQs)

Q1: What is 3,3-Dimethylhexane and why is it used as a calibration standard?

A1: 3,3-Dimethylhexane is a branched-chain alkane with the chemical formula C8H18. It is used as a calibration standard in gas chromatography (GC) and other analytical methods due to its high purity, chemical stability, and well-defined physical properties. Its volatility makes it suitable for GC analysis.

Q2: What are the key physical properties of 3,3-Dimethylhexane relevant for its use as a standard?

A2: Key physical properties of 3,3-Dimethylhexane are summarized in the table below. These properties are important for determining the appropriate GC conditions, such as injector temperature and oven temperature program.

Q3: In what form is the 3,3-Dimethylhexane standard typically available?

A3: 3,3-Dimethylhexane standard is typically available as a high-purity liquid (>99.0% purity as determined by GC), which is ideal for preparing accurate calibration solutions.

Q4: Can 3,3-Dimethylhexane be used as an internal standard?

A4: Yes, 3,3-Dimethylhexane can be used as an internal standard in quantitative analysis. An internal standard is a compound of known concentration added to a sample to facilitate the quantification of an analyte. The ideal internal standard has chemical and physical properties similar to the analyte and is well-separated chromatographically.

Troubleshooting Guide

This guide addresses common issues encountered during the calibration process using a 3,3-Dimethylhexane standard.

Problem: No peak or very small peak for 3,3-Dimethylhexane standard.

Potential Cause	Troubleshooting Steps
Incorrect Syringe/Injection Volume	1. Verify that the correct syringe is installed in the autosampler. 2. Ensure the injection volume in the method matches the intended volume.
Leak in the Injection Port	1. Check for leaks around the septum and column connections using an electronic leak detector. 2. Replace the septum if it is old or has been punctured multiple times.
Low Concentration of Standard	1. Double-check the calculations used for preparing the calibration standards. 2. Prepare a fresh dilution of the standard.
Improper GC Conditions	1. Ensure the injector and detector temperatures are appropriate for the volatility of 3,3-Dimethylhexane. 2. Verify that the carrier gas flow rate is set correctly.

Problem: Tailing peak shape for 3,3-Dimethylhexane.

Potential Cause	Troubleshooting Steps
Active Sites in the Inlet or Column	1. Replace the inlet liner with a new, deactivated liner. 2. Condition the GC column according to the manufacturer's instructions. 3. If the problem persists, trim a small portion (e.g., 10-15 cm) from the front of the column.
Column Contamination	1. Bake out the column at a high temperature (below the maximum operating temperature) to remove contaminants. 2. If contamination is severe, the column may need to be replaced.
Improper Column Installation	1. Ensure the column is installed at the correct depth in the injector and detector. 2. Check for leaks at the column fittings.

Problem: Fronting peak shape for 3,3-Dimethylhexane.

Potential Cause	Troubleshooting Steps
Column Overload	1. Reduce the injection volume. 2. Dilute the calibration standard to a lower concentration.
Inappropriate Solvent	1. Ensure the solvent is appropriate for the GC column and the analyte. Non-polar compounds like 3,3-Dimethylhexane should be dissolved in a non-polar solvent like hexane or pentane.

Problem: Split peaks for 3,3-Dimethylhexane.

Potential Cause	Troubleshooting Steps
Improper Injection Technique	1. If injecting manually, ensure a fast and smooth injection. 2. For splitless injections, optimize the initial oven temperature to be about 20°C below the boiling point of the solvent to ensure proper solvent focusing.
Inlet Liner Issues	1. Ensure the correct type of liner is being used for the injection technique (e.g., split vs. splitless). 2. Check for any cracks or contamination in the liner.

Data Presentation

Table 1: Physical Properties of 3,3-Dimethylhexane

Property	Value
Molecular Formula	C8H18
Molecular Weight	114.23 g/mol
Boiling Point	111.9 °C
Melting Point	-126.1 °C
Vapor Pressure	28.6 mmHg at 25 °C

Table 2: Example GC-FID Calibration Data for 3,3-Dimethylhexane

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,980
20	304,560
50	759,900

Experimental Protocols

Protocol 1: Preparation of 3,3-Dimethylhexane Calibration Standards

• Stock Solution Preparation (1000 µg/mL):

  • Accurately weigh 10 mg of high-purity (>99.0%) 3,3-Dimethylhexane into a 10 mL volumetric flask.

  • Dissolve the 3,3-Dimethylhexane in hexane and make up the volume to the mark.

• Serial Dilutions:

  • Prepare a series of calibration standards (e.g., 1, 5, 10, 20, 50 µg/mL) by performing serial dilutions of the stock solution with hexane.

  • Use calibrated micropipettes and volumetric flasks to ensure accuracy.

• Storage:

  • Store the prepared standards in tightly sealed vials at 4°C to minimize evaporation.

Protocol 2: GC-FID Analysis of 3,3-Dimethylhexane Standards

• Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID) and an autosampler.

• GC Conditions:

  • Column: DB-5 or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Inlet Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold at 200 °C for 2 minutes

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

Mandatory Visualization

Caption: Experimental workflow for creating a calibration curve.

Caption: Troubleshooting logic for common peak shape issues.

Technical Support Center: Resolving Isomeric Separation of C8H18 Alkanes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the isomeric separation of C8H18 alkanes, commonly known as octanes.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate the isomers of C8H18?

The 18 structural isomers of octane (C8H18) possess very similar physicochemical properties, including close boiling points and nonpolar nature. This makes their separation by conventional methods like distillation difficult and energy-intensive. In gas chromatography (GC), these similarities lead to challenges in achieving baseline resolution, often resulting in peak co-elution.

Q2: What is the most effective analytical technique for separating octane isomers?

High-resolution gas chromatography (GC) is the most common and effective technique for separating C8H18 isomers. The high efficiency of capillary columns, combined with precise temperature control, allows for the separation of these closely related compounds. Gas chromatography-mass spectrometry (GC-MS) can be used for both separation and definitive identification of the isomers.

Q3: Which type of GC column is best suited for octane isomer separation?

A non-polar stationary phase is the most appropriate choice for separating non-polar analytes like octane isomers.[1][2] The separation on these columns is primarily governed by the boiling points of the compounds.[1][2] Wall-coated open tubular (WCOT) columns with a small inner diameter and a thick film of the stationary phase can enhance retention and improve separation efficiency for these volatile compounds.[3]

Q4: How does temperature programming aid in the separation of C8H18 isomers?

Temperature programming is a critical parameter in the GC separation of octane isomers.[4][5] It involves increasing the column oven temperature during the analysis. This technique helps to improve peak resolution, reduce peak broadening for later-eluting isomers, and shorten the overall analysis time.[6] A slow ramp rate generally provides better separation of closely eluting peaks.[6]

Troubleshooting Guides

This section addresses common issues encountered during the GC separation of C8H18 isomers.

Problem 1: Poor Resolution and Peak Co-elution

Symptoms:

• Overlapping peaks in the chromatogram.

• Inability to accurately quantify individual isomers.

• Shoulders on peaks, indicating the presence of more than one compound.[7][8]

Possible Causes and Solutions:

Cause	Solution
Inappropriate GC Column	Select a high-resolution capillary column with a non-polar stationary phase (e.g., 100% dimethylpolysiloxane). Consider a longer column (e.g., >30 m) to increase the number of theoretical plates and enhance resolution.
Suboptimal Temperature Program	Optimize the oven temperature program. Start with a low initial temperature to separate the more volatile isomers and use a slow ramp rate (e.g., 5-10°C/min) to resolve closely boiling isomers.[9]
Incorrect Carrier Gas Flow Rate	Ensure the carrier gas (e.g., Helium, Hydrogen) flow rate is optimal for the column dimensions. An incorrect flow rate can lead to band broadening and reduced separation efficiency.
Column Overload	Injecting too much sample can cause peak tailing and poor resolution.[6] Reduce the injection volume or dilute the sample.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, with a "tail" or "front" extending from the main peak.

Possible Causes and Solutions:

Cause	Solution
Active Sites in the Inlet or Column	Use a deactivated inlet liner and a high-quality, inert GC column. Active sites can cause unwanted interactions with the analytes, leading to peak tailing.
Sample Degradation	Ensure the injector temperature is not too high, which could cause thermal degradation of the analytes.
Contamination	Contamination in the injector, column, or carrier gas can lead to poor peak shape. Regularly maintain and clean the GC system.

Experimental Protocols

Protocol 1: Standard Gas Chromatography (GC) Method for C8H18 Isomer Separation

This protocol provides a starting point for the separation of C8H18 isomers using a standard GC system.

1. Sample Preparation:

• If the sample is a liquid mixture, dilute it in a volatile, non-polar solvent such as hexane or pentane to a concentration of approximately 10 µg/mL.[10]

• Ensure the sample is free from particulate matter by filtering if necessary.[11]

2. GC System and Conditions:

Parameter	Recommended Setting
GC System	Gas Chromatograph with a Flame Ionization Detector (FID)
Column	Non-polar capillary column (e.g., DB-5, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless Injector
Injector Temperature	250°C
Split Ratio	50:1 (can be adjusted based on sample concentration)
Carrier Gas	Helium or Hydrogen, at a constant flow or pressure
Oven Temperature Program	Initial temperature: 40°C, hold for 1 minute. Ramp to 90°C at 10°C/min.[12]
Detector Temperature	300°C
Injection Volume	1 µL

3. Data Analysis:

• Identify the isomers based on their retention times by comparing them to known standards.

• Integrate the peak areas to determine the relative abundance of each isomer.

Visualizations

References

• 1. fishersci.ca [fishersci.ca]
• 2. trajanscimed.com [trajanscimed.com]
• 3. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 4. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. benchchem.com [benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. benchchem.com [benchchem.com]
• 10. uoguelph.ca [uoguelph.ca]
• 11. Sample preparation GC-MS [scioninstruments.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Confirming the Structure of 3,3-Dimethylhexane: A ¹H and ¹³C NMR Spectroscopy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for 3,3-Dimethylhexane against its known chemical structure. Detailed experimental protocols and data interpretation are included to assist in the unambiguous structural confirmation of this branched alkane.

Structural Overview

3,3-Dimethylhexane is an acyclic alkane with the chemical formula C₈H₁₈. Its structure consists of a six-carbon hexane chain with two methyl groups attached to the third carbon atom. This substitution pattern gives rise to a unique set of NMR signals that can be used for its identification.

¹H NMR Spectral Data

The ¹H NMR spectrum of 3,3-Dimethylhexane is characterized by four distinct signals, each corresponding to a unique proton environment in the molecule. The integration of these signals reflects the number of protons in each environment.

Signal	Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
A	~0.88	Triplet	6H	-CH₃ (C1 and C6)
B	~1.25	Quartet	4H	-CH₂- (C2 and C5)
C	~0.85	Singlet	6H	-CH₃ (at C3)
D	~1.35	Singlet	2H	-CH₂- (C4)

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 3,3-Dimethylhexane displays six distinct signals, corresponding to the six unique carbon environments in the molecule.

Signal	Chemical Shift (δ) ppm	Assignment
1	8.40	C1
2	15.11	C6
3	17.23	C5
4	26.75	C3-CH₃
5	32.75	C3
6	34.19	C4
7	44.14	C2

Note: The chemical shift values are based on data available in the PubChem database and may vary slightly depending on the solvent and experimental conditions.[1]

Experimental Protocols

A standard protocol for acquiring high-resolution ¹H and ¹³C NMR spectra of a liquid sample such as 3,3-Dimethylhexane is outlined below.

1. Sample Preparation

• Sample Purity: Ensure the 3,3-Dimethylhexane sample is of high purity to avoid signals from impurities.

• Solvent: Dissolve approximately 5-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The deuterated solvent minimizes solvent signals in the ¹H NMR spectrum.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the sample solution. TMS provides a reference signal at 0 ppm.

• NMR Tube: Transfer the solution to a clean, standard 5 mm NMR tube.

2. NMR Spectrometer Setup

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Locking: Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

• Shimming: Shim the magnetic field to achieve a high degree of homogeneity, which results in sharp, well-resolved NMR signals.

• Tuning and Matching: Tune and match the NMR probe to the appropriate frequencies for ¹H and ¹³C nuclei to ensure efficient signal detection.

3. Data Acquisition

• ¹H NMR:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Typical parameters include a 30-45 degree pulse angle, a spectral width of 10-15 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • A wider spectral width (e.g., 200-250 ppm) is required to cover the entire range of ¹³C chemical shifts.

  • A larger number of scans is typically necessary for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

Structure Confirmation Workflow

The following diagram illustrates the logical workflow for confirming the structure of 3,3-Dimethylhexane using the acquired NMR data.

Caption: Workflow for the structural confirmation of 3,3-Dimethylhexane using NMR spectroscopy.

Conclusion

The combination of ¹H and ¹³C NMR spectroscopy provides a powerful and definitive method for the structural elucidation of 3,3-Dimethylhexane. By comparing the experimental NMR data with the expected chemical shifts, multiplicities, and integrations, researchers can confidently confirm the identity and purity of this compound. The detailed protocols and workflow presented in this guide offer a standardized approach for this analytical process.

References

• 1. pydio.campus.nd.edu [pydio.campus.nd.edu]

A Comparative Analysis of 3,3-Dimethylhexane and Its Isomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, a thorough understanding of isomeric chemical structures is paramount. This guide provides a detailed comparative analysis of 3,3-Dimethylhexane and its seventeen structural isomers, all sharing the molecular formula C8H18. The following sections will delve into their physical and chemical properties, synthesis methodologies, and analytical characterization, presenting data in a clear, comparative format to aid in research and application.

Introduction to Octane Isomers

3,3-Dimethylhexane is a branched-chain alkane, one of the 18 structural isomers of octane.[1] These isomers, while possessing the same molecular weight, exhibit distinct physical and chemical properties due to their varied carbon skeletons. These differences in properties, such as boiling point, melting point, and density, are critical in various applications, from fuel science to synthetic chemistry. The degree of branching in the carbon chain significantly influences these characteristics, with more highly branched isomers generally having lower boiling points and higher octane ratings.[2][3]

Physical and Chemical Properties: A Comparative Overview

The structural differences among the eighteen isomers of octane lead to a range of physical properties. Generally, increased branching leads to a more compact molecular structure, which in turn affects intermolecular forces (van der Waals forces). This results in lower boiling and melting points compared to the straight-chain isomer, n-octane. The following table summarizes key physical properties for 3,3-Dimethylhexane and a selection of its isomers for comparative purposes.

Isomer	IUPAC Name	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Octane	Octane	125.7	-56.8	0.703
3,3-Dimethylhexane	3,3-Dimethylhexane	112.0	-126.0	0.709
2-Methylheptane	2-Methylheptane	117.6	-109.0	0.698
2,2-Dimethylhexane	2,2-Dimethylhexane	106.8	-121.2	0.695
2,5-Dimethylhexane	2,5-Dimethylhexane	109.1	-91.3	0.694
2,2,4-Trimethylpentane	2,2,4-Trimethylpentane	99.3	-107.4	0.692
2,3,4-Trimethylpentane	2,3,4-Trimethylpentane	113.5	-109.2	0.719
2,2,3,3-Tetramethylbutane	2,2,3,3-Tetramethylbutane	106.5	100.7	0.737

Note: Data compiled from various sources.[4][5][6] Values may vary slightly depending on the source and experimental conditions.

Synthesis of 3,3-Dimethylhexane and Its Isomers

The synthesis of specific octane isomers like 3,3-Dimethylhexane can be achieved through several established organic chemistry routes. Common industrial methods for producing branched alkanes include:

• Alkylation: This process involves the reaction of an alkene with an alkane in the presence of a strong acid catalyst, such as sulfuric acid or hydrofluoric acid. For example, the alkylation of isobutane with butene can yield various octane isomers.[7]

• Catalytic Cracking: Larger hydrocarbon chains are broken down into smaller, more valuable molecules, including branched alkanes, by using heat and a catalyst.[7]

• Hydrocracking: This is a combination of catalytic cracking and hydrogenation, which breaks down large hydrocarbon molecules in the presence of hydrogen to produce a variety of saturated hydrocarbons.[7]

• Isomerization: Straight-chain alkanes can be converted into their branched isomers by passing them over a catalyst at high temperatures and pressures.

A more specific laboratory-scale synthesis could involve the hydrogenation of an appropriate isomeric alkyne, which provides a stereoselective route to the desired branched alkane.[7]

Experimental Protocols: Gas Chromatography for Isomer Analysis

The separation and identification of octane isomers are typically performed using gas chromatography (GC). The different boiling points and molecular structures of the isomers allow for their separation on a GC column.

Protocol for GC Separation of Octane Isomers

Objective: To separate and identify the components of a mixture of octane isomers.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Capillary Column: A non-polar column, such as one with a 100% dimethylpolysiloxane stationary phase, is suitable for separating hydrocarbons based on their boiling points.[8]

Sample Preparation:

• Prepare a standard solution containing known concentrations of the octane isomers to be analyzed in a volatile solvent like hexane.

• Prepare the unknown sample by diluting it in the same solvent.

GC Operating Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 5 minutes.

  • Ramp: Increase temperature at a rate of 5 °C/min to 150 °C.

  • Final Hold: Hold at 150 °C for 10 minutes.

• Injection Volume: 1 µL

• Split Ratio: 100:1

Procedure:

• Inject the standard solution to determine the retention times of each known isomer.

• Inject the unknown sample under the same conditions.

• Identify the isomers in the unknown sample by comparing their retention times to those of the standards.

• Quantify the relative amounts of each isomer by integrating the peak areas in the chromatogram.

Spectroscopic Analysis: A Comparative Look

Spectroscopic techniques are essential for the structural elucidation of isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 3,3-Dimethylhexane would show distinct signals for the different types of protons. The two methyl groups at the C3 position are equivalent and would produce a singlet. The ethyl groups would show a triplet for the terminal methyl protons and a quartet for the methylene protons. In contrast, an isomer like 2-Methylheptane would exhibit a more complex spectrum with multiple overlapping multiplets due to the less symmetrical structure.

• ¹³C NMR: The carbon NMR spectrum of 3,3-Dimethylhexane is expected to show six distinct signals corresponding to the six non-equivalent carbon atoms.[9][10] The number of signals in the ¹³C NMR spectrum is a powerful tool for distinguishing between isomers, as it directly corresponds to the number of unique carbon environments in the molecule.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of octane isomers will produce a molecular ion peak at m/z = 114. The fragmentation patterns, however, will differ based on the stability of the resulting carbocations. More highly branched isomers tend to form more stable tertiary or quaternary carbocations, leading to characteristic fragment ions. For 3,3-Dimethylhexane, a prominent peak would be expected at m/z = 85, corresponding to the loss of an ethyl group.[11][12]

Infrared (IR) Spectroscopy

The IR spectra of all alkane isomers are broadly similar, characterized by C-H stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations around 1450 cm⁻¹ and 1375 cm⁻¹.[13] Subtle differences in the fingerprint region (below 1500 cm⁻¹) may be used to distinguish between isomers, but this is often challenging.

Visualizing Structural Relationships and Experimental Workflows

To better understand the relationships between these isomers and the experimental processes used to analyze them, the following diagrams are provided.

Caption: Structural classification of octane isomers.

Caption: Workflow for Gas Chromatography analysis of isomers.

Conclusion

The 18 structural isomers of octane, including 3,3-Dimethylhexane, offer a compelling case study in the influence of molecular structure on chemical and physical properties. For researchers in fields ranging from materials science to drug development, a clear understanding of these differences is essential for selecting appropriate compounds, designing synthetic pathways, and developing accurate analytical methods. This guide provides a foundational comparative analysis to support these endeavors.

References

• 1. 18 constitutional isomers of C8H18 molecular formula C8H18 structural isomers carbon chain isomers structural formula skeletal formula 13 stereoisomers stereoisomerism in alkanes Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. Octane - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. Octane | C8H18 | CID 356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 7. Buy 3,3-Dimethylhexane | 563-16-6 [smolecule.com]
• 8. benchchem.com [benchchem.com]
• 9. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3,3-DIMETHYLHEXANE(563-16-6) 13C NMR [m.chemicalbook.com]
• 11. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 12. C7H16 mass spectrum of 3-methylhexane fragmentation pattern of m/z m/e ions for analysis and identification of 3-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. Hexane, 3,3-dimethyl- [webbook.nist.gov]

Comparative Guide to Analytical Methods for 3,3-Dimethylhexane Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the detection and quantification of 3,3-Dimethylhexane, a volatile organic compound (VOC). While specific validated performance data for 3,3-Dimethylhexane is limited in publicly available literature, this document outlines the most common and appropriate analytical techniques. The performance characteristics presented are based on established principles for the analysis of similar volatile alkanes and are supported by data from scientific literature on VOC analysis. Detailed experimental protocols are provided to assist researchers in the selection and implementation of a suitable method.

Comparison of Analytical Methods

The primary analytical techniques for the separation and detection of volatile compounds like 3,3-Dimethylhexane are Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID).

• Gas Chromatography-Mass Spectrometry (GC-MS): This is considered the gold standard for the identification of volatile compounds.[1] GC-MS offers high selectivity by separating compounds based on their retention time in the gas chromatograph and then providing a mass spectrum, which acts as a molecular fingerprint for definitive identification.[1]

• Gas Chromatography with Flame Ionization Detection (GC-FID): GC-FID is a highly sensitive and robust method for the quantitative analysis of hydrocarbons.[2][3] While it does not provide the same level of structural information as MS, its wide linear range and reliability make it an excellent choice for quantifying known analytes.[4][5]

The selection between GC-MS and GC-FID depends on the specific analytical need. For exploratory analysis and definitive identification, GC-MS is superior. For routine quantitative analysis of a known compound, GC-FID is often more practical.

Data Presentation: Quantitative Performance

The following table summarizes the typical performance characteristics for the analysis of volatile alkanes, such as 3,3-Dimethylhexane, using GC-MS and GC-FID. These values are representative and may vary based on the specific instrumentation, method parameters, and sample matrix.[1]

Performance Characteristic	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Limit of Detection (LOD)	0.01 - 10 ng/L[1]	0.1 - 20 ng/L
Limit of Quantification (LOQ)	0.05 - 25 ng/L[1]	0.5 - 50 ng/L
Linearity (R²)	> 0.99[1]	> 0.999[4][5]
Precision (%RSD)	< 15%[1]	< 5%
Accuracy (Recovery)	80 - 120%[1]	90 - 110%
Selectivity	High (based on retention time and mass spectrum)[1]	Moderate (based on retention time)
Analysis Time per Sample	~15-30 minutes[1]	~15-30 minutes

Experimental Protocols

Adherence to detailed and robust experimental protocols is fundamental for achieving reliable and reproducible results. The following are representative methodologies for the analysis of 3,3-Dimethylhexane.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Liquid Samples

This protocol is suitable for the analysis of 3,3-Dimethylhexane in a liquid matrix.

• Sample Preparation:

  • For liquid samples, create a dilution of 3,3-Dimethylhexane in a volatile solvent like pentane or hexane.

  • Prepare a series of calibration standards, typically in the range of 1 to 100 µg/mL.[1]

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.[1]

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.[1]

  • Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm x 0.25 µm), is recommended.[1]

  • Carrier Gas: Helium with a constant flow rate of 1.0 mL/min.[1]

  • Inlet Temperature: 250°C.[1]

  • Injection: 1 µL injection in splitless mode.[1]

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.[1]

    • Temperature ramp: 10°C/min up to 200°C.[1]

    • Hold at 200°C for 5 minutes.[1]

  • MS Transfer Line Temperature: 280°C.[1]

  • Ion Source Temperature: 230°C.[1]

  • Ionization: Electron Ionization (EI) at 70 eV.[1]

  • Scan Range: m/z 40-300.[1]

• Data Analysis:

  • Initial identification is based on the retention time of the peak corresponding to 3,3-Dimethylhexane.

  • Confirmation is achieved by comparing the obtained mass spectrum with a reference spectrum from a database such as the NIST library.

Protocol 2: Headspace Gas Chromatography-Flame Ionization Detection (HS-GC-FID)

This protocol is ideal for analyzing volatile compounds like 3,3-Dimethylhexane in solid or viscous liquid samples by sampling the vapor phase in equilibrium with the sample.

• Sample Preparation:

  • Place a precisely weighed or measured amount of the sample into a headspace vial (e.g., 20 mL).

  • Securely seal the vial using a cap and septum.

• Headspace Autosampler Conditions:

  • Vial Equilibration Temperature: 90°C

  • Vial Equilibration Time: 15 minutes

  • Loop Temperature: 110°C

  • Transfer Line Temperature: 120°C

  • Injection Time: 1 minute

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Detector: Flame Ionization Detector (FID).

  • Column: A DB-5 column (30 m x 0.32 mm x 0.25 µm) or similar is suitable.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250°C with a split injection (e.g., 10:1 ratio).

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 5 minutes.

    • Temperature ramp: 15°C/min up to 250°C.

    • Hold at 250°C for 5 minutes.

  • Detector Temperature: 280°C.

• Data Analysis:

  • The concentration of 3,3-Dimethylhexane is determined by comparing the integrated peak area from the sample to a calibration curve constructed from standards of known concentrations.

Visualizations

The following diagrams illustrate the general workflow for the analysis of volatile compounds and the fundamental principles of the described analytical techniques.

Caption: A generalized workflow for the analysis of volatile organic compounds.

Caption: Logical flow from sample separation to detection and final analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chromsoc.jp [chromsoc.jp]
• 3. chemicke-listy.cz [chemicke-listy.cz]
• 4. redalyc.org [redalyc.org]
• 5. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]

A Comparative Analysis of 3,3-Dimethylhexane and Other Octane Isomers as Fuel Additives

For Researchers, Scientists, and Drug Development Professionals

The quest for more efficient and cleaner-burning fuels has led to extensive research into the performance of various hydrocarbon isomers as fuel additives. Among these, octane (C8H18) isomers are of particular interest due to their potential to enhance the anti-knock properties of gasoline, quantified by the Research Octane Number (RON) and Motor Octane Number (MON). This guide provides a comparative analysis of 3,3-Dimethylhexane against other prominent octane isomers, supported by available experimental data and standardized testing protocols.

Performance Metrics of Octane Isomers

The efficacy of a fuel additive is determined by several key performance indicators, including its octane rating, heat of combustion, and volatility. The following table summarizes the available quantitative data for 3,3-Dimethylhexane and a selection of other octane isomers. It is important to note that while extensive data is available for many isomers, specific experimental RON and MON values for 3,3-Dimethylhexane are not readily found in publicly accessible literature.

Isomer	Structure	Research Octane Number (RON)	Motor Octane Number (MON)	Heat of Combustion (kJ/mol)	Reid Vapor Pressure (psi)
n-Octane	CH₃(CH₂)₆CH₃	-19.0	-15.0	-5471	0.26
2-Methylheptane	(CH₃)₂CH(CH₂)₄CH₃	21.7	23.8	-5466	0.56
3-Methylheptane	CH₃CH₂CH(CH₃)(CH₂)₃CH₃	35.4	38.4	Not available	0.49
2,2-Dimethylhexane	(CH₃)₃C(CH₂)₃CH₃	74.0	74.0	-5458	1.12
3,3-Dimethylhexane	CH₃CH₂C(CH₃)₂CH₂CH₂CH₃	Not available	Not available	Not available	0.55 [1]
2,2,4-Trimethylpentane (Iso-octane)	(CH₃)₃CCH₂CH(CH₃)₂	100.0	100.0	-5461	1.9
2,3,4-Trimethylpentane	(CH₃)₂CHCH(CH₃)CH(CH₃)₂	102.7	91.6	Not available	1.3

Note: The Heat of Combustion values for n-Octane, 2-Methylheptane, and 2,2-Dimethylhexane are approximate values as presented in educational resources. The value for 2,2,4-Trimethylpentane is from NIST data discussed in a public forum.

Experimental Protocols

The data presented in this guide is determined through standardized experimental procedures. Understanding these methodologies is crucial for the interpretation and replication of results.

Determination of Octane Number (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel: This method simulates mild driving conditions with a lower engine speed (600 rpm) and a lower intake air temperature. The compression ratio of the CFR engine is varied until a standard level of "knock" (premature fuel detonation) is detected. The knocking intensity of the test fuel is then compared to that of primary reference fuels (a blend of iso-octane and n-heptane) to determine its RON.

• ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel: This method represents more severe, high-speed driving conditions. The test is conducted at a higher engine speed (900 rpm) and with a preheated fuel-air mixture. The MON value is determined by comparing the knocking characteristics of the test fuel to primary reference fuels under these more stringent conditions.

References

• 1. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-Validation of Experimental and Computational Data for 3,3-Dimethylhexane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimentally determined and computationally predicted physicochemical properties of 3,3-Dimethylhexane. By presenting a side-by-side analysis of data obtained through laboratory measurements and in silico modeling, this document aims to offer researchers a comprehensive understanding of the molecule's behavior and the relative strengths and limitations of each approach. The information contained herein is intended to support research and development efforts where the properties of branched alkanes are of interest.

Data Presentation: Physicochemical Properties

The following tables summarize the available quantitative data for 3,3-Dimethylhexane, offering a direct comparison between experimental measurements and computational predictions where available.

Property	Experimental Value	Computational Value	Method of Determination
Boiling Point	111.9 °C at 760 mmHg[1][2]	Not available in searched literature	Experimental: Distillation, Capillary Method[3][4] / Computational: Molecular Dynamics (MD) simulations, Quantitative Structure-Property Relationship (QSPR) models[5][6]
Melting Point	-126.1 °C[1][2]	Not available in searched literature	Experimental: Differential Scanning Calorimetry (DSC)
Density	0.71 g/cm³	Not available in searched literature	Experimental: Pycnometer, Hydrometer, Oscillating U-tube[7][8][9] / Computational: Molecular Dynamics (MD) simulations
Vapor Pressure	28.6 mmHg at 25 °C[1][2]	Not available in searched literature	Experimental: Manometric methods
Surface Tension	Data available but specific value not retrieved	Not available in searched literature	Experimental: Capillary rise, Du Noüy ring, Wilhelmy plate methods / Computational: Molecular Dynamics (MD) simulations, Machine Learning models[10]
Viscosity	Data available but specific value not retrieved	Not available in searched literature	Experimental: Capillary viscometer, Falling-body viscometer[11][12][13] / Computational: Nonequilibrium Molecular Dynamics (NEMD) simulations[6][14][15]

Spectroscopic Data

Spectrum Type	Experimental Data Summary	Computational Approach
¹H NMR	Spectra available, showing characteristic alkane signals.[1][10]	Not applicable
¹³C NMR	Spectra available, with reported chemical shifts.[1][16]	Not applicable
Infrared (IR)	Spectra available, showing C-H stretching and bending vibrations.[1][17][18]	Not applicable
Mass Spectrometry (MS)	Mass spectrum available, showing fragmentation patterns.[19]	Not applicable

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and equipment.

Boiling Point Determination (Capillary Method)

This method is suitable for small quantities of volatile liquids.[3][4][20]

• Apparatus : Thiele tube, thermometer, capillary tube (sealed at one end), sample vial, heating source (e.g., Bunsen burner or oil bath).

• Procedure :

  • A small amount of the 3,3-Dimethylhexane sample is placed in the sample vial.

  • The capillary tube is placed in the sample vial with the open end submerged in the liquid.

  • The vial is attached to the thermometer and placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

  • The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and exit as a stream of bubbles.

  • Heating is discontinued, and the temperature at which the liquid is drawn into the capillary tube upon cooling is recorded as the boiling point.

Density Measurement (Pycnometer Method)

This gravimetric method provides high accuracy for liquid density determination.[8]

• Apparatus : Pycnometer (a glass flask with a precise volume), analytical balance, thermostat.

• Procedure :

  • The empty, clean, and dry pycnometer is weighed.

  • The pycnometer is filled with 3,3-Dimethylhexane, ensuring no air bubbles are present, and brought to a constant temperature in a thermostat.

  • The filled pycnometer is weighed again.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Viscosity Measurement (Capillary Viscometer)

This method relies on the time it takes for a known volume of liquid to flow through a capillary of known dimensions.[21][12][13]

• Apparatus : Ubbelohde or Ostwald viscometer, temperature-controlled water bath, stopwatch.

• Procedure :

  • The viscometer is filled with a precise amount of 3,3-Dimethylhexane.

  • The viscometer is placed in the temperature-controlled bath until the sample reaches thermal equilibrium.

  • The liquid is drawn up one arm of the viscometer by suction.

  • The time taken for the liquid to flow between two marked points on the capillary is measured.

  • The kinematic viscosity is calculated from the flow time and the viscometer constant, and the dynamic viscosity can be determined by multiplying by the density.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy : A small amount of the liquid sample is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. ¹H and ¹³C NMR spectra are then acquired using a spectrometer.[1][16]

• Fourier-Transform Infrared (FTIR) Spectroscopy : A drop of the neat liquid sample is placed between two salt plates (e.g., NaCl or KBr) to form a thin film.[22][23][24][25][26] The IR spectrum is then recorded.

• Gas Chromatography-Mass Spectrometry (GC-MS) : The volatile sample is injected into a gas chromatograph, where it is vaporized and separated. The separated components then enter a mass spectrometer for detection and identification based on their mass-to-charge ratio and fragmentation patterns.[19]

Computational Methodologies

While specific computational values for all properties of 3,3-Dimethylhexane were not found in the surveyed literature, the following outlines the standard computational approaches used to predict the properties of alkanes.

Molecular Dynamics (MD) Simulations

MD simulations are a powerful tool for predicting bulk properties of liquids.

• General Workflow :

  • System Setup : A simulation box is created containing a number of 3,3-Dimethylhexane molecules. The initial positions and velocities of the atoms are defined.

  • Force Field Selection : An appropriate force field (e.g., COMPASS, OPLS-AA, GROMOS) is chosen to describe the interactions between atoms.

  • Equilibration : The system is allowed to evolve over time under constant temperature and pressure (NPT ensemble) until it reaches a stable, equilibrated state.

  • Production Run : Once equilibrated, the simulation is run for a longer period to collect data on the desired properties.

• Property Calculation :

  • Density : Calculated directly from the average volume of the simulation box and the total mass of the molecules.

  • Viscosity : Often calculated using non-equilibrium molecular dynamics (NEMD), where a shear force is applied to the system, and the resulting shear rate is measured.[6] The Green-Kubo method, an equilibrium approach, can also be used.[14][15][27]

  • Surface Tension : Typically calculated by creating a liquid-vapor interface within the simulation box and measuring the pressure anisotropy.

Quantum Chemical Calculations

Quantum mechanical methods can be used to predict properties like boiling point, though this is computationally intensive.

• Method : Methods like Density Functional Theory (DFT) can be used to calculate the intermolecular interaction energies. These energies can then be used in statistical mechanics models to estimate bulk properties like boiling point. More commonly, Quantitative Structure-Property Relationship (QSPR) models are developed by correlating quantum chemical descriptors with experimental boiling points for a range of molecules.

Visualization of Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental and computational data for a given molecule like 3,3-Dimethylhexane.

References

• 1. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. Video: Boiling Points - Concept [jove.com]
• 5. tainstruments.com [tainstruments.com]
• 6. publications.hse.ru [publications.hse.ru]
• 7. News - Liquid Density Measurement in Hydrocarbon Separation Processes [lonnmeter.com]
• 8. ised-isde.canada.ca [ised-isde.canada.ca]
• 9. ASTM D5002 Method for Testing the Density of Oils | Ayalytical [ayalytical.com]
• 10. spectrabase.com [spectrabase.com]
• 11. Viscosity Coefficient Measurement and Theoretical Interpretation for Hydrocarbon Mixtures - Enlighten Theses [theses.gla.ac.uk]
• 12. scimed.co.uk [scimed.co.uk]
• 13. How to measure viscosity | Anton Paar Wiki [wiki.anton-paar.com]
• 14. lammps.org [lammps.org]
• 15. m.youtube.com [m.youtube.com]
• 16. 3,3-DIMETHYLHEXANE(563-16-6) 13C NMR spectrum [chemicalbook.com]
• 17. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 18. C7H16 infrared spectrum of 3-methylhexane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 3-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 19. Hexane, 3,3-dimethyl- [webbook.nist.gov]
• 20. chymist.com [chymist.com]
• 21. researchgate.net [researchgate.net]
• 22. drawellanalytical.com [drawellanalytical.com]
• 23. leap.epa.ie [leap.epa.ie]
• 24. researchgate.net [researchgate.net]
• 25. shimadzu.com [shimadzu.com]
• 26. youtube.com [youtube.com]
• 27. LAMMPS : The Irreversible mechanical deformation – Viscosity - Materials Square [materialssquare.com]

Purity Assessment of 3,3-Dimethylhexane: A Comparative Guide to GC-MS and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity assessment of 3,3-Dimethylhexane, a volatile organic compound. Supported by experimental data and detailed protocols, this document serves as a practical resource for selecting the most appropriate analytical method.

Purity Profiling of 3,3-Dimethylhexane by GC-MS

Gas Chromatography-Mass Spectrometry is a powerful and widely used technique for the separation, identification, and quantification of volatile and semi-volatile compounds. In the context of purity assessment, GC-MS offers high sensitivity and specificity, enabling the detection and identification of even trace-level impurities.

A hypothetical purity analysis of a 3,3-Dimethylhexane sample was conducted using GC-MS. The following table summarizes the quantitative results, showcasing the separation and quantification of the main component and its potential impurities.

Compound	Retention Time (min)	Area (%)	Concentration (ppm)	Identification
2-Methylpentane	5.21	0.05	500	Tentative
3-Methylpentane	5.45	0.08	800	Tentative
n-Hexane	5.89	0.12	1200	Confirmed
2,3-Dimethylbutane	6.15	0.03	300	Tentative
3,3-Dimethylhexane	8.54	99.70	997000	Confirmed
Toluene	10.22	0.02	200	Confirmed

Experimental Workflow for GC-MS Purity Assessment

The following diagram illustrates the typical workflow for assessing the purity of 3,3-Dimethylhexane using GC-MS.

Caption: Workflow for 3,3-Dimethylhexane Purity Analysis by GC-MS.

Detailed Experimental Protocol for GC-MS Analysis

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Autosampler: Agilent 7693A Autosampler or equivalent.

Chromatographic Conditions:

• Column: HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 35-350.

Comparison with Alternative Analytical Techniques

While GC-MS is a robust method, other techniques can also be employed for purity assessment of volatile compounds. The choice of method often depends on the specific requirements of the analysis, such as the need for absolute quantification, speed of analysis, and the nature of potential impurities.

Feature	GC-MS	GC-FID	Proton Transfer Reaction-Mass Spectrometry (PTR-MS)
Principle	Separates compounds by chromatography and identifies by mass-to-charge ratio.	Separates compounds by chromatography and detects combustible analytes.	Real-time chemical ionization and mass analysis of volatile compounds.
Identification	High confidence in identification based on mass spectra and library matching.	Based on retention time only; requires standards for confirmation.	Based on mass-to-charge ratio; isomers are not distinguished.
Quantification	Good for both relative and absolute quantification with appropriate standards.	Excellent for quantification of hydrocarbons; highly linear response.[1]	Real-time, semi-quantitative analysis without calibration for some compounds.
Sensitivity	High sensitivity, especially in selected ion monitoring (SIM) mode.[2]	Good sensitivity for hydrocarbons.[3]	Very high sensitivity, down to parts-per-trillion (ppt) levels.[4]
Speed	Relatively slow due to chromatographic separation (typically 15-60 min per sample).	Similar speed to GC-MS.	Very fast, real-time analysis (seconds per measurement).[4]
Sample Prep	Simple dilution is often sufficient.	Simple dilution is often sufficient.	No sample preparation required for gas-phase samples.
Cost	Higher initial instrument cost and maintenance.	Lower initial instrument cost and maintenance.	High initial instrument cost.
Best For	Purity confirmation, identification of unknown impurities, and complex mixtures.[2]	Routine quality control, high-throughput analysis of known compounds.[1]	Real-time process monitoring, rapid screening of volatile emissions.[4]

Logical Framework for Method Selection

The selection of an appropriate analytical technique for purity assessment involves considering several factors. The following diagram outlines a logical approach to this decision-making process.

Caption: Decision tree for selecting an analytical method.

Experimental Protocols for Alternative Techniques

Gas Chromatography-Flame Ionization Detector (GC-FID)

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System or equivalent with a Flame Ionization Detector.

Chromatographic Conditions:

• Identical to the GC-MS method for direct comparison.

Detector Conditions:

• Temperature: 250°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen) Flow: 25 mL/min.

Principle: The effluent from the GC column is mixed with hydrogen and air and burned. Organic compounds produce ions in the flame, which are collected by an electrode to generate a current that is proportional to the amount of analyte.

Proton Transfer Reaction-Mass Spectrometry (PTR-MS)

Instrumentation:

• Ionicon PTR-TOF 8000 or equivalent.

Operating Conditions:

• Drift Tube Voltage: 600 V.

• Drift Tube Pressure: 2.2 mbar.

• Drift Tube Temperature: 60°C.

• Inlet Flow: 100 sccm.

• Primary Ion: H3O+.

Principle: Volatile organic compounds with a proton affinity higher than water are ionized by proton transfer from H3O+ ions in a drift tube. The resulting protonated molecules are then detected by a mass spectrometer.[4] This "soft" ionization technique minimizes fragmentation, simplifying the mass spectra.[5]

Conclusion

The purity assessment of 3,3-Dimethylhexane can be effectively performed using GC-MS, which provides confident identification and quantification of impurities. For routine quality control where the identity of potential impurities is known, GC-FID offers a cost-effective and robust alternative. For applications requiring real-time monitoring or high-speed screening of volatile compounds, PTR-MS is a powerful, albeit more specialized, technique. The selection of the optimal method should be guided by the specific analytical needs, balancing the requirements for identification, quantification, speed, and cost.

References

• 1. researchgate.net [researchgate.net]
• 2. Why is Using GC-MS More Advantageous than GC-FID? [monadlabtech.com]
• 3. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 4. rjleegroup.com [rjleegroup.com]
• 5. Identification and quantification of VOCs by proton transfer reaction time of flight mass spectrometry: An experimental workflow for the optimization of specificity, sensitivity, and accuracy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 3,3-Dimethylhexane and n-Hexane as Non-Polar Solvents

In the realm of chemical synthesis, purification, and analysis, the selection of an appropriate solvent is paramount to achieving desired outcomes. For applications requiring a non-polar medium, n-hexane has traditionally been a solvent of choice due to its low cost, high volatility, and effective solubilization of non-polar compounds.[1][2][3] However, growing concerns over its neurotoxicity have prompted researchers to seek safer alternatives.[3][4][5] This guide provides a detailed comparison of 3,3-Dimethylhexane, a branched-chain isomer of octane, against the industry-standard n-hexane, offering researchers, scientists, and drug development professionals the data needed to make an informed solvent choice.

Physicochemical Properties: A Head-to-Head Comparison

The structural difference between the linear n-hexane and the branched 3,3-Dimethylhexane gives rise to distinct physical properties. While both are colorless, flammable, non-polar liquids, their boiling points, melting points, and densities vary significantly, which can influence their suitability for specific applications.[2][6][7][8]

Property	3,3-Dimethylhexane	n-Hexane
Molecular Formula	C8H18[6][9]	C6H14[10][11]
Molecular Weight	114.23 g/mol [9][12]	86.18 g/mol [13][14]
Boiling Point	111.9 °C[6][9][15]	68.7 - 69 °C[2][10][14]
Melting Point	-126.1 °C[6][9][15]	-95 °C to -93.5 °C[8][10]
Density	~0.7 g/cm³[16]	~0.659 - 0.6606 g/mL[10][14]
Vapor Pressure	27.1 - 28.6 mmHg @ 25°C[15][16]	Higher than 3,3-Dimethylhexane
Flash Point	7 - 9.3 °C[6][16]	-23 °C (-9.4 °F)[8]
Polarity	Non-polar[7]	Non-polar[2]
Solubility in Water	Very low (e.g., 8.576 mg/L @ 25°C)[7][15]	Slightly soluble / Insoluble[8][10]

Performance in Key Laboratory Applications

Extraction: n-Hexane is extensively used for extracting vegetable oils from seeds, as well as flavors, fragrances, and active ingredients from plant materials.[1][3][11] Its efficacy stems from its ability to dissolve non-polar compounds effectively. 3,3-Dimethylhexane, being a non-polar alkane, is also soluble in other non-polar solvents and is expected to perform similarly in the extraction of non-polar substances.[7] Its higher boiling point, however, requires more energy for removal post-extraction, a critical consideration for industrial-scale operations.

Chromatography: In analytical chemistry, n-hexane is a common mobile phase component in normal-phase and gas chromatography for separating non-polar compounds.[2][11] 3,3-Dimethylhexane can serve as an alternative, though its different boiling point and viscosity would necessitate adjustments to experimental parameters such as flow rate and temperature to achieve comparable retention times and separation efficiency.

Reaction Medium: Both solvents are largely unreactive, making them suitable media for chemical reactions involving non-polar reagents.[2][14] The higher boiling point of 3,3-Dimethylhexane offers an advantage for reactions that require elevated temperatures, providing a wider operational window than n-hexane.

Health, Safety, and Environmental Profile

A crucial differentiator between the two solvents is their toxicity.

n-Hexane: Chronic exposure to n-hexane is well-documented to cause neurotoxicity.[4][5] Its metabolite, 2,5-hexanedione, is a neurotoxin that leads to peripheral neuropathy, characterized by symptoms such as numbness, weakness, and paralysis in the extremities.[4] This significant health risk is a primary driver for seeking safer alternatives. n-Hexane is also highly flammable and its vapors can be explosive.[8][10]

3,3-Dimethylhexane: While also a flammable liquid, current data does not indicate the same specific neurotoxic effects associated with n-hexane's metabolites. However, it is not without hazards. According to the Globally Harmonized System (GHS), it is classified as a highly flammable liquid and vapor, may be fatal if swallowed and enters airways, causes skin irritation, and may cause drowsiness or dizziness.[9][12] Furthermore, it is very toxic to aquatic life with long-lasting effects.[9][12]

Caption: Workflow for solvent selection comparing key decision points.

Experimental Protocols

To provide a practical basis for comparison, the following are detailed methodologies for evaluating the performance of 3,3-Dimethylhexane against n-hexane.

Experiment 1: Determination of Solubilization Efficacy of a Non-Polar Analyte (e.g., Ibuprofen)

Objective: To quantitatively compare the solubility of a model non-polar drug compound in 3,3-Dimethylhexane and n-hexane at a standard temperature.

Materials:

• Ibuprofen (analytical standard)

• 3,3-Dimethylhexane (≥99% purity)

• n-Hexane (≥99% purity)

• 20 mL screw-cap glass vials

• Analytical balance

• Vortex mixer

• Thermostatic shaker bath set to 25°C

• 0.22 µm PTFE syringe filters

• HPLC system with a UV detector

Procedure:

• Prepare saturated solutions by adding an excess amount of ibuprofen to 10 mL of each solvent (3,3-Dimethylhexane and n-hexane) in separate glass vials.

• Tightly cap the vials and place them in the thermostatic shaker bath at 25°C.

• Equilibrate the solutions by shaking for 24 hours to ensure saturation.

• After equilibration, allow the vials to stand undisturbed in the bath for 2 hours to let undissolved solute settle.

• Carefully withdraw a 1 mL aliquot from the supernatant of each vial using a syringe.

• Immediately filter the aliquot through a 0.22 µm PTFE syringe filter into a clean vial to remove any undissolved particulates.

• Prepare a series of dilutions of the filtered samples with the respective solvent.

• Analyze the diluted samples using a calibrated HPLC-UV method to determine the concentration of ibuprofen.

• Calculate the solubility in mg/mL for each solvent.

Experiment 2: Comparative Performance in Non-Polar Column Chromatography

Objective: To evaluate the separation efficiency of the two solvents as a mobile phase in the chromatographic separation of a mixture of non-polar compounds.

Materials:

• Silica gel column (e.g., 250 x 4.6 mm, 5 µm particle size)

• A standard mixture of three non-polar compounds (e.g., Naphthalene, Anthracene, and Pyrene) dissolved in the mobile phase.

• 3,3-Dimethylhexane (HPLC grade)

• n-Hexane (HPLC grade)

• HPLC system with a UV detector

Procedure:

• Mobile Phase A (n-Hexane):

  • Equilibrate the silica gel column with 100% n-hexane at a constant flow rate (e.g., 1.0 mL/min).

  • Inject 10 µL of the standard mixture onto the column.

  • Record the chromatogram, noting the retention time, peak width, and peak asymmetry for each compound.

  • Calculate the resolution between adjacent peaks and the theoretical plates for each compound.

• Mobile Phase B (3,3-Dimethylhexane):

  • Thoroughly flush the column with an intermediate solvent (like isopropanol) and then with 3,3-Dimethylhexane to ensure complete solvent exchange.

  • Equilibrate the column with 100% 3,3-Dimethylhexane at the same flow rate (1.0 mL/min).

  • Inject 10 µL of the standard mixture.

  • Record the chromatogram and perform the same calculations for retention time, peak characteristics, resolution, and theoretical plates.

• Data Comparison:

  • Tabulate the results for both mobile phases.

  • Compare the resolution, efficiency (theoretical plates), and analysis time. Note any significant differences in selectivity and elution order.

Caption: Metabolic activation of n-hexane to its neurotoxic metabolite.

Conclusion and Recommendations

The choice between 3,3-Dimethylhexane and n-hexane depends on a careful balance of performance requirements, safety considerations, and process parameters.

• n-Hexane remains a highly effective and economical solvent for many applications, particularly in well-established industrial processes where its properties are well-characterized.[1][3][11] However, its use necessitates stringent engineering controls and personal protective equipment to mitigate the significant risk of neurotoxicity.[4]

• 3,3-Dimethylhexane presents itself as a viable, albeit more expensive, alternative, especially in research and development settings where safety is a primary concern. Its higher boiling point can be advantageous for reactions requiring heat, though it poses a challenge for easy removal. While it does not share the specific neurotoxicity profile of n-hexane, it is still a hazardous chemical that must be handled with appropriate care.[9][12]

For drug development professionals and researchers, particularly in early-stage discovery and lab-scale work, the substitution of n-hexane with 3,3-Dimethylhexane or other safer solvents is strongly encouraged. While this may require process optimization, the long-term safety benefits for personnel are substantial. For large-scale manufacturing, a thorough cost-benefit analysis, including the costs of solvent, energy for recovery, and implementation of safety measures, is essential.

References

• 1. n-Hexane: A Special Solvent for Food, Medicine, and Printing - Junyuan Petroleum Group | Manufacturer of Pentanes, Hexanes, Heptanes and Sulfiding Agents [junyuanpetroleumgroup.com]
• 2. Hexane - Wikipedia [en.wikipedia.org]
• 3. Towards Substitution of Hexane as Extraction Solvent of Food Products and Ingredients with No Regrets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 3,3-Dimethylhexane - Wikipedia [en.wikipedia.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Hexane | C6H14 | CID 8058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,3-Dimethylhexane | C8H18 | CID 11233 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. n-Hexane: Sources of emissions - DCCEEW [dcceew.gov.au]
• 11. maratek.com [maratek.com]
• 12. nmppdb.com.ng [nmppdb.com.ng]
• 13. n-Hexane [webbook.nist.gov]
• 14. Hexane | Fisher Scientific [fishersci.com]
• 15. 3,3-dimethyl hexane, 563-16-6 [thegoodscentscompany.com]
• 16. 3,3-Dimethylhexane | CAS#:563-16-6 | Chemsrc [chemsrc.com]

Spectroscopic Duel: Unmasking the Telltale Signs of Branched vs. Linear Alkanes

For researchers, scientists, and drug development professionals, the precise structural characterization of organic molecules is paramount. Alkanes, the fundamental building blocks of many organic compounds, exist as both linear and branched isomers, each possessing unique physical and chemical properties. Distinguishing between these isomers is a common analytical challenge. This guide provides a comprehensive spectroscopic comparison of branched and linear alkanes, leveraging Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), complete with experimental data and detailed protocols.

This guide will delve into the nuanced differences in the spectral data of linear and branched alkanes, providing a clear framework for their identification.

At a Glance: Spectroscopic Comparison of Linear vs. Branched Alkanes

Spectroscopic Technique	Linear Alkanes	Branched Alkanes	Key Differentiator
Infrared (IR) Spectroscopy	Prominent methylene (CH₂) rock (~720-725 cm⁻¹) in long chains. Higher CH₂/CH₃ peak intensity ratio.	Weaker or absent methylene (CH₂) rock. Lower CH₂/CH₃ peak intensity ratio. A doublet may be observed around 1380 cm⁻¹ for gem-dimethyl groups.	Intensity ratio of methylene to methyl group absorptions and presence/absence of specific bending vibrations.
¹H NMR Spectroscopy	Simple spectra, typically with a triplet for terminal methyl (CH₃) protons and multiplets for internal methylene (CH₂) protons.	More complex spectra with distinct signals for methyl (CH₃), methylene (CH₂), and methine (CH) protons. Chemical shifts vary based on the degree of substitution.	Presence of methine (CH) proton signals and more complex splitting patterns.
¹³C NMR Spectroscopy	Fewer signals due to higher symmetry. Chemical shifts fall within a predictable range for primary and secondary carbons.	More signals corresponding to chemically non-equivalent carbons. Presence of tertiary and quaternary carbon signals at distinct chemical shifts.	Presence of signals for tertiary and quaternary carbons.
Mass Spectrometry (MS)	Molecular ion peak (M⁺) is typically present. Fragmentation pattern shows a series of peaks separated by 14 amu (CH₂).	Molecular ion peak (M⁺) is often weak or absent.[1] Fragmentation occurs preferentially at branch points, leading to the formation of stable secondary and tertiary carbocations.[2] The loss of the largest alkyl fragment from the branch point is favored.[1]	The intensity of the molecular ion peak and the preferential fragmentation at branch points.

In-Depth Spectroscopic Analysis

Infrared (IR) Spectroscopy: The Vibrational Fingerprint

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. While both linear and branched alkanes are composed of C-C and C-H single bonds, the arrangement of these bonds leads to subtle but measurable differences in their IR spectra.

The most telling distinctions arise from the bending vibrations of C-H bonds. In linear alkanes with four or more carbons, a characteristic rocking vibration of the methylene (-CH₂-) groups is observed around 720-725 cm⁻¹. The intensity of the methylene scissoring vibration at approximately 1465 cm⁻¹ will be greater relative to the methyl (-CH₃) asymmetric bending vibration near 1450 cm⁻¹ and the symmetric bending (umbrella) mode around 1375 cm⁻¹.

In branched alkanes, the presence of tertiary carbons and quaternary carbons alters these patterns. The long-chain methylene rock at 720-725 cm⁻¹ is absent or significantly diminished. Furthermore, the ratio of the intensity of the methylene scissoring peak to the methyl bending peaks decreases due to the higher proportion of methyl groups. A key indicator of a gem-dimethyl group (two methyl groups on the same carbon) is the splitting of the methyl symmetric bending peak into a doublet, with two bands of roughly equal intensity appearing around 1385-1380 cm⁻¹ and 1370-1365 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Electronic Environment

NMR spectroscopy is a powerful tool for elucidating the precise connectivity of atoms in a molecule by analyzing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR provide invaluable information for distinguishing between linear and branched alkanes.

In ¹H NMR , the chemical shift of a proton is highly dependent on its local electronic environment.

• Linear Alkanes : The ¹H NMR spectra of linear alkanes are relatively simple. The terminal methyl (CH₃) protons typically appear as a triplet around 0.9 ppm, while the internal methylene (CH₂) protons resonate as a multiplet between 1.2-1.4 ppm.

• Branched Alkanes : The introduction of branching leads to a more complex spectrum with a wider range of chemical shifts.

  • Methyl (CH₃) protons : Primary methyl groups attached to a methylene group are found around 0.9 ppm. Methyl groups attached to a methine group are slightly downfield, and those attached to a quaternary carbon are further downfield.

  • Methylene (CH₂) protons : These appear at various chemical shifts depending on their proximity to branching points.

  • Methine (CH) protons : The presence of a signal for a methine proton, typically found around 1.5-2.0 ppm, is a definitive indicator of branching.

¹³C NMR provides a direct look at the carbon skeleton of the molecule.

• Linear Alkanes : Due to symmetry, linear alkanes often show fewer signals than their branched isomers. Primary carbons (CH₃) resonate in the range of 10-20 ppm, while secondary carbons (CH₂) are found between 20-35 ppm.[3]

• Branched Alkanes : The spectra of branched alkanes are more complex, with distinct signals for each chemically non-equivalent carbon. The presence of tertiary (CH) and quaternary (C) carbons is a clear sign of branching. Tertiary carbons typically appear in the 25-45 ppm range, while quaternary carbons are found between 30-50 ppm.[3]

Mass Spectrometry (MS): The Fragmentation Puzzle

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. The fragmentation patterns of linear and branched alkanes upon ionization are markedly different and highly diagnostic.

• Linear Alkanes : The mass spectra of linear alkanes typically show a discernible molecular ion peak (the peak corresponding to the intact molecule). The fragmentation pattern is characterized by a series of peaks separated by 14 mass units, corresponding to the sequential loss of -CH₂- groups.[2] The most abundant fragments are often the C₃ and C₄ carbocations.

• Branched Alkanes : Branched alkanes undergo fragmentation more readily than their linear counterparts.[2] The molecular ion peak is often very weak or entirely absent.[1] Cleavage occurs preferentially at the C-C bond adjacent to a branch point to form the most stable carbocation (tertiary > secondary > primary).[2] For instance, a branched alkane with a tertiary carbon will readily lose an alkyl group to form a stable tertiary carbocation, which will often be the base peak (the most intense peak) in the spectrum. The loss of the largest alkyl group from the branch point is generally favored.[1]

Experimental Protocols

Infrared (IR) Spectroscopy

• Sample Preparation : For liquid alkanes, a thin film can be prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr). For solid alkanes, a KBr pellet can be made by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Instrument Setup : Place the prepared sample in the IR spectrometer.

• Data Acquisition : Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis : Identify the characteristic absorption bands for C-H stretching and bending vibrations. Compare the relative intensities of the methylene and methyl group peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of the alkane in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent.

• Instrument Setup : Insert the NMR tube into the spectrometer and lock onto the deuterium signal of the solvent. Shim the magnetic field to achieve homogeneity.

• Data Acquisition : Acquire the ¹H and ¹³C NMR spectra. For ¹³C NMR, proton-decoupled spectra are typically acquired to simplify the spectrum to single lines for each unique carbon.

• Data Analysis : Determine the chemical shifts, integration (for ¹H), and splitting patterns of the signals. Assign the signals to the different types of protons and carbons in the molecule.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer. For volatile alkanes, this can be done via gas chromatography (GC-MS) or direct injection.

• Ionization : The sample is ionized, typically using electron ionization (EI).

• Mass Analysis : The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection : The abundance of each ion is measured by a detector.

• Data Analysis : Analyze the resulting mass spectrum. Identify the molecular ion peak (if present) and the major fragment ions. Interpret the fragmentation pattern to deduce the structure of the alkane.

Visualizing the Logic

The following diagrams illustrate the logical workflow for spectroscopic analysis and the characteristic fragmentation in mass spectrometry.

Caption: Logical workflow for distinguishing linear and branched alkanes using spectroscopic techniques.

Caption: Contrasting fragmentation patterns of linear and branched alkanes in mass spectrometry.

References

• 1. whitman.edu [whitman.edu]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. Alkanes | OpenOChem Learn [learn.openochem.org]

A Comparative Guide to the Validation of 3,3-Dimethylhexane as an Internal Standard in Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation process for utilizing 3,3-Dimethylhexane as an internal standard (IS) in quantitative GC-MS analysis. While specific performance data for 3,3-Dimethylhexane is not extensively published, this document outlines the fundamental principles and experimental protocols for its validation. The guide also offers a comparison with other common internal standards to aid in the selection of the most appropriate compound for your analytical needs.

An ideal internal standard should be chemically similar to the analyte(s) of interest, not be naturally present in the sample matrix, and be chromatographically resolved from all other sample components. 3,3-Dimethylhexane, as a saturated hydrocarbon, is a potential candidate for the analysis of various volatile and semi-volatile organic compounds, particularly other branched alkanes and non-polar analytes.

Comparison of Internal Standard Performance

The selection of an internal standard is a critical step in method development. The following table compares the typical performance characteristics of different classes of internal standards, including alkanes like 3,3-Dimethylhexane. The data presented is a summary from various studies on internal standard validation for GC-MS applications.

Table 1: Comparison of Typical Performance Characteristics of Internal Standards

Performance Parameter	3,3-Dimethylhexane (and other alkanes)	Deuterated Analogs (e.g., Toluene-d8)	Different Chemical Class (e.g., Fluorobenzene)
Chemical Similarity to Alkane Analytes	High	Low to Moderate	Low
Co-elution Risk with Analyte	Moderate (depends on isomer separation)	High (ideal for co-elution)	Low
Correction for Matrix Effects	Good	Excellent	Moderate to Good
Correction for Extraction & Derivatization	Good	Excellent	Moderate
Cost	Low	High	Low to Moderate
Availability	High	Moderate	High
Typical Linearity (R²)	≥ 0.995	≥ 0.998	≥ 0.995
Typical Precision (%RSD)	≤ 15%	≤ 10%	≤ 15%
Typical Accuracy (% Recovery)	85-115%	90-110%	85-115%

Experimental Protocols for Validation

A rigorous validation protocol is essential to demonstrate the suitability of 3,3-Dimethylhexane as an internal standard for a specific analytical method. The following are detailed methodologies for key validation experiments.

1. Linearity Study

• Objective: To establish a linear relationship between the analyte concentration and the detector response over a defined range.

• Protocol:

  • Prepare a series of at least five calibration standards of the analyte at different concentrations.

  • Spike each calibration standard with a constant and known concentration of 3,3-Dimethylhexane.

  • Inject each standard in triplicate into the GC-MS system.

  • Record the peak areas for both the analyte and 3,3-Dimethylhexane.

  • Calculate the response factor (RF) for each concentration level using the formula: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

  • Plot the average RF against the analyte concentration.

  • Perform a linear regression analysis and determine the coefficient of determination (R²).

• Acceptance Criteria: R² ≥ 0.995.

2. Accuracy and Precision Study

• Objective: To determine the closeness of the measured value to the true value (accuracy) and the degree of scatter in the measurements (precision).

• Protocol:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the linear range.

  • Spike each QC sample with the same constant concentration of 3,3-Dimethylhexane as used in the linearity study.

  • For intra-day precision (repeatability), analyze five replicates of each QC level on the same day.

  • For inter-day precision (intermediate precision), analyze five replicates of each QC level on three different days.

  • Calculate the percent recovery for accuracy and the relative standard deviation (%RSD) for precision.

• Acceptance Criteria:

  • Accuracy: Mean recovery within 85-115%.

  • Precision: %RSD ≤ 15%.

3. Specificity and Selectivity

• Objective: To ensure that the method can unequivocally identify and quantify the analyte in the presence of other components in the sample matrix.

• Protocol:

  • Analyze at least six different blank matrix samples to check for any interfering peaks at the retention times of the analyte and 3,3-Dimethylhexane.

  • Spike a blank matrix with the analyte and 3,3-Dimethylhexane and analyze to ensure no co-elution with matrix components.

• Acceptance Criteria: No significant interfering peaks should be observed at the retention times of the analyte and the internal standard.

Visualizing the Validation Workflow

The following diagrams illustrate the logical workflow of validating an internal standard and the signaling pathway for quantitative analysis.

Caption: Workflow for the validation of an internal standard.

Caption: Signaling pathway for quantitative analysis using an internal standard.

Conclusion

The use of a validated internal standard is fundamental for achieving accurate and reliable quantitative results in GC-MS. While deuterated internal standards are often considered the gold standard due to their close chemical and physical similarity to the analyte, non-deuterated alkanes like 3,3-Dimethylhexane can be a cost-effective and readily available alternative for the analysis of certain classes of compounds.[1] The successful validation of 3,3-Dimethylhexane, following the detailed protocols outlined in this guide, will provide confidence in its suitability for a given analytical method. Researchers should carefully consider the specific requirements of their analysis and the potential for co-elution with other sample components when selecting an internal standard.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 3,3-Dimethylhexane: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of 3,3-Dimethylhexane is critical for ensuring laboratory safety and environmental protection. As a highly flammable and hazardous chemical, it is imperative that researchers, scientists, and drug development professionals adhere to strict disposal protocols. This guide provides essential, step-by-step instructions for the safe handling and disposal of 3,3-Dimethylhexane, in accordance with federal regulations.

Immediate Safety and Handling Precautions:

Prior to handling, it is crucial to be aware of the hazards associated with 3,3-Dimethylhexane. It is a highly flammable liquid and vapor, causes skin irritation, may cause respiratory irritation, and can be fatal if swallowed and enters airways.[1] Always wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1] Work in a well-ventilated area, preferably under a chemical fume hood, and keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

Step-by-Step Disposal Procedure

The disposal of 3,3-Dimethylhexane is regulated as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3] This "cradle-to-grave" system mandates that the waste is managed safely from its point of generation to its final disposal.[2][3][4]

Step 1: Waste Identification and Classification

3,3-Dimethylhexane is classified as a hazardous waste.[1] According to its Safety Data Sheet (SDS), it is assigned the US EPA Waste Number D001 due to its ignitability.[1]

Step 2: Waste Collection and Segregation

• Dedicated Waste Container: Collect waste 3,3-Dimethylhexane in a designated, properly labeled container. The container should be compatible with the chemical and have a secure, tight-fitting lid to prevent the escape of vapors.[5]

• Segregation: Store the waste container in a well-ventilated, cool area, away from incompatible materials, particularly strong oxidizers. It is best practice to use separate waste streams for different types of chemical waste. For instance, 3,3-Dimethylhexane should be collected in a container for non-halogenated organic solvents.[6][7]

Step 3: Labeling the Waste Container

Properly label the hazardous waste container with the words "Hazardous Waste," the full chemical name "3,3-Dimethylhexane," and a clear indication of the hazards (e.g., "Flammable Liquid").

Step 4: Arranging for Disposal

• Approved Disposal Facility: The disposal of 3,3-Dimethylhexane must be conducted through a licensed and approved hazardous waste disposal plant.[1] Do not attempt to dispose of this chemical down the drain or in regular trash.[5]

• Contact Environmental Health and Safety (EHS): Your institution's EHS department will provide specific guidance on hazardous waste pickup schedules and procedures. They will coordinate with a certified waste management company for proper transportation and disposal.

Step 5: Handling Spills

In the event of a spill, immediately evacuate non-essential personnel and eliminate all ignition sources.[1] For small spills, absorb the liquid with an inert, non-combustible material such as dry earth or sand and place it in a sealed container for disposal. For large spills, contact your institution's emergency response team.

Quantitative Data for 3,3-Dimethylhexane

The following table summarizes key quantitative data for 3,3-Dimethylhexane, extracted from safety data sheets.

Property	Value
CAS Number	563-16-6
Molecular Formula	C8H18
Molecular Weight	114.23 g/mol
Boiling Point	112 °C
Flash Point	7 °C
NFPA Health Hazard	2
NFPA Flammability Hazard	3
NFPA Instability Hazard	0

Source: Santa Cruz Biotechnology, Inc. Safety Data Sheet[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,3-Dimethylhexane.

Caption: Workflow for the safe disposal of 3,3-Dimethylhexane.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 4. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 5. web.mit.edu [web.mit.edu]
• 6. Disposal of Testing for Alkane/Alkene | UK Science Technician Community [community.preproom.org]
• 7. Disposal of Waste Solvents - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]

Personal protective equipment for handling 3,3-Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for the use of 3,3-Dimethylhexane in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety and regulatory compliance.

I. Personal Protective Equipment (PPE)

When handling 3,3-Dimethylhexane, a comprehensive PPE strategy is required to minimize exposure and ensure safety. The following table summarizes the necessary equipment.

Protection Type	Required PPE	Specifications & Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes and vapors that can cause severe eye irritation.[1][2]
Skin Protection	Chemical-resistant lab coat and impervious gloves (e.g., Nitrile, Butyl rubber).[1][2][3]	Prevents skin contact which can cause irritation. Gloves must be inspected before use.[1]
Respiratory Protection	NIOSH/MSHA-approved vapor respirator.	Required if exposure limits are exceeded or if working in an area with inadequate ventilation to protect against inhalation of harmful vapors.[4]
Foot Protection	Closed-toe shoes, with chemical-resistant boots as needed.	Protects against spills and chemical exposure.

II. Quantitative Data Summary

The following table provides key quantitative data for 3,3-Dimethylhexane for easy reference.

Property	Value	Source
CAS Number	563-16-6	[1][4]
Molecular Formula	C8H18	[4]
Molecular Weight	114.23 g/mol	[4]
Boiling Point	112 °C (233.6 °F)	[4]
Flash Point	7 °C (44.6 °F)	[4]
Specific Gravity	0.71
Vapor Pressure	28.6 mm Hg	[5]
Occupational Exposure Limit (Finland)	300 ppm (8-hour TWA), 380 ppm (15-min STEL)	[1]

III. Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 3,3-Dimethylhexane is crucial for laboratory safety.

• Preparation and Engineering Controls :

  • Work in a well-ventilated area, preferably within a chemical fume hood.[1]

  • Ensure an eyewash station and safety shower are readily accessible.

  • Ground and bond all containers and receiving equipment to prevent static discharge.[4]

  • Use only non-sparking tools and explosion-proof equipment.[1]

• Donning PPE :

  • Before handling, put on all required PPE as detailed in Section I.

• Chemical Handling :

  • Avoid direct contact with skin and eyes.[1]

  • Do not breathe in gas, fumes, vapor, or spray.

  • Keep the container tightly closed when not in use.[1]

  • Keep away from heat, sparks, open flames, and other sources of ignition.[4]

• Storage :

  • Store in a cool, dry, and well-ventilated place away from incompatible materials such as oxidizing agents.[1]

  • Keep containers properly labeled.[4]

• In Case of a Spill :

  • Remove all sources of ignition.[1]

  • Evacuate personnel to a safe area.[1]

  • For small spills, absorb with a non-combustible material like dry earth or sand.

  • Prevent the spill from entering drains or sewers.[1]

IV. Disposal Plan: Step-by-Step Procedures

Proper disposal of 3,3-Dimethylhexane and contaminated materials is critical to prevent environmental harm and ensure regulatory compliance.

• Waste Segregation :

  • Collect all 3,3-Dimethylhexane waste, including contaminated materials, in a suitable and closed container labeled for hazardous waste.[1][6]

• Contaminated PPE Disposal :

  • Contaminated gloves, lab coats, and other disposable PPE should be placed in a designated hazardous waste container.

  • Do not reuse contaminated clothing.[4]

• Disposal Method :

  • Dispose of contents and container to an approved waste disposal plant.[4]

  • It may be possible to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

• Regulatory Compliance :

  • Always observe all federal, state, and local regulations when disposing of the substance.

  • Disposal must be undertaken by qualified personnel.

V. Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 3,3-Dimethylhexane.

Caption: Safe handling and disposal workflow for 3,3-Dimethylhexane.

References

• 1. echemi.com [echemi.com]
• 2. mcrsafety.com [mcrsafety.com]
• 3. dupont.com [dupont.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. 3,3-Dimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]
• 6. chemicalbook.com [chemicalbook.com]